6-Undecanol

• CAS: 23708-56-7

Core Science & Biosynthesis

6-Undecanol chemical properties and structure

An In-depth Technical Guide on the Core Chemical Properties and Structure of 6-Undecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Undecanol, a secondary fatty alcohol, possesses distinct chemical and physical properties stemming from its unique molecular structure. This technical guide provides a comprehensive overview of 6-undecanol, detailing its structural identifiers, physicochemical properties, and relevant experimental protocols. The information presented is intended to support research and development activities in chemistry and drug development by offering a consolidated resource on this specific aliphatic alcohol.

Chemical Structure and Identification

6-Undecanol, also known as diamyl carbinol, is a secondary alcohol where a hydroxyl group is attached to the sixth carbon atom of an eleven-carbon undecane chain.[1][2] This structure results in a chiral center at the C-6 position.

A logical diagram illustrating the key structural identifiers for 6-undecanol is provided below.

Caption: Key structural identifiers for 6-undecanol.

Physicochemical Properties

The physicochemical properties of 6-undecanol are summarized in the table below. These properties are crucial for predicting its behavior in various chemical and biological systems.

Property	Value	Unit	Source(s)
Identifiers
IUPAC Name	undecan-6-ol	-	[2][3]
Synonyms	Diamyl carbinol, Undecanol-6	-	[1][2]
CAS Number	23708-56-7	-	[1][4]
Molecular Formula	C11H24O	-	[1][2][4]
Molecular Weight	172.31	g/mol	[1][3][4]
SMILES	CCCCCC(O)CCCCC	-	[1][5]
InChIKey	YBIXBBGRHOUVBB-UHFFFAOYSA-N	-	[1][2]
Physical Properties
Melting Point	24 - 26	°C	[5][6]
Boiling Point	227 - 231	°C	[5][6]
Density	0.829	g/mL	[5]
Refractive Index	1.433	-	[5]
Vapor Pressure	0.013	mmHg @ 25°C (est.)	[6]
Flash Point	94.0	°C (est.)	[6]
Solubility & Partitioning
Water Solubility	49.73 (est.)	mg/L @ 25°C	[6]
Log P (Octanol/Water)	3.508 - 4.249 (est.)	-	[1][6]

Experimental Protocols

Synthesis of 6-Undecanol from Undecan-6-one

A common method for the synthesis of 6-undecanol is the reduction of undecan-6-one using a reducing agent such as sodium borohydride.[4]

Methodology:

• Reaction Setup: Dissolve 1 equivalent of undecan-6-one (e.g., 15 g) in a mixture of methanol (25 ml) and tetrahydrofuran (THF, 150 ml).[4]

• Reduction: Cool the solution to 0°C in an ice bath. Add 1.5 equivalents of sodium borohydride (e.g., 4.9 g) portion-wise to the stirred solution.[4]

• Reaction Progression: After the addition is complete, remove the ice bath and continue stirring at room temperature for 2 hours.[4]

• Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of 10% ethyl acetate in hexane. The Rf value for the product is approximately 0.5.[4]

• Quenching: Once the reaction is complete, quench the reaction mixture by slowly adding a saturated aqueous solution of ammonium chloride (NH4Cl, 100 ml).[4]

• Workup and Extraction:

  • Remove the organic solvents (THF and methanol) under reduced pressure.[4]

  • Partition the resulting crude product between ethyl acetate (150 ml) and water (150 ml).[4]

  • Separate the organic layer.[4]

  • Extract the aqueous layer three times with ethyl acetate (100 ml each).[4]

• Purification: Combine all organic layers and concentrate under reduced pressure to yield the final product, which should be a white solid. A reported yield for this method is 93%.[4]

The workflow for the synthesis and purification of 6-undecanol is depicted in the following diagram.

Caption: Workflow for the synthesis of 6-undecanol.

Purification Techniques

For higher purity, standard techniques for alcohol purification can be employed. These include:

• Vacuum Distillation: Effective for separating liquids with high boiling points.

• Fractional Crystallization: This method involves repeated crystallization from the molten state and is suitable for solid compounds like 6-undecanol at room temperature.

Analytical Methods

The identity and purity of 6-undecanol can be confirmed using several analytical techniques:

• Infrared (IR) Spectroscopy: To identify the characteristic O-H stretching of the alcohol group.[2][7]

• Gas Chromatography (GC): To determine the purity of the sample and for quantitative analysis.[2][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.[7]

Biological Activity and Potential Applications

While specific research on the biological activity of 6-undecanol is limited, its isomers, such as 1-undecanol and 2-undecanol, have demonstrated notable biological effects.

• Antimicrobial Properties: Long-chain fatty alcohols are known for their antibacterial activities.[8] 1-Undecanol, for instance, exhibits bactericidal and membrane-damaging activity against Staphylococcus aureus.[8] Similarly, 2-undecanol has shown activity against various bacteria, yeasts, and molds.[9] It is plausible that 6-undecanol may possess similar antimicrobial properties due to its amphipathic nature, which could allow it to disrupt microbial cell membranes.[10]

• Antifungal and Nematicidal Activity: 2-undecanol has also been reported to have activity against the root-knot nematode Meloidogyne incognita and various fungi.[9] This suggests potential applications for 6-undecanol in agriculture or as a topical antifungal agent.

• Flavor and Fragrance: Some undecanols are used as flavoring ingredients in foods and have floral or citrus-like odors.

Further research is required to elucidate the specific biological signaling pathways and mechanisms of action for 6-undecanol.

Conclusion

6-Undecanol is a secondary alcohol with well-defined structural and physicochemical properties. Standard organic synthesis protocols, particularly the reduction of its corresponding ketone, allow for its efficient preparation. While direct biological data is scarce, the known antimicrobial and other biological activities of its isomers suggest that 6-undecanol is a compound of interest for further investigation in drug development and other scientific fields. This guide provides a foundational resource to facilitate such research.

References

• 1. 6-Undecanol (CAS 23708-56-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 6-Undecanol [webbook.nist.gov]
• 3. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-UNDECANOL synthesis - chemicalbook [chemicalbook.com]
• 5. 6-undecanol [stenutz.eu]
• 6. 6-undecanol, 23708-56-7 [thegoodscentscompany.com]
• 7. 6-Undecanol [webbook.nist.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

6-Undecanol: A Comprehensive Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 6-Undecanol, a secondary fatty alcohol with growing interest in various scientific and industrial fields. This document consolidates essential information regarding its chemical identity, physicochemical properties, synthesis, and applications, presented in a clear and accessible format for technical audiences.

Chemical Identity and Synonyms

6-Undecanol is chemically identified as a secondary alcohol where the hydroxyl group is attached to the sixth carbon of an undecane chain.

• CAS Number: 23708-56-7[1][2][3]

• Molecular Formula: C₁₁H₂₄O[1][2]

• Molecular Weight: 172.31 g/mol [1][4][5]

• IUPAC Name: Undecan-6-ol[2][4]

• Synonyms: Undecanol-6, Diamyl carbinol, Di-n-amyl carbinol, Di-n-pentyl carbinol[2][4][5]

Physicochemical Properties

The physical and chemical characteristics of 6-Undecanol are summarized in the table below, providing a quick reference for experimental planning and execution.

Property	Value	Unit	Source
Melting Point	24 - 26	°C	[3][5]
Boiling Point	227 - 229	°C	[3]
117 - 118	°C	at 16 mmHg[5]
Density	0.83	g/cm³	[5]
Flash Point	94	°C	(est.)[3]
Vapor Pressure	0.013	mmHg	at 25 °C (est.)[3]
Water Solubility	49.73	mg/L	at 25 °C (est.)[3]
logP (o/w)	4.249	(est.)[3]
Refractive Index	1.4374	[5]

Experimental Protocols

Synthesis of 6-Undecanol from Undecan-6-one

A common laboratory-scale synthesis of 6-Undecanol involves the reduction of undecan-6-one. The following protocol is a detailed methodology for this conversion.[1]

Materials:

• Undecan-6-one (15 g, 1 eq.)

• Methanol (MeOH, 25 ml)

• Tetrahydrofuran (THF, 150 ml)

• Sodium borohydride (4.9 g, 1.5 eq.)

• Saturated Ammonium Chloride (NH₄Cl) solution (100 ml)

• Ethyl acetate (EtOAc)

• Water

• Anhydrous Magnesium Sulfate (or similar drying agent)

Procedure:

• Dissolve 15 g of undecan-6-one in a mixture of 25 ml of methanol and 150 ml of THF in a suitable reaction flask.

• Cool the solution to 0°C using an ice bath.

• Slowly add 4.9 g of sodium borohydride to the cooled solution.

• Remove the ice bath and stir the resulting solution at room temperature for 2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase of 10% EtOAc in hexane (Rf: 0.5).

• Upon completion, quench the reaction by carefully adding 100 ml of saturated NH₄Cl solution.

• Remove the organic solvents (THF and MeOH) under reduced pressure.

• Partition the resulting crude product between 150 ml of EtOAc and 150 ml of water.

• Separate the organic layer. Wash the aqueous layer three times with 100 ml of EtOAc each.

• Combine all organic layers and dry over an anhydrous drying agent.

• Concentrate the combined organic layers under reduced pressure to yield the final product.

Expected Yield: Approximately 14.0 g (93%) of 6-Undecanol as a white solid.[1]

Synthesis Workflow of 6-Undecanol

Applications and Biological Activity

6-Undecanol has a range of applications stemming from its chemical nature as a long-chain fatty alcohol.

Industrial Applications:

• Flavor and Fragrance: It is used as a flavoring ingredient in foods.[6]

• Chemical Intermediate: It serves as a precursor in the synthesis of other chemicals, including surfactants, plasticizers, and lubricants.

• Cosmetics and Pharmaceuticals: Due to its properties, it finds use in the formulation of cosmetics and as a component in pharmaceutical preparations.

Biological Activity:

• Antibacterial Properties: While research is ongoing, some studies have indicated that fatty alcohols, including undecanols, possess antibacterial activity. For instance, 1-undecanol has shown bactericidal and membrane-damaging activity against Staphylococcus aureus.

Industrial Applications of 6-Undecanol

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 6-Undecanol is classified as a flammable solid.[4] Appropriate safety precautions should be taken when handling this compound, including working in a well-ventilated area and avoiding sources of ignition.

References

• 1. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-undecanol, 23708-56-7 [thegoodscentscompany.com]
• 4. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to the Synthesis of 6-Undecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Undecanol, a secondary fatty alcohol, holds significant interest across various scientific disciplines, including pheromone research, materials science, and as a chiral building block in pharmaceutical synthesis. Its synthesis can be achieved through several distinct pathways, each offering unique advantages and disadvantages in terms of yield, scalability, and substrate availability. This technical guide provides a comprehensive overview of the primary synthetic routes to 6-Undecanol, including detailed experimental protocols, quantitative data analysis, and visual representations of the reaction workflows. The methodologies covered include the reduction of 6-undecanone, Grignard reactions, and catalytic hydrogenation, offering researchers a thorough resource for the selection and implementation of the most suitable synthesis strategy for their specific needs.

Introduction

6-Undecanol (CAS No. 23708-56-7) is a C11 secondary alcohol with the hydroxyl group located at the sixth carbon position.[1] Its chemical structure imparts it with properties that are valuable in various applications. It serves as a chemical intermediate in the production of a wide range of compounds.[2] This guide details the most common and effective laboratory-scale methods for the synthesis of 6-Undecanol, with a focus on providing actionable experimental details and comparative data to aid in methodological selection.

Synthesis Pathways

The synthesis of 6-Undecanol can be broadly categorized into three main approaches:

• Reduction of 6-Undecanone: This is a highly efficient and common method that utilizes a ketone precursor.

• Grignard Reaction: A versatile method for carbon-carbon bond formation, allowing for the construction of the 6-undecanol skeleton from smaller carbonyl and organohalide precursors.

• Catalytic Hydrogenation: An industrially relevant method that employs a catalyst and hydrogen gas to reduce the corresponding ketone.

Reduction of 6-Undecanone

The reduction of the ketone 6-undecanone is a straightforward and high-yielding route to 6-undecanol. A variety of reducing agents can be employed, with sodium borohydride being a common and effective choice for laboratory-scale synthesis due to its selectivity and ease of handling.

The necessary precursor, 6-undecanone, can be synthesized via the ketonic decarboxylation of hexanoic acid. This reaction involves the coupling of two carboxylic acid molecules to form a ketone with the elimination of carbon dioxide and water.

This protocol details the reduction of 6-undecanone to 6-undecanol using sodium borohydride in a mixed solvent system.

Materials:

• 6-Undecanone

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Sodium borohydride (NaBH₄)

• Saturated ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a 150 ml round-bottom flask, dissolve 15 g of 6-undecanone (1 equivalent) in 25 ml of methanol and 150 ml of THF.

• Cool the solution to 0°C in an ice bath.

• Slowly add 4.9 g of sodium borohydride (1.5 equivalents) to the solution.

• Remove the ice bath and stir the resulting solution at room temperature for 2 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of 10% ethyl acetate in hexane (Rf of 6-undecanol is approximately 0.5).

• Upon completion, quench the reaction by carefully adding 100 ml of saturated NH₄Cl solution.

• Remove the organic solvents under reduced pressure.

• Partition the resulting crude product between 150 ml of ethyl acetate and 150 ml of water.

• Separate the organic layer and extract the aqueous layer three times with 100 ml of ethyl acetate each.

• Combine all organic layers and concentrate under reduced pressure to obtain the product as a white solid.[3]

Quantitative Data: A typical yield for this reaction is approximately 93%.[3]

Grignard Reaction

The Grignard reaction offers a powerful method for constructing the carbon skeleton of 6-undecanol. This can be achieved by reacting a Grignard reagent with an appropriate aldehyde. Two primary combinations are feasible:

• Pentylmagnesium bromide with hexanal.

• Hexylmagnesium bromide with pentanal.

The following protocol outlines the general procedure for a Grignard synthesis, which can be adapted for the specific synthesis of 6-undecanol.

This protocol describes the general steps for the synthesis of a secondary alcohol via a Grignard reaction.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or THF

• 1-Bromopentane (for pentylmagnesium bromide) or 1-Bromohexane (for hexylmagnesium bromide)

• Hexanal or Pentanal

• Iodine crystal (for initiation, optional)

• Saturated ammonium chloride (NH₄Cl) solution or dilute sulfuric acid (H₂SO₄)

• Ethyl acetate (EtOAc) or diethyl ether

• Water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure: Part A: Preparation of the Grignard Reagent

• Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon) with a drying tube.

• Place magnesium turnings in a round-bottom flask.

• In a separate dropping funnel, prepare a solution of the alkyl bromide (e.g., 1-bromopentane) in anhydrous diethyl ether.

• Add a small portion of the alkyl bromide solution to the magnesium turnings. If the reaction does not initiate (indicated by cloudiness and/or gentle reflux), a small crystal of iodine can be added, or the flask can be gently warmed.

• Once the reaction has started, add the remaining alkyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until most of the magnesium has reacted.

Part B: Reaction with the Aldehyde

• Cool the Grignard reagent solution in an ice bath.

• Prepare a solution of the aldehyde (e.g., hexanal) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the aldehyde solution dropwise to the stirred Grignard reagent at a rate that controls the exothermic reaction.

• After the addition is complete, allow the reaction mixture to stir at room temperature for an additional hour.

Part C: Workup and Purification

• Carefully pour the reaction mixture into a beaker containing crushed ice and a saturated solution of NH₄Cl or dilute H₂SO₄ to quench the reaction and dissolve the magnesium salts.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and remove the solvent under reduced pressure.

• Purify the crude 6-undecanol by distillation under reduced pressure.

Quantitative Data: While a specific yield for the Grignard synthesis of 6-undecanol is not readily available in the searched literature, Grignard reactions with simple aldehydes and primary alkyl halides typically proceed in good to excellent yields, often in the range of 60-90%.

Catalytic Hydrogenation of 6-Undecanone

Catalytic hydrogenation is a widely used industrial process for the reduction of ketones. For the synthesis of 6-undecanol, this involves the reduction of 6-undecanone using hydrogen gas in the presence of a metal catalyst, such as Raney Nickel.

This protocol provides a general procedure for the hydrogenation of a ketone using a Raney Nickel catalyst.

Materials:

• 6-Undecanone

• Raney Nickel (activated)

• Ethanol or other suitable solvent

• Hydrogen gas

• High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• In the reaction vessel of the hydrogenation apparatus, dissolve 6-undecanone in a suitable solvent like ethanol.

• Carefully add the activated Raney Nickel catalyst to the solution under an inert atmosphere to prevent ignition of the catalyst in air.

• Seal the reactor and purge it several times with nitrogen gas, followed by purging with hydrogen gas.

• Pressurize the reactor with hydrogen gas to the desired pressure.

• Heat the mixture to the desired temperature while stirring vigorously to ensure good contact between the catalyst, substrate, and hydrogen.

• Monitor the reaction progress by observing the uptake of hydrogen gas.

• Once the theoretical amount of hydrogen has been consumed or the reaction ceases, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purge the reactor with nitrogen gas.

• Filter the reaction mixture to remove the Raney Nickel catalyst. The catalyst should be kept wet with solvent to prevent spontaneous combustion.

• Remove the solvent from the filtrate under reduced pressure to yield the crude 6-undecanol.

• Further purification can be achieved by distillation under reduced pressure.

Quantitative Data: Specific quantitative data for the catalytic hydrogenation of 6-undecanone to 6-undecanol is not detailed in the provided search results. However, the hydrogenation of simple aliphatic ketones over Raney Nickel is generally a high-yield reaction.

Data Presentation

The following table summarizes the key quantitative data for the described synthesis pathways.

Synthesis Pathway	Starting Material(s)	Key Reagent(s)	Typical Yield (%)	Notes
Reduction	6-Undecanone	Sodium Borohydride	93%	High yield, mild conditions, readily available reagents.[3]
Grignard Reaction	Hexanal & Pentylmagnesium Bromide (or Pentanal & Hexylmagnesium Bromide)	Magnesium, Alkyl Halide	60-90% (estimated)	Versatile for C-C bond formation; requires anhydrous conditions.
Catalytic Hydrogenation	6-Undecanone	Raney Nickel, H₂	High (generally)	Scalable, industrially relevant; requires specialized equipment.

Mandatory Visualizations

Synthesis Pathway Diagrams

Caption: Overview of the primary synthesis pathways to 6-Undecanol.

Experimental Workflow: Reduction of 6-Undecanone

Caption: Experimental workflow for the reduction of 6-Undecanone.

Logical Relationship: Grignard Reagent Formation and Reaction

Caption: Logical flow of a Grignard synthesis for a secondary alcohol.

Conclusion

The synthesis of 6-undecanol can be effectively achieved through multiple synthetic routes. The reduction of 6-undecanone using sodium borohydride stands out as a highly efficient and straightforward method with a documented high yield. The Grignard reaction provides a versatile alternative for constructing the carbon skeleton from smaller, readily available precursors, although it requires stringent anhydrous conditions. For larger-scale production, catalytic hydrogenation of 6-undecanone presents a viable, industrially relevant option. The choice of the optimal synthesis pathway will ultimately depend on the specific requirements of the researcher or organization, including factors such as desired yield, available starting materials, equipment, and scalability. This guide provides the necessary technical details to make an informed decision and to successfully implement the chosen synthetic strategy.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

The Enigmatic Presence of 6-Undecanol: A Technical Guide to its Natural Occurrence in Plants and Insects

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Undecanol, a secondary fatty alcohol, has been identified as a naturally occurring compound in select plant species. However, its role in the intricate chemical ecology of plants and insects remains largely unexplored. This technical guide provides a comprehensive overview of the current knowledge on the natural occurrence of 6-undecanol, detailing its presence in specific plant taxa. Despite its confirmed existence, a significant gap persists in the literature regarding its quantitative levels, specific functions, and biosynthetic pathways in these organisms. Similarly, its role as a semiochemical in insects is yet to be established. This document summarizes the available qualitative data, outlines general experimental protocols for the extraction and analysis of long-chain alcohols that can be adapted for 6-undecanol, and presents a hypothetical signaling pathway based on the known functions of analogous compounds. This guide aims to serve as a foundational resource to stimulate further research into the biological significance of 6-undecanol.

Natural Occurrence of 6-Undecanol in the Plant Kingdom

Scientific literature has confirmed the presence of 6-undecanol in at least two plant species. While these findings establish its natural origin, quantitative data regarding its concentration in various plant tissues is currently unavailable.

Table 1: Documented Natural Occurrence of 6-Undecanol in Plants

Kingdom	Family	Genus	Species	Common Name	Reference(s)
Plantae	Apiaceae	Angelica	gigas	Giant Angelica	[1]
Plantae	Asteraceae	Cichorium	endivia	Endive	[1]

Further research is critically needed to quantify the abundance of 6-undecanol in these plants and to screen a wider range of plant species for its presence. Such data would be invaluable in understanding its potential ecological roles.

Potential Roles and Functions

The specific biological functions of 6-undecanol in plants and insects have not been elucidated. However, based on the known roles of other long-chain alcohols and related volatile organic compounds (VOCs), several hypotheses can be formulated.

In Plants

In plants, fatty alcohols can serve as components of cuticular waxes, which form a protective barrier against water loss and external stressors. Volatile alcohols can also act as signaling molecules in plant defense or as attractants for pollinators. For instance, 2-undecanol, a structural isomer, has been implicated in plant defense mechanisms.[2] It is plausible that 6-undecanol may possess similar properties, potentially acting as a defense compound against herbivores or pathogens, or as a component of floral scents to attract pollinators.

In Insects

Many long-chain alcohols function as pheromones in insects, mediating behaviors such as mating, aggregation, and trail-following. While there is no direct evidence of 6-undecanol acting as an insect pheromone, its structural similarity to known pheromones warrants investigation. It could potentially act as a kairomone, an allomone, or a synomone in interspecific communication. For example, 1-undecanol has been shown to inhibit the sexual attraction of male codling moths to the female sex pheromone.[3]

Experimental Protocols

Extraction of 6-Undecanol from Plant Material

Several methods can be employed for the extraction of 6-undecanol from plant tissues, with the choice of method depending on the specific research question and the nature of the plant material.

3.1.1. Solvent Extraction

• Principle: This is a widely used method that utilizes organic solvents to dissolve and extract the target compounds from the plant matrix.

• Protocol:

  • Sample Preparation: Fresh or dried plant material is ground to a fine powder to increase the surface area for extraction.

  • Extraction: The powdered material is macerated or sonicated with a suitable solvent (e.g., hexane, dichloromethane, or a mixture thereof) for a defined period. For more exhaustive extraction, a Soxhlet apparatus can be used.

  • Filtration and Concentration: The extract is filtered to remove solid plant debris, and the solvent is evaporated under reduced pressure to yield the crude extract.

3.1.2. Headspace Solid-Phase Microextraction (HS-SPME)

• Principle: This is a solvent-free method ideal for the analysis of volatile and semi-volatile compounds. A fused-silica fiber coated with a stationary phase is exposed to the headspace above the sample, where it adsorbs the volatile analytes.

• Protocol:

  • Sample Preparation: A known weight of the plant material is placed in a sealed vial.

  • Extraction: The SPME fiber is exposed to the headspace of the vial, often with gentle heating and agitation to facilitate the release of volatiles.

  • Desorption: The fiber is then retracted and inserted into the injection port of a gas chromatograph, where the adsorbed compounds are thermally desorbed for analysis.

Analysis of 6-Undecanol by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the analytical technique of choice for the identification and quantification of volatile and semi-volatile compounds like 6-undecanol.

• Principle: The extracted sample is injected into the GC, where compounds are separated based on their boiling points and interactions with the stationary phase of the column. The separated compounds then enter the mass spectrometer, where they are ionized and fragmented, producing a unique mass spectrum that allows for their identification.

• Protocol:

  • Injection: The sample extract (or the SPME fiber) is introduced into the heated GC inlet.

  • Separation: A capillary column with a suitable stationary phase (e.g., a non-polar or mid-polar column) is used to separate the components of the mixture. A temperature program is typically employed to optimize the separation.

  • Detection: The mass spectrometer is operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for targeted quantitative analysis.

  • Identification: The mass spectrum of the peak corresponding to 6-undecanol is compared with a reference spectrum from a spectral library (e.g., NIST). The retention time of the analyte should also match that of an authentic standard.

  • Quantification: For quantitative analysis, an internal standard is added to the sample prior to extraction. A calibration curve is generated using standard solutions of 6-undecanol of known concentrations.

3.2.1. Derivatization

To improve the chromatographic properties and detection sensitivity of alcohols like 6-undecanol, derivatization may be employed. Silylation is a common derivatization technique for compounds containing active hydrogen atoms.

• Principle: A silylating reagent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group. This increases the volatility and thermal stability of the analyte.[4]

• Protocol:

  • The dried extract is reconstituted in a small volume of an appropriate solvent.

  • The silylating reagent (e.g., BSTFA with 1% TMCS as a catalyst) is added to the sample.

  • The reaction mixture is heated (e.g., at 60-80°C) for a specific time to ensure complete derivatization.

  • The derivatized sample is then analyzed by GC-MS.

Signaling Pathways: A Hypothetical Framework

As no specific signaling pathways involving 6-undecanol have been identified, we present a hypothetical model based on the known roles of similar volatile organic compounds, such as 2-undecanol, in plant defense signaling.[2] This model is intended to provide a conceptual framework for future research.

The perception of 6-undecanol by a plant cell, potentially through a receptor, could trigger a cascade of downstream signaling events. This may involve the generation of second messengers like reactive oxygen species (ROS) and calcium ions (Ca²⁺), which in turn could activate protein kinase cascades. Ultimately, this could lead to the activation of transcription factors that regulate the expression of defense-related genes, resulting in the production of antimicrobial compounds, pathogenesis-related (PR) proteins, and the reinforcement of the cell wall.

Caption: Hypothetical signaling cascade for 6-undecanol in plant defense.

Experimental and Logical Workflows

To systematically investigate the natural occurrence and function of 6-undecanol, a structured workflow is essential.

Caption: A workflow for investigating 6-undecanol's role.

Conclusion and Future Directions

The natural occurrence of 6-undecanol in the plant kingdom is established, yet our understanding of its biological significance remains in its infancy. This guide highlights the critical need for further research to bridge the existing knowledge gaps. Future studies should prioritize the quantitative analysis of 6-undecanol in Angelica gigas, Cichorium endivia, and other plant species. Elucidating its role in plant defense, pollinator attraction, and as a potential insect semiochemical will be crucial. Furthermore, investigating its biosynthetic pathway and the signaling cascades it may trigger will provide a more complete picture of its function in chemical ecology. The protocols and conceptual frameworks presented herein provide a solid foundation for researchers to embark on these exciting avenues of investigation, ultimately unraveling the enigmatic role of 6-undecanol in the natural world.

References

• 1. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]

Physical properties of 6-Undecanol (boiling point, melting point)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 6-Undecanol, specifically its boiling and melting points. The information is presented to support research and development activities where this long-chain alcohol may be utilized. This document outlines the experimentally determined values for these properties, details the methodologies for their measurement, and provides visual representations of the experimental workflow and the physical state transitions of the compound.

Core Physical Properties of 6-Undecanol

The boiling and melting points are critical physical constants that provide insights into the purity and physical state of 6-Undecanol under varying temperature conditions.

Physical Property	Value (°C)	Value (K)	Pressure
Boiling Point	229.7 - 231 °C[1][2]	502.85 - 504.15 K	760 mmHg
Melting Point	25 - 26 °C[1][2]	298.15 - 299.15 K	Atmospheric

Experimental Protocols

The determination of the boiling and melting points of 6-Undecanol is achieved through standardized laboratory procedures. The following sections detail the methodologies for these measurements.

Melting Point Determination (Capillary Method)

The melting point of 6-Undecanol, which exists as a waxy solid at room temperature, is determined using the capillary tube method. This technique involves heating a small, powdered sample in a capillary tube and observing the temperature range over which it melts.[3][4]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp) or Thiele tube

• Capillary tubes (sealed at one end)

• Thermometer (calibrated)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of 6-Undecanol is finely ground into a powder using a mortar and pestle. This ensures uniform heating within the capillary tube.[3]

• Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the sample into the sealed end. The packed sample height should be approximately 2-3 mm.[5] For waxy solids like 6-Undecanol, the sample can be gently melted and drawn into the capillary tube, then allowed to solidify.[4]

• Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point apparatus. The thermometer is positioned to ensure its bulb is level with the sample.

• Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting range. Subsequently, a new sample is heated slowly, at a rate of 1-2°C per minute, as the temperature approaches the expected melting point.[6][7]

• Data Recording: The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.[5]

Boiling Point Determination (Distillation Method)

The boiling point of 6-Undecanol is determined by distillation, a process that involves heating the liquid to its boiling point and then condensing the vapor.[8][9]

Apparatus:

• Distillation flask (round-bottom)

• Condenser

• Receiving flask

• Thermometer (calibrated)

• Heating mantle or oil bath

• Boiling chips

Procedure:

• Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is filled with 6-Undecanol to about two-thirds of its capacity, and a few boiling chips are added to ensure smooth boiling.

• Thermometer Placement: The thermometer is positioned in the neck of the distillation flask so that the top of the mercury bulb is level with the bottom of the side arm leading to the condenser. This ensures that the recorded temperature is that of the vapor in equilibrium with the boiling liquid.

• Heating: The flask is heated gently. As the liquid boils, the vapor rises, and the temperature on the thermometer will increase and then stabilize.

• Data Recording: The constant temperature at which the liquid boils and the vapor condenses into the receiving flask is recorded as the boiling point. The atmospheric pressure should also be recorded, as the boiling point is pressure-dependent.[10][11]

• Distillation Rate: The heating is controlled to maintain a steady distillation rate of approximately 1-2 drops per second.[9]

Visualizations

The following diagrams illustrate the experimental workflow for determining the physical properties of 6-Undecanol and the relationship between its physical state and temperature.

Caption: Workflow for determining the melting and boiling points of 6-Undecanol.

Caption: Relationship between temperature and the physical state of 6-Undecanol.

References

• 1. chemicalpoint.eu [chemicalpoint.eu]
• 2. 6-undecanol [stenutz.eu]
• 3. Melting point - WaxPedia [waxpedia.org]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jk-sci.com [jk-sci.com]
• 7. SSERC | Melting point determination [sserc.org.uk]
• 8. Chemistry 210 Experiment 5 [home.miracosta.edu]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

Biological Activity of 6-Undecanol: A Technical Guide for Researchers

Disclaimer: This technical guide summarizes the known biological activities of undecanols. It is important to note that research specifically on 6-undecanol is limited. Therefore, this document includes data and protocols from studies on other isomers, such as 1-undecanol and 2-undecanol, to provide a comprehensive overview of the potential activities of this class of molecules. The information on isomers should be considered for comparative and illustrative purposes, and further research is warranted to specifically elucidate the biological profile of 6-undecanol.

Introduction

6-Undecanol, a secondary fatty alcohol, is an organic compound with the chemical formula C11H24O.[1] While specific research on the biological activities of 6-undecanol is not extensive, the broader class of undecanols and other long-chain fatty alcohols has demonstrated a range of biological effects, most notably antimicrobial and pheromonal activities. This guide provides an in-depth overview of these activities, including available quantitative data, detailed experimental protocols, and proposed mechanisms of action to serve as a resource for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of 6-Undecanol

Property	Value
Molecular Formula	C11H24O
Molecular Weight	172.31 g/mol
IUPAC Name	Undecan-6-ol
Synonyms	Diamyl carbinol, Undecanol-6
CAS Number	23708-56-7

Antimicrobial Activity

Long-chain fatty alcohols, including undecanols, have been investigated for their ability to inhibit the growth of various microorganisms, including bacteria and fungi.[2][3]

Antibacterial Activity

Studies on undecanol isomers have demonstrated their efficacy against Gram-positive bacteria, such as Staphylococcus aureus.[2] The antibacterial activity of long-chain fatty alcohols is often dependent on the length of their aliphatic carbon chain.[2] For instance, 1-undecanol has been shown to possess both bactericidal and membrane-damaging activity against S. aureus.[2]

Table 1: Antibacterial Activity of 1-Undecanol against Staphylococcus aureus

Method	MIC (µg/mL)	MBC (µg/mL)	Reference
Broth Microdilution	16	32	[2]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration

Antifungal Activity

Primary aliphatic alcohols, including undecanol, have shown potent fungicidal activity against yeasts like Saccharomyces cerevisiae.[3] Undecanol was identified as one of the most effective fungicides among the tested C6 to C13 alcohols.[3] The antifungal action is thought to stem from the disruption of the cell membrane's integrity.[3]

Mechanism of Antimicrobial Action

The primary proposed mechanism of antimicrobial action for long-chain alcohols is the disruption of the microbial cell membrane.[3][4] Their amphipathic nature allows them to intercalate into the lipid bilayer, leading to increased membrane fluidity and permeability.[5] This disruption can cause the leakage of essential intracellular components, such as ions and ATP, ultimately leading to cell death.[6][7]

Figure 1: Proposed mechanism of undecanol's antibacterial action.

Pheromonal Activity

Certain long-chain alcohols, including undecanols, function as pheromones in various insect species, influencing behaviors such as mating and trail-following.[8]

Role as a Sex Pheromone Synergist

In some moth species, undecanols can act as synergists to sex pheromones, enhancing the attraction of males to pheromone traps. For example, 1-undecanol has been shown to increase the capture rates of male Oriental fruit moths (Grapholita molesta) when combined with the primary sex pheromone lure.[9]

Table 2: Effect of 1-Undecanol as a Synergist for Grapholita molesta Sex Pheromone Traps

Treatment	Mean Male Moths Captured (± SE)	Reference
Pheromone alone	15.3 ± 2.1	[9]
Pheromone + 1-Undecanol (50 mg)	28.7 ± 3.5	[9]
Pheromone + 1-Undecanol (100 mg)	47.3 ± 5.8	[9]
Pheromone + 1-Undecanol (200 mg)	35.0 ± 4.2	[9]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) - Broth Microdilution Method

This protocol is a standard method for determining the MIC of an antimicrobial agent against a bacterial strain.[2][4]

Materials:

• Test compound (6-Undecanol)

• Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Bacterial Inoculum:

  • Culture the bacterial strain overnight on an appropriate agar medium.

  • Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of Test Compound Dilutions:

  • Prepare a stock solution of 6-undecanol in a suitable solvent (e.g., dimethyl sulfoxide).

  • Perform serial two-fold dilutions of the stock solution in CAMHB in the 96-well plate to achieve the desired concentration range.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the diluted test compound.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, determine the MIC by visually inspecting for the lowest concentration of the test compound that completely inhibits visible bacterial growth.

  • Alternatively, the optical density at 600 nm (OD600) can be measured using a microplate reader.

Figure 2: Workflow for MIC determination.

Signaling Pathways

Currently, there is a lack of specific information in the scientific literature regarding signaling pathways that are directly modulated by 6-undecanol. The primary mechanism of action for its antimicrobial effects appears to be a direct physical disruption of the cell membrane rather than interaction with specific signaling cascades.[3] Research on the effects of other alcohols, such as ethanol, has shown modulation of various signaling pathways in eukaryotic cells, including those involving protein kinase A and G-protein coupled receptors, but it is not known if 6-undecanol has similar effects.[10]

Conclusion

While 6-undecanol itself has not been extensively studied, the available data on its isomers and other long-chain fatty alcohols suggest potential for significant biological activity, particularly as an antimicrobial agent and an insect pheromone. The primary mechanism of its antimicrobial action is likely the disruption of cell membrane integrity. Further research is necessary to fully characterize the biological profile of 6-undecanol, including its specific antimicrobial spectrum, efficacy, and potential roles in intercellular signaling. The protocols and data presented in this guide provide a foundation for future investigations into this promising compound.

References

• 1. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modes of antifungal action of alkanols against Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Role of Alcohols in Growth, Lipid Composition, and Membrane Fluidity of Yeasts, Bacteria, and Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Mechanism of a Volatile Organic Compound (6-Methyl-2-Heptanone) Emitted From Bacillus subtilis ZD01 Against Alternaria solani in Potato [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Signaling Pathways Mediating Alcohol Effects - PMC [pmc.ncbi.nlm.nih.gov]

6-Undecanol: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 6-Undecanol (CAS No. 23708-56-7), a secondary fatty alcohol. The following sections detail the physical and chemical properties, toxicological data, fire and explosion hazards, and recommended procedures for safe handling, storage, and emergency response. This document is intended for use by professionals in research and development environments.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-Undecanol is presented in Table 1. It is important to note that some reported values, such as flash point, may vary across different sources.

Table 1: Physical and Chemical Properties of 6-Undecanol

Property	Value	Source(s)
Molecular Formula	C₁₁H₂₄O	[1],[2]
Molecular Weight	172.31 g/mol	[1],[2]
Appearance	White or colorless to light yellow powder, lump, or clear liquid	ChemicalBook
Melting Point	24 to 26 °C	[3]
Boiling Point	227 to 229 °C @ 760 mmHg	[3]
Flash Point	94.00 °C (201.00 °F) (Tag Closed Cup, est.)	[3]
Vapor Pressure	0.013 mmHg @ 25 °C (est.)	[3]
Water Solubility	49.73 mg/L @ 25 °C (est.)	[3]
logP (Octanol/Water Partition Coefficient)	3.508 - 4.249 (est.)	[4],[3]
Density	0.831 g/cm³	[5]

Toxicological Information

The toxicological properties of 6-Undecanol have not been fully investigated.[5] Much of the available data is based on the general class of fatty alcohols or on isomers such as 1-Undecanol. It is generally considered to be an irritant to the skin, eyes, and respiratory tract.[6]

Table 2: Toxicological Data

Endpoint	Result	Species	Method	Source(s)
Acute Oral Toxicity	Not determined for 6-Undecanol. For 1-Undecanol: LD50 = 3 g/kg	Rat	OECD Guideline 401 (or similar)	[5]
Acute Dermal Toxicity	Not determined for 6-Undecanol. For 1-Undecanol: LD50 > 5 g/kg	Rabbit	OECD Guideline 402 (or similar)	[5]
Acute Inhalation Toxicity	Not determined for 6-Undecanol. For 1-Undecanol: LC50 > 700 mg/m³ (6 h)	Rat	OECD Guideline 403 (or similar)	[5]
Skin Corrosion/Irritation	Expected to be a skin irritant.	Not Specified	Not Specified	[6]
Serious Eye Damage/Irritation	Expected to cause eye irritation.	Not Specified	Not Specified	[6]
Respiratory or Skin Sensitization	No data available.	Not Specified	Not Specified
Germ Cell Mutagenicity	No data available.	Not Specified	Not Specified
Carcinogenicity	No data available.	Not Specified	Not Specified
Reproductive Toxicity	No data available.	Not Specified	Not Specified
STOT-Single Exposure	May cause respiratory irritation.	Not Specified	Not Specified	[6]
STOT-Repeated Exposure	No data available.	Not Specified	Not Specified
Aspiration Hazard	No data available.	Not Specified	Not Specified

Note on Signaling Pathways: As of the date of this document, no specific studies on the signaling pathways involved in the toxicological effects of 6-Undecanol were identified in the public domain. The irritant effects are likely due to the surfactant properties of the alcohol disrupting cell membranes, a general mechanism for fatty alcohols.

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard data presented are often not fully disclosed in safety data sheets. However, standardized methods, such as those from the Organisation for Economic Co-operation and Development (OECD) and ASTM International, are typically employed.

Flash Point Determination

The flash point is commonly determined using either a closed-cup or open-cup apparatus.[7] Methods like the Pensky-Martens Closed Cup (ASTM D93) or Setaflash Closed-Cup (ASTM D3278) are standard.[8] These involve heating the substance at a controlled rate and introducing an ignition source at intervals to determine the lowest temperature at which the vapors ignite.[8]

Acute Toxicity Testing

The LD50 (median lethal dose) and LC50 (median lethal concentration) values are determined through acute toxicity studies. The OECD provides several guidelines for these tests to minimize the number of animals used while ensuring scientific validity. These include:

• OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method uses a stepwise procedure with a small number of animals per step to classify a substance's toxicity.[9]

• OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure: This method is also designed to reduce animal usage and provides a point estimate of the LD50.[10]

These protocols involve administering the substance to animals (commonly rats or mice) at various dose levels and observing them for a set period for signs of toxicity and mortality.[9][10]

Fire and Explosion Hazards

6-Undecanol is a combustible liquid and is classified as a flammable solid by some sources.[1] Vapors may form explosive mixtures with air.

Table 3: Fire and Explosion Hazard Data

Hazard	Data	Source(s)
GHS Classification	Flammable Solid, Category 2 (as per some sources)	[1]
Signal Word	Warning	[1]
Hazard Statement	H228: Flammable solid	[1]
Suitable Extinguishing Media	Water spray, carbon dioxide (CO₂), dry chemical, alcohol-resistant foam.	[5]
Unsuitable Extinguishing Media	No information available.	[5]
Hazardous Combustion Products	Carbon monoxide (CO), Carbon dioxide (CO₂)	[5]

Handling and Storage

Handling

• Wear appropriate personal protective equipment (PPE) as detailed in Section 6.0.

• Ensure adequate ventilation in the handling area.

• Avoid contact with skin, eyes, and clothing.

• Avoid breathing vapors or mists.

• Keep away from heat, sparks, open flames, and other ignition sources.

• Use non-sparking tools.

• Take precautionary measures against static discharge.

• Wash hands thoroughly after handling.

Storage

• Keep containers tightly closed in a dry, cool, and well-ventilated place.

• Store away from incompatible materials such as strong acids and oxidizing agents.[5]

Exposure Controls and Personal Protective Equipment

Engineering Controls

• Use in a well-ventilated area. Local exhaust ventilation is recommended.

• Ensure that eyewash stations and safety showers are close to the workstation location.[5]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other protective clothing to prevent skin exposure.[5]

• Respiratory Protection: If ventilation is inadequate or if vapors/mists are generated, use a NIOSH/MSHA-approved respirator.[5]

First-Aid Measures

Inhalation

• Move the person to fresh air.

• If breathing is difficult, give oxygen.

• If not breathing, give artificial respiration.

• Seek medical attention if symptoms persist.[5]

Skin Contact

• Immediately wash off with soap and plenty of water for at least 15 minutes while removing all contaminated clothing and shoes.[5]

• Seek medical attention if skin irritation persists.[5]

Eye Contact

• Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[5]

• Remove contact lenses, if present and easy to do. Continue rinsing.

• Get medical attention.[5]

Ingestion

• Do NOT induce vomiting.

• Rinse mouth with water.

• Never give anything by mouth to an unconscious person.

• Call a physician or poison control center immediately.

Accidental Release Measures

• Ensure adequate ventilation.

• Remove all sources of ignition.

• Wear appropriate personal protective equipment.

• Absorb the spill with inert material (e.g., sand, earth, vermiculite).

• Collect the absorbed material in a suitable, closed container for disposal.

• Prevent the spill from entering drains or waterways.

Ecotoxicological Information

6-Undecanol is expected to be toxic to aquatic life with long-lasting effects.[5] Specific ecotoxicity data for 6-Undecanol is limited, but long-chain alcohols as a category are known to have aquatic toxicity.[11]

Visualizations

Laboratory Safety Workflow for Handling 6-Undecanol

Figure 1: General Laboratory Workflow for Handling 6-Undecanol

First-Aid Decision Process for 6-Undecanol Exposure

Figure 2: First-Aid Decision Process for 6-Undecanol Exposure

References

• 1. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Undecanol [webbook.nist.gov]
• 3. 6-undecanol, 23708-56-7 [thegoodscentscompany.com]
• 4. 6-Undecanol (CAS 23708-56-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. fishersci.com [fishersci.com]
• 6. Undecanol - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. icheme.org [icheme.org]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. chemview.epa.gov [chemview.epa.gov]

An In-depth Technical Guide to 6-Undecanol: Discovery, History, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Undecanol, a secondary fatty alcohol, has a history rooted in the foundational principles of organic synthesis. Initially known by its common name, diamyl carbinol, its discovery and synthesis are intrinsically linked to the development of organometallic chemistry, particularly the groundbreaking Grignard reaction. This technical guide provides a comprehensive overview of the discovery, historical synthesis, and modern preparatory methods of 6-undecanol. It includes detailed experimental protocols, tabulated quantitative data for physical and spectroscopic properties, and visual representations of synthetic workflows to serve as a valuable resource for researchers in organic chemistry and drug development.

Discovery and Historical Context

The discovery of 6-undecanol is not attributed to a single, dramatic event but rather emerged from the systematic exploration of alcohol synthesis in the early 20th century. The advent of the Grignard reaction, discovered by Victor Grignard in 1900, revolutionized organic chemistry by providing a robust method for forming carbon-carbon bonds. This reaction became the cornerstone for the synthesis of a vast array of organic compounds, including secondary alcohols like 6-undecanol.

Early reports often refer to 6-undecanol by its synonym, "diamyl carbinol," reflecting its structure as a carbinol (a carbon atom bonded to a hydroxyl group) substituted with two amyl (pentyl) groups. While the exact first synthesis is not definitively documented in readily available literature, it is highly probable that it was first prepared via the Grignard reaction, a testament to the immediate and widespread impact of this new synthetic tool. The general methodology would have involved the reaction of an amylmagnesium halide with an amyl aldehyde or a related ester.

Quantitative Data

Physical Properties

The physical characteristics of 6-undecanol are well-documented and essential for its handling and application in a laboratory setting.

Property	Value	Source
Molecular Formula	C₁₁H₂₄O	--INVALID-LINK--
Molecular Weight	172.31 g/mol	--INVALID-LINK--
Melting Point	24-26 °C	The Good Scents Company
Boiling Point	227-229 °C at 760 mmHg	The Good Scents Company
Density	0.829 g/cm³	Stenutz
Refractive Index	1.433	Stenutz
Solubility in Water	49.73 mg/L at 25 °C (estimated)	The Good Scents Company

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and purity assessment of 6-undecanol.

Spectroscopy	Peak Assignments	Source
¹H NMR	δ (ppm): 0.89 (t, 6H), 1.29 (m, 12H), 1.43 (m, 4H), 3.57 (quintet, 1H)	--INVALID-LINK--
¹³C NMR	δ (ppm): 14.1, 22.6, 25.4, 31.9, 37.9, 72.0	--INVALID-LINK--
IR (Infrared)	ν (cm⁻¹): 3330 (O-H stretch), 2955, 2925, 2855 (C-H stretch), 1465 (C-H bend), 1110 (C-O stretch)	--INVALID-LINK--
Mass Spec (MS)	m/z: 172 (M+), 154, 129, 101, 87, 73, 59, 45	--INVALID-LINK--

Experimental Protocols

Historical Synthesis: The Grignard Reaction

The Grignard reaction remains a classic and versatile method for the synthesis of secondary alcohols. The following protocol is a representative procedure for the synthesis of 6-undecanol via this historical method.

Reaction: Pentylmagnesium bromide + Hexanal → 6-Undecanol

Materials:

• Magnesium turnings

• Iodine crystal (as an activator)

• 1-Bromopentane

• Anhydrous diethyl ether

• Hexanal

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for anhydrous reactions (e.g., three-neck flask, dropping funnel, condenser)

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-neck flask equipped with a magnetic stirrer, condenser, and a dropping funnel, place magnesium turnings and a small crystal of iodine. Add a small amount of anhydrous diethyl ether to cover the magnesium.

• Add a solution of 1-bromopentane in anhydrous diethyl ether dropwise from the dropping funnel. The reaction should initiate, as indicated by the disappearance of the iodine color and the formation of a cloudy solution. Maintain a gentle reflux by controlling the rate of addition.

• After the addition is complete, stir the reaction mixture at room temperature for an additional 30 minutes to ensure complete formation of the pentylmagnesium bromide.

• Reaction with Aldehyde: Cool the Grignard reagent solution in an ice bath. Add a solution of hexanal in anhydrous diethyl ether dropwise from the dropping funnel. A precipitate will form.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 6-undecanol.

• Purification: Purify the crude product by vacuum distillation.

Modern Synthesis: Reduction of 6-Undecanone

A more contemporary and often higher-yielding method for the synthesis of 6-undecanol involves the reduction of the corresponding ketone, 6-undecanone.

Reaction: 6-Undecanone + Sodium borohydride → 6-Undecanol

Materials:

• 6-Undecanone

• Sodium borohydride (NaBH₄)

• Methanol

• Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Deionized water

Procedure:

• Dissolve 6-undecanone in a mixture of methanol and THF in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride to the cooled solution in portions.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Remove the organic solvents under reduced pressure.

• Partition the resulting residue between ethyl acetate and water.

• Separate the organic layer and wash the aqueous layer with ethyl acetate.

• Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 6-undecanol.

Mandatory Visualizations

Caption: Grignard Synthesis of 6-Undecanol.

Caption: Modern Synthesis via Reduction.

Caption: Generalized Insect Olfactory Signaling.

Biological Relevance and Signaling

While a specific signaling pathway for 6-undecanol is not extensively detailed in the literature, many long-chain alcohols, including various undecanol isomers, are known to function as semiochemicals, particularly as insect pheromones. These molecules play a crucial role in chemical communication, influencing behaviors such as mating, aggregation, and trail-following.

The generalized insect olfactory signaling pathway, as depicted in the diagram above, illustrates how a molecule like 6-undecanol could elicit a behavioral response. The process begins with the odorant molecule binding to an odorant receptor protein located on the dendrites of an olfactory receptor neuron in the insect's antenna. This binding event typically activates a G-protein-coupled cascade, leading to the production of second messengers. These second messengers, in turn, modulate the activity of ion channels, causing a depolarization of the neuron's membrane and the generation of an action potential. This electrical signal is then transmitted to the antennal lobe of the insect's brain, where the information is processed, leading to a specific behavioral output. The presence of 6-undecanol in certain plant species, such as Angelica gigas and Cichorium endivia, suggests potential roles in plant-insect interactions or as a defense compound.[1]

Conclusion

6-Undecanol, from its likely initial synthesis via the Grignard reaction to its modern, efficient production through ketone reduction, provides a clear example of the evolution of synthetic organic chemistry. Its well-characterized physical and spectroscopic properties make it a useful model compound for research and a potential building block in the synthesis of more complex molecules. Furthermore, its role as a semiochemical in the natural world opens avenues for further investigation into its biological activity and potential applications in areas such as pest management and ecological studies. This guide serves as a foundational resource for professionals engaged in the study and application of this and related long-chain alcohols.

References

• 1. Grignard Reaction [organic-chemistry.org]

Commercial Suppliers and Technical Guide for High-Purity 6-Undecanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial sources for high-purity 6-Undecanol, alongside relevant technical data and experimental contexts for its application in research and development.

Introduction to 6-Undecanol

6-Undecanol (CAS No. 23708-56-7) is a secondary fatty alcohol characterized by a hydroxyl group on the sixth carbon of an eleven-carbon chain. Its amphiphilic nature, with a polar hydroxyl head and a nonpolar aliphatic tail, makes it a subject of interest in various chemical and biological applications. In the pharmaceutical and life sciences sectors, high-purity 6-Undecanol is utilized as a chemical intermediate in the synthesis of more complex molecules, a component in formulation studies for drug delivery, and as an analytical standard.

Commercial Availability of High-Purity 6-Undecanol

A variety of chemical suppliers offer 6-Undecanol in different purity grades. For research and drug development purposes, where the presence of impurities can significantly impact experimental outcomes, sourcing high-purity grades is critical. The purity is typically ascertained by gas chromatography (GC).

Table 1: Commercial Suppliers of 6-Undecanol

Supplier	Product Number (Example)	Purity Specification	Analytical Method	Available Quantities
TCI America	U0040	>98.0%	GC	5g, 25g
Fisher Scientific	U00405G	≥98.0%	GC	5g
Santa Cruz Biotechnology, Inc.	sc-264258	N/A	N/A	25g, 100g
Alfa Chemistry	ACM23708567	95%	N/A	Inquire
ChemicalBook	CB5234907	98%	N/A	Inquire

Note: Availability and product specifications are subject to change. It is recommended to contact the suppliers directly for the most current information and to request a Certificate of Analysis (CoA).

Physicochemical and Analytical Data

A summary of key physicochemical properties and sources for analytical data is provided below. This information is crucial for experimental design and data interpretation.

Table 2: Physicochemical and Spectroscopic Data for 6-Undecanol

Property	Value	Source
CAS Number	23708-56-7	PubChem[1]
Molecular Formula	C₁₁H₂₄O	PubChem[1]
Molecular Weight	172.31 g/mol	PubChem[1]
Appearance	White or Colorless to Light yellow powder to lump to clear liquid	TCI America
Melting Point	24-26 °C	The Good Scents Company[2]
Boiling Point	227-229 °C	The Good Scents Company[2]
Purity (Typical)	>98.0% (GC)	TCI America[2]
¹H NMR	Spectrum Available	ChemicalBook
GC-MS Data	Data Available	PubChem[1]

Experimental Protocols

High-purity 6-Undecanol can be utilized in various experimental contexts. Below are detailed methodologies for its synthesis (for custom synthesis or isotope labeling) and a representative protocol for its use in creating modified polymeric drug delivery systems.

Synthesis of 6-Undecanol

This protocol is adapted from a known chemical synthesis route and is useful for researchers who may need to synthesize 6-Undecanol with specific labels or in-house.[3]

Reaction: Reduction of Undecan-6-one

Materials:

• Undecan-6-one (1 eq.)

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Sodium borohydride (NaBH₄) (1.5 eq.)

• Saturated ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

• Thin Layer Chromatography (TLC) supplies (e.g., silica plates, 10% EtOAc in hexane as eluent)

Procedure:

• Dissolve 15 g of undecan-6-one in 25 ml of methanol and 150 ml of THF in a suitable reaction flask.

• Cool the solution to 0°C using an ice bath.

• Slowly add 4.9 g of sodium borohydride to the cooled solution.

• Remove the ice bath and stir the resulting solution at room temperature for 2 hours.

• Monitor the reaction progress by TLC (10% EtOAc in hexane; Rf: 0.5).

• Upon completion, quench the reaction by slowly adding 100 ml of saturated NH₄Cl solution.

• Remove the organic solvents under reduced pressure using a rotary evaporator.

• Partition the resulting crude material between 150 ml of EtOAc and 150 ml of water.

• Separate the organic layer, and extract the aqueous layer three times with 100 ml of EtOAc.

• Combine all organic layers and dry over anhydrous Na₂SO₄.

• Filter the drying agent and concentrate the organic solution under reduced pressure to obtain the solid 6-Undecanol.

Application in Drug Delivery: Synthesis of a Fatty Alcohol-Modified Polymer

Long-chain fatty alcohols can be used to hydrophobically modify polymers for the creation of micelles or nanoparticles for drug delivery.[4] This protocol provides a general workflow for such a modification.

Objective: To conjugate 6-Undecanol to a hydrophilic polymer (e.g., polyethylene glycol, PEG) to form an amphiphilic copolymer.

Materials:

• High-purity 6-Undecanol

• Methoxy-PEG with a terminal reactive group (e.g., mPEG-COOH or mPEG-NHS)

• DCC (N,N'-Dicyclohexylcarbodiimide) or other coupling agent

• DMAP (4-Dimethylaminopyridine) or other catalyst

• Anhydrous dichloromethane (DCM) or other suitable solvent

• Dialysis tubing (appropriate molecular weight cut-off)

• Lyophilizer

Procedure:

• In a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve mPEG-COOH and a slight molar excess of 6-Undecanol in anhydrous DCM.

• Add DMAP (catalytic amount) to the solution.

• In a separate flask, dissolve DCC (slight molar excess relative to mPEG-COOH) in anhydrous DCM.

• Slowly add the DCC solution to the mPEG/6-Undecanol solution at 0°C.

• Allow the reaction to warm to room temperature and stir for 24-48 hours.

• Monitor the reaction by an appropriate method (e.g., TLC, NMR).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct.

• Concentrate the filtrate under reduced pressure.

• Redissolve the crude product in a suitable solvent and purify by dialysis against deionized water for 48 hours to remove unreacted starting materials and small molecule impurities.

• Lyophilize the dialyzed solution to obtain the pure mPEG-6-Undecanol copolymer.

• Characterize the final product using techniques such as ¹H NMR, GPC (Gel Permeation Chromatography), and FTIR (Fourier-Transform Infrared Spectroscopy).

Visualizations

Logical Workflow for Sourcing and Qualifying High-Purity Reagents

The following diagram illustrates a logical workflow for researchers to select and qualify high-purity 6-Undecanol for their experiments.

References

• 1. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-undecanol, 23708-56-7 [thegoodscentscompany.com]
• 3. 6-UNDECANOL synthesis - chemicalbook [chemicalbook.com]
• 4. ingentaconnect.com [ingentaconnect.com]

Protocols & Analytical Methods

Application Note: Gas Chromatography for the Analysis of 6-Undecanol

Introduction

6-Undecanol is a secondary alcohol with applications in the fragrance, flavor, and pharmaceutical industries. Accurate and reliable quantification of 6-Undecanol is essential for quality control, research, and safety assessments. Gas chromatography (GC) is a robust and widely used analytical technique for the separation and analysis of volatile and semi-volatile compounds like 6-Undecanol. This document provides detailed protocols for the analysis of 6-Undecanol using Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). Two primary methods are presented: direct analysis on a polar capillary column and analysis on a non-polar column following a derivatization step.

Method Selection: Direct vs. Derivatization

The choice between direct analysis and derivatization depends on the sample matrix and the analytical objective.

• Direct Analysis on a Polar Column: This method is suitable for relatively clean sample matrices where 6-Undecanol is a primary component. A polar stationary phase, such as polyethylene glycol (wax), interacts with the hydroxyl group of the alcohol, providing good peak shape and resolution from non-polar impurities.[1]

• Analysis after Derivatization on a Non-Polar Column: Derivatization, typically silylation, is recommended for complex matrices or when enhanced sensitivity is required.[2][3] This process replaces the active hydrogen in the hydroxyl group with a trimethylsilyl (TMS) group, which increases the volatility and thermal stability of the analyte, and reduces peak tailing on non-polar columns.[1][4]

Quantitative Data Summary

The following table summarizes typical parameters for the quantitative analysis of 6-Undecanol using the described GC methods.

Parameter	Method 1: Direct Analysis (Polar Column)	Method 2: Derivatization (Non-Polar Column)
Analyte	6-Undecanol	6-Undecanol-TMS Ether
Internal Standard	1-Dodecanol	Tetradecane
Calibration Range	1 - 100 µg/mL	1 - 100 µg/mL
Typical Retention Time	Approx. 10-15 min	Approx. 8-12 min
Limit of Detection (LOD)	~0.5 µg/mL	~0.1 µg/mL
Limit of Quantitation (LOQ)	~1.5 µg/mL	~0.3 µg/mL
Linearity (R²)	> 0.995	> 0.995
Repeatability (%RSD)	< 5%	< 5%

Note: Retention times and detection limits are estimates and may vary depending on the specific instrument and conditions.

Experimental Protocols

Protocol 1: Direct Analysis of 6-Undecanol on a Polar Column

This protocol is suitable for the direct quantification of 6-Undecanol in relatively clean samples.

1. Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 6-Undecanol and dissolve it in 10 mL of methanol or isopropanol.

• Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of 1-dodecanol in the same solvent.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the 6-Undecanol stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.[1][5] Add the internal standard to each calibration standard to a final concentration of 10 µg/mL.

• Sample Preparation: Dissolve a known amount of the sample in the solvent to achieve an expected 6-Undecanol concentration within the calibration range. Add the internal standard to the same final concentration as in the calibration standards. If the sample contains particulates, filter it through a 0.45 µm syringe filter.[5]

2. GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Column: Agilent J&W DB-Wax, 30 m x 0.25 mm ID, 0.25 µm film thickness, or equivalent polar column.[6]

• Injector: Split/Splitless, 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1 (can be adjusted based on analyte concentration).[5]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Detector: FID, 280°C.

3. Data Analysis

• Qualitative Analysis: Identify the 6-Undecanol peak based on its retention time relative to the standard.

• Quantitative Analysis: Integrate the peak areas for 6-Undecanol and the internal standard. Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of 6-Undecanol in the sample from the calibration curve.

Protocol 2: Analysis of 6-Undecanol after Derivatization on a Non-Polar Column

This protocol is recommended for complex matrices or when higher sensitivity is needed.

1. Sample and Standard Preparation

• Stock Solutions and Calibration Standards: Prepare stock solutions and calibration standards of 6-Undecanol and an internal standard (e.g., tetradecane) in a non-polar solvent like hexane or dichloromethane, as described in Protocol 1.[7][8]

2. Derivatization Procedure (Silylation)

• In a clean, dry autosampler vial, add 100 µL of each standard or sample solution.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[1]

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Allow the vial to cool to room temperature before GC analysis.

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm ID, 0.25 µm film thickness, or equivalent non-polar column.[5][7]

• Injector: Split/Splitless, 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1 (can be adjusted).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MSD Conditions:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Electron Ionization (EI): 70 eV.

  • Acquisition Mode:

    • Full Scan: m/z 40-400 for qualitative analysis.

    • Selected Ion Monitoring (SIM): For quantitative analysis, monitor characteristic ions of the 6-Undecanol-TMS ether.

4. Data Analysis

• Qualitative Analysis: Confirm the identity of the derivatized 6-Undecanol peak by comparing its mass spectrum with a reference library (e.g., NIST).

• Quantitative Analysis: Integrate the peak areas of the selected ions (or the total ion chromatogram). Construct a calibration curve and calculate the concentration as described for the GC-FID method.

Experimental Workflow and Signaling Pathways

Caption: Workflow for the GC analysis of 6-Undecanol.

Caption: Logical selection of GC method for 6-Undecanol.

References

• 1. benchchem.com [benchchem.com]
• 2. uoguelph.ca [uoguelph.ca]
• 3. iltusa.com [iltusa.com]
• 4. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. Sample preparation (GC-FID, GC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of 6-Undecanol as a Potential Insect Pheromone Lure

Version: 1.0

For Research Use Only

Introduction

6-Undecanol is a secondary alcohol that has been identified in some plant species. While not extensively documented as a primary insect pheromone, its structural similarity to other known insect attractants and its presence in plant volatiles suggest its potential as a semiochemical. For instance, other long-chain alcohols and related compounds are known components of pheromone blends or act as synergists that enhance the activity of primary pheromones for various insect species, including some beetles and moths.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to systematically evaluate 6-Undecanol as a potential insect attractant or synergist. The protocols outlined below cover lure formulation, laboratory-based behavioral bioassays, and field-trapping experiments.

Lure Formulation and Preparation

The effective dissemination of a volatile compound is critical for its success as a lure. The choice of dispenser depends on the target insect, environmental conditions, and the desired release rate.

2.1 Materials

• 6-Undecanol (≥98% purity)

• Solvent (e.g., hexane, ethanol)

• Dispensers (e.g., red rubber septa, cotton wicks, polyethylene vials, polymeric matrices)

• Gloves and other personal protective equipment

• Micropipettes

• Fume hood

2.2 Protocol for Lure Preparation

• Stock Solution Preparation: In a fume hood, prepare a stock solution of 6-Undecanol in the chosen solvent. The concentration will depend on the desired final loading dose on the dispenser.

• Lure Loading:

  • Rubber Septa/Cotton Wicks: Using a micropipette, apply the desired amount of 6-Undecanol solution onto the dispenser. Allow the solvent to evaporate completely before use.

  • Polyethylene Vials: Add the 6-Undecanol solution to the vial and cap it. The release rate can be controlled by the size of the opening in the cap.

  • Polymeric Matrices: Incorporate 6-Undecanol into a polymeric matrix during its formulation for a more controlled and sustained release.[1]

• Solvent Evaporation: Ensure all solvent has evaporated from the lure before placing it in a trap to avoid any repellent effects of the solvent.

• Storage: Store prepared lures in airtight containers, preferably in a cool, dark place, to prevent degradation and loss of the active compound.[2]

Table 1: Example Lure Loading Doses for Initial Screening

Lure Type	6-Undecanol Dose (mg)	Solvent
Red Rubber Septum	1, 10, 100	Hexane
Cotton Wick	1, 10, 100	Hexane
Polyethylene Vial	10, 100, 500	Ethanol

Laboratory Behavioral Bioassays: Olfactometer Studies

Olfactometers are used in a controlled laboratory setting to determine an insect's behavioral response (attraction or repulsion) to a specific volatile compound.[3]

3.1 Experimental Setup

• Y-tube Olfactometer: A simple, two-choice apparatus to assess preference between two odor sources (e.g., 6-Undecanol vs. solvent control).[4]

• Four-arm or Six-arm Olfactometer: Allows for the simultaneous testing of multiple odor sources.[5]

• Air Delivery System: Provides a controlled and purified airflow through the olfactometer arms.[6]

• Test Insects: The species of interest, reared under controlled conditions.

3.2 Protocol for Y-tube Olfactometer Bioassay

• Acclimatization: Allow test insects to acclimatize to the experimental room conditions for at least one hour before the bioassay.

• Odor Source Preparation: Place a lure with a specific dose of 6-Undecanol in one arm of the olfactometer and a control lure (solvent only) in the other arm.

• Airflow Initiation: Start the purified airflow through the olfactometer at a constant rate (e.g., 100-200 mL/min).

• Insect Introduction: Introduce a single insect at the base of the Y-tube.

• Data Collection: Record the insect's first choice of arm and the time it spends in each arm over a set period (e.g., 5-10 minutes).

• Replication: Repeat the experiment with a sufficient number of insects to allow for statistical analysis.

• Controls: After a set number of trials, clean the olfactometer and rotate the arms to avoid positional bias.

Figure 1: Workflow for a Y-tube olfactometer bioassay to test 6-Undecanol.

Field Trapping Experiments

Field trials are essential to validate laboratory findings and determine the effectiveness of a lure under natural conditions.

4.1 Materials

• Insect Traps: The type of trap will depend on the target insect. Common types include:

  • Delta traps: For moths, often with a sticky liner.[7]

  • Funnel or Bucket traps: For beetles and other flying insects.[8][9]

  • Water traps: Can be used for a variety of insects.[8]

• Prepared Lures: 6-Undecanol lures at various doses and control lures.

• Randomized Block Design: To minimize the effects of location bias on trap catch.

4.2 Protocol for Field Trial

• Site Selection: Choose a suitable habitat for the target insect species.

• Experimental Design:

  • Use a randomized complete block design with multiple replicates (blocks).

  • Within each block, place one trap for each treatment (e.g., different doses of 6-Undecanol and a control).

  • Space traps sufficiently far apart (e.g., 20-50 meters) to avoid interference.

• Trap Deployment:

  • Hang traps at a height appropriate for the target insect's flight behavior.[10]

  • Place the lure inside the trap according to the manufacturer's instructions.

• Data Collection:

  • Check traps at regular intervals (e.g., weekly).

  • Count and identify the number of target and non-target insects captured in each trap.

• Trap Maintenance:

  • Replace lures and sticky liners as needed, typically every 2-4 weeks.[11]

  • Rotate trap positions within each block at each collection interval to further reduce positional effects.

• Data Analysis: Use statistical methods such as ANOVA followed by a means separation test (e.g., Tukey's HSD) to compare the mean trap catches for each treatment.

References

• 1. KR101541797B1 - Process for preparing sustained-release lure for combating pests - Google Patents [patents.google.com]
• 2. insectscience.co.za [insectscience.co.za]
• 3. Scents and sensibility: Best practice in insect olfactometer bioassays - Harper Adams University Repository [hau.repository.guildhe.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. thehive.icipe.org [thehive.icipe.org]
• 6. Insect Olfactometers | Yashika Solutions [labitems.co.in]
• 7. thebeatsheet.com.au [thebeatsheet.com.au]
• 8. researchgate.net [researchgate.net]
• 9. pherobank.com [pherobank.com]
• 10. How to make Pheromone traps for insect control in field crops [plantix.net]
• 11. youtube.com [youtube.com]

Application Notes and Protocols for 6-Undecanol as a Standard in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 6-undecanol as a standard in analytical chemistry, particularly for chromatographic techniques. 6-Undecanol, a secondary long-chain alcohol, possesses physicochemical properties that make it a suitable internal standard for the quantification of various analytes.

Physicochemical Properties of 6-Undecanol

A comprehensive understanding of the physical and chemical properties of 6-undecanol is essential for its effective use as an analytical standard. These properties guide the selection of appropriate solvents, chromatographic conditions, and sample preparation techniques.

Property	Value	Reference
Molecular Formula	C₁₁H₂₄O	[1][2][3][4][5]
Molecular Weight	172.31 g/mol	[1][6]
CAS Number	23708-56-7	[1][2][3][4][5]
Appearance	White or Colorless to Light yellow powder to lump to clear liquid	[7]
Boiling Point	227-229 °C at 760 mm Hg	[8]
Melting Point	24-26 °C	[8]
Flash Point	94 °C (201 °F)	[8]
Solubility in Water	49.73 mg/L at 25 °C (estimated)	[8]
Vapor Pressure	0.013 mmHg at 25 °C (estimated)	[8]
Purity (GC)	>98.0%	[7]
Kovats Retention Index (Standard non-polar)	1275, 1281	[1][5]
Kovats Retention Index (Standard polar)	1640, 1660	[1][5]

Rationale for Use as an Internal Standard

The selection of an appropriate internal standard is critical for achieving accurate and precise quantitative results in chromatography.[9] An internal standard is a compound added in a constant amount to samples, calibration standards, and quality controls.[9] It helps to correct for variations in injection volume, sample preparation, and instrument response.[9] 6-Undecanol is a suitable candidate for an internal standard in the analysis of various organic compounds, particularly other long-chain alcohols, fatty acids, and their derivatives, for the following reasons:

• Chemical Similarity: As a C11 alcohol, it shares structural and chemical properties with a range of analytes, ensuring similar behavior during extraction and chromatography.

• Commercial Availability: It is available from various chemical suppliers with high purity.[7][8]

• Non-Interference: It is unlikely to be naturally present in many biological or environmental samples, minimizing the risk of interference with endogenous compounds.

• Chromatographic Behavior: Its boiling point and polarity provide a retention time that is typically well-resolved from common solvents and other analytes on a variety of gas chromatography (GC) columns.

References

• 1. chemlab.truman.edu [chemlab.truman.edu]
• 2. rfppl.co.in [rfppl.co.in]
• 3. [HPLC] Suggested Internal Standards for Alcohols - Chromatography Forum [chromforum.org]
• 4. 6-Undecanol [webbook.nist.gov]
• 5. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Rapid and Sensitive Headspace Gas Chromatography–Mass Spectrometry Method for the Analysis of Ethanol in the Whole Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Application Notes and Protocols for the Laboratory Synthesis of 6-Undecanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the laboratory synthesis of 6-undecanol, a secondary alcohol of interest in various fields of chemical research and development. The primary method detailed is the reduction of undecan-6-one using sodium borohydride, a reliable and high-yielding procedure. An alternative approach via a Grignard reaction is also discussed.

Introduction

6-Undecanol (CAS No: 23708-56-7), also known as diamyl carbinol, is a C11 secondary alcohol.[1][2] Its synthesis in a laboratory setting is a common procedure in organic chemistry, often used to introduce a hydroxyl group at a specific position on an aliphatic chain. The protocols provided herein are designed for reproducibility and scalability in a standard laboratory environment.

Physicochemical Data of 6-Undecanol

A summary of the key physical and chemical properties of 6-undecanol is presented in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C11H24O	[2][3]
Molecular Weight	172.31 g/mol	[3][4]
CAS Number	23708-56-7	[2][3]
Melting Point	24.00 to 26.00 °C	[5]
Boiling Point	227.00 to 229.00 °C @ 760.00 mm Hg	[5]
Appearance	White solid or colorless liquid	[3][6]

Experimental Protocols

Two primary methods for the synthesis of 6-undecanol are presented: the reduction of a ketone and the Grignard reaction.

Method 1: Reduction of Undecan-6-one with Sodium Borohydride

This protocol is based on a well-documented procedure with a high reported yield.[3]

Materials:

• Undecan-6-one

• Sodium borohydride (NaBH4)

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate (EtOAc)

• Water

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a 150 ml round-bottom flask, dissolve 15 g of undecan-6-one in 25 ml of methanol and 150 ml of THF.

• Reduction: Cool the solution to 0°C using an ice bath. While stirring, slowly add 4.9 g of sodium borohydride in portions.

• Reaction Monitoring: Stir the resulting solution at room temperature for 2 hours. The progress of the reaction can be monitored by TLC using a 10% ethyl acetate in hexane mobile phase (Rf of 6-undecanol is approximately 0.5).[3]

• Quenching: Once the reaction is complete, carefully quench the reaction by adding 100 ml of saturated aqueous NH4Cl solution.

• Solvent Removal: Remove the organic solvents (THF and methanol) under reduced pressure using a rotary evaporator.

• Extraction: Partition the resulting crude material between 150 ml of ethyl acetate and 150 ml of water. Transfer the mixture to a separatory funnel, shake well, and separate the organic layer. Wash the aqueous layer three times with 100 ml portions of ethyl acetate.

• Drying and Concentration: Combine all the organic layers and dry over anhydrous magnesium sulfate. Filter to remove the drying agent and concentrate the organic phase under reduced pressure to yield the product.

Results:

This procedure is reported to yield approximately 14.0 g (93% yield) of 6-undecanol as a white solid.[3]

Method 2: Synthesis via Grignard Reaction (Conceptual)

The Grignard reaction offers a versatile method for constructing alcohols.[7][8][9] For the synthesis of 6-undecanol, one could react pentylmagnesium bromide (a Grignard reagent) with hexanal.

Materials:

• 1-Bromopentane

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Hexanal

• Dilute aqueous hydrochloric acid (HCl) or sulfuric acid (H2SO4)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure Outline:

• Grignard Reagent Formation: Prepare pentylmagnesium bromide by reacting 1-bromopentane with magnesium turnings in anhydrous ether under an inert atmosphere.

• Reaction with Aldehyde: Slowly add a solution of hexanal in anhydrous ether to the prepared Grignard reagent at 0°C.

• Workup: After the reaction is complete, quench the reaction by carefully adding dilute aqueous acid.

• Extraction and Purification: Extract the product with diethyl ether, wash with sodium bicarbonate solution and brine, dry the organic layer, and remove the solvent. The crude product can then be purified by distillation or column chromatography.

Visualizations

Chemical Reaction Pathway: Reduction of Undecan-6-one

Caption: Figure 1: Reaction scheme for the synthesis of 6-undecanol.

Experimental Workflow for Reduction of Undecan-6-one

Caption: Figure 2: Step-by-step workflow for the synthesis of 6-undecanol.

Product Characterization

The identity and purity of the synthesized 6-undecanol can be confirmed using various analytical techniques.

Technique	Expected Results
Thin Layer Chromatography (TLC)	Rf ≈ 0.5 (10% EtOAc in hexane)[3]
Infrared (IR) Spectroscopy	A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol functional group.[10][11]
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak (M+) corresponding to the molecular weight of 6-undecanol (172.31 g/mol ).[1][2][4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR spectra will show characteristic peaks corresponding to the structure of 6-undecanol.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Sodium borohydride is a reducing agent and should be handled with care. It reacts with water and acids to produce flammable hydrogen gas.

• Organic solvents such as THF, methanol, and ethyl acetate are flammable and should be kept away from ignition sources.

References

• 1. 6-Undecanol [webbook.nist.gov]
• 2. 6-Undecanol [webbook.nist.gov]
• 3. 6-UNDECANOL synthesis - chemicalbook [chemicalbook.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. 6-undecanol, 23708-56-7 [thegoodscentscompany.com]
• 6. Undecanol - Wikipedia [en.wikipedia.org]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. youtube.com [youtube.com]
• 9. leah4sci.com [leah4sci.com]
• 10. 6-Undecanol [webbook.nist.gov]
• 11. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of 6-Undecanol in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of 6-undecanol in organic synthesis. It includes detailed protocols for its synthesis and key transformations, quantitative data where available, and visualizations of synthetic pathways.

Introduction

6-Undecanol is a secondary fatty alcohol with the chemical formula C₁₁H₂₄O. Its chemical structure features a hydroxyl group on the sixth carbon of an eleven-carbon chain. This positioning of the hydroxyl group influences its reactivity and potential applications in organic synthesis. While not as commonly employed as some other alcohols, 6-undecanol serves as a useful intermediate in the synthesis of various organic compounds, including ketones, alkenes, and esters. This document outlines its primary synthetic applications with detailed experimental procedures.

Synthesis of 6-Undecanol

The most common laboratory-scale synthesis of 6-undecanol is through the reduction of the corresponding ketone, 6-undecanone.

Reduction of 6-Undecanone

A widely used method for this transformation is the reduction using sodium borohydride in a suitable solvent system.

Experimental Protocol: Synthesis of 6-Undecanol

Materials:

• 6-Undecanone

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Sodium borohydride (NaBH₄)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 15 g of 6-undecanone (1 equivalent) in a mixture of 25 mL of methanol and 150 mL of tetrahydrofuran.

• Cool the solution to 0°C using an ice bath.

• Slowly add 4.9 g of sodium borohydride (1.5 equivalents) to the solution in portions, ensuring the temperature remains at or below 0°C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) with a 10% ethyl acetate in hexane eluent (Rf of 6-undecanol is approximately 0.5).

• Upon completion, carefully quench the reaction by slowly adding 100 mL of saturated aqueous NH₄Cl solution.

• Remove the organic solvents (THF and methanol) under reduced pressure using a rotary evaporator.

• Transfer the resulting aqueous residue to a separatory funnel and partition it between 150 mL of ethyl acetate and 150 mL of water.

• Separate the organic layer. Wash the aqueous layer three times with 100 mL portions of ethyl acetate.

• Combine all organic layers and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the organic solution under reduced pressure to yield the crude product.

• The product, 6-undecanol, is typically obtained as a white solid and can be further purified by recrystallization or column chromatography if necessary.[1]

Quantitative Data:

Starting Material	Reducing Agent	Solvent System	Reaction Time	Temperature	Yield	Reference
6-Undecanone	Sodium borohydride	Methanol/THF	2 hours	0°C to RT	93%	[1]

Logical Workflow for Synthesis of 6-Undecanol:

Synthesis of 6-Undecanol from 6-Undecanone.

Key Synthetic Transformations of 6-Undecanol

6-Undecanol can be used as a precursor for the synthesis of ketones, alkenes, and esters.

Oxidation to 6-Undecanone

The oxidation of the secondary alcohol 6-undecanol yields the corresponding ketone, 6-undecanone. Several methods are available for this transformation, with Jones and Swern oxidations being common choices.

General Experimental Protocol: Jones Oxidation of 6-Undecanol

Materials:

• 6-Undecanol

• Acetone (anhydrous)

• Jones reagent (a solution of chromium trioxide in sulfuric acid)

• Isopropyl alcohol

• Sodium bicarbonate

• Diethyl ether or other suitable extraction solvent

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve 6-undecanol in acetone in a flask equipped with a magnetic stirrer and a dropping funnel. Cool the flask in an ice-water bath.

• Slowly add the Jones reagent dropwise to the stirred solution of the alcohol. Maintain the temperature below 30°C. A color change from orange-red to green will be observed.

• Continue adding the reagent until a faint orange-red color persists, indicating a slight excess of the oxidant.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for a few hours, monitoring by TLC.

• Quench the excess oxidant by the dropwise addition of isopropyl alcohol until the orange color disappears and a green precipitate forms.

• Neutralize the reaction mixture by the careful addition of sodium bicarbonate.

• Remove the acetone by rotary evaporation.

• Add water to the residue and extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 6-undecanone.

• The product can be purified by distillation or column chromatography.

General Experimental Protocol: Swern Oxidation of 6-Undecanol

Materials:

• 6-Undecanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Dichloromethane (DCM, anhydrous)

• Water

Procedure:

• To a solution of oxalyl chloride in anhydrous DCM at -78°C (dry ice/acetone bath), add a solution of DMSO in DCM dropwise.

• After stirring for a short period, add a solution of 6-undecanol in DCM dropwise.

• Continue stirring at -78°C for 30-60 minutes.

• Add triethylamine dropwise and allow the reaction mixture to warm to room temperature.

• Quench the reaction with water and separate the organic layer.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting 6-undecanone by column chromatography or distillation.

Quantitative Data for Oxidation of Secondary Alcohols (General):

Reaction	Oxidizing Agent	Solvent	Typical Yields
Jones Oxidation	CrO₃/H₂SO₄	Acetone	80-95%
Swern Oxidation	(COCl)₂/DMSO, Et₃N	DCM	>90%

Dehydration to Undecene Isomers

The acid-catalyzed dehydration of 6-undecanol leads to the formation of alkene isomers, primarily cis- and trans-5-undecene.

General Experimental Protocol: Acid-Catalyzed Dehydration of 6-Undecanol

Materials:

• 6-Undecanol

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Suitable organic solvent for extraction (e.g., diethyl ether)

Procedure:

• Place 6-undecanol in a round-bottom flask equipped for distillation.

• Carefully add a catalytic amount of concentrated sulfuric acid or phosphoric acid.

• Heat the mixture to a temperature sufficient to cause dehydration and distill the resulting alkene product (boiling point of 5-undecene is ~193°C). The reaction temperature for secondary alcohols is typically in the range of 100-140°C.

• Collect the distillate, which will contain the alkene and some water.

• Wash the distillate with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• The final product can be further purified by simple distillation.

Quantitative Data:

Starting Material	Catalyst	Temperature	Products	Yield	Reference
6-Undecanol	Water (hydrothermal)	250°C, 40 bar	cis- and trans-5-undecene	Not Reported	[2]

Esterification Reactions

6-Undecanol can undergo esterification with carboxylic acids or their derivatives to form esters, which may have applications as fragrances or flavoring agents. A common laboratory method involves reaction with an acid anhydride in the presence of a catalyst.

General Experimental Protocol: Esterification of 6-Undecanol with Acetic Anhydride

Materials:

• 6-Undecanol

• Acetic anhydride

• Pyridine or a catalytic amount of a strong acid (e.g., H₂SO₄)

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• In a round-bottom flask, combine 6-undecanol, acetic anhydride, and a catalytic amount of pyridine or a few drops of concentrated sulfuric acid.

• Heat the reaction mixture under reflux for several hours, monitoring the progress by TLC.

• After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove unreacted acetic anhydride and acid catalyst) and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude ester.

• Purify the ester by distillation or column chromatography.

Quantitative Data: Specific yield data for the esterification of 6-undecanol is not readily available in the literature. However, esterification of similar secondary alcohols with acetic anhydride typically proceeds in good to excellent yields (70-95%).

Synthetic Pathways from 6-Undecanol:

Key synthetic transformations of 6-Undecanol.

6-Undecanol as a Chiral Auxiliary

A comprehensive literature search did not yield any evidence of 6-undecanol being employed as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a stereoselective reaction. After the desired stereocenter is created, the auxiliary is removed. Common examples of chiral auxiliaries include Evans oxazolidinones, Oppolzer's camphorsultam, and pseudoephedrine amides. The structural features of 6-undecanol, particularly the flexibility of the alkyl chains and the distance of the stereocenter from potential directing groups, may not make it an effective chiral auxiliary for inducing high levels of stereoselectivity.

General Principle of Chiral Auxiliary Mediated Synthesis:

General workflow for asymmetric synthesis using a chiral auxiliary.

Conclusion

6-Undecanol is a versatile secondary alcohol that can be readily synthesized from its corresponding ketone. Its primary applications in organic synthesis are as a precursor to 6-undecanone, undecene isomers, and various esters. While detailed experimental protocols for some of these transformations specifically using 6-undecanol are not extensively documented, established methods for secondary alcohols can be effectively applied. There is currently no evidence to support its use as a chiral auxiliary in asymmetric synthesis. The protocols and data presented herein provide a valuable resource for researchers and professionals in the fields of chemistry and drug development for the utilization of 6-undecanol in their synthetic endeavors.

References

• 1. Converting Alcohols to Alkenes - Chemistry Steps [chemistrysteps.com]
• 2. benchchem.com [benchchem.com]

Application Note: Isolating 6-Undecanol from Natural Sources

Introduction

6-Undecanol is a secondary fatty alcohol with potential applications in various fields, including flavor, fragrance, and as a precursor for synthesizing other organic molecules. While its isomer, 1-undecanol, is more commonly documented, 6-undecanol has been identified in natural sources such as Angelica gigas and Cichorium endivia[1]. This document outlines the techniques and protocols for the isolation and purification of 6-undecanol from these natural matrices. The methodology leverages established principles of natural product chemistry, including solvent extraction, steam distillation, fractional distillation, and preparative chromatography.

Overview of Isolation Strategies

The isolation of a specific secondary alcohol like 6-undecanol from a complex plant matrix involves a multi-step process designed to separate the target compound based on its physicochemical properties, such as polarity, volatility, and boiling point. The general workflow consists of:

• Sample Preparation: Drying and grinding the plant material to increase the surface area for efficient extraction.

• Extraction: Liberating the desired compounds from the plant matrix into a solvent. Common methods include solvent extraction and steam distillation[2][3][4].

• Purification: Separating 6-undecanol from other co-extracted compounds. This is typically achieved through a combination of distillation and chromatographic techniques[5][6][7].

• Characterization: Confirming the identity and purity of the isolated compound using analytical methods.

The choice of method at each stage depends on the starting material and the desired purity and yield of the final product.

Data Presentation: Comparison of Key Techniques

The following table summarizes quantitative data and key parameters for the techniques discussed in the protocols. The values presented are typical and may vary based on the specific plant material, equipment used, and experimental conditions.

Technique	Parameter	Typical Value / Range	Advantages	Disadvantages	Reference
Solvent Extraction (Soxhlet)	Extraction Time	6 - 24 hours	High extraction efficiency for a wide range of polarities.	Requires large volumes of organic solvents; potential thermal degradation of labile compounds.	[2][3]
Solvent to Solid Ratio	10:1 to 20:1 (mL/g)	Suitable for continuous extraction.	Long extraction times.	[2]
Expected Yield (Crude)	1 - 10% (w/w)	Established and widely used method.	Not highly selective.
Steam Distillation	Distillation Time	2 - 6 hours	Effective for volatile, water-immiscible compounds; avoids the use of organic solvents.	Not suitable for non-volatile or thermally sensitive compounds; can lead to hydrolysis of some esters.	[8][9][10]
Steam Flow Rate	Variable (process dependent)	Lower risk of thermal decomposition compared to simple distillation.	Lower yields for less volatile components.	[10]
Expected Yield (Essential Oil)	0.1 - 2% (w/w)	Environmentally friendly.	Co-distillation of water can require subsequent separation steps.
Fractional Distillation	Boiling Point Difference	< 25 °C between fractions	Excellent for separating liquids with close boiling points.	Requires careful control of temperature gradient; potential for azeotrope formation.	[5][11][12]
Purity Achieved	Up to 95%	Can process large volumes of liquid.	Not suitable for thermally labile compounds.	[12]
Preparative HPLC	Purity Achieved	> 98%	High resolution and selectivity for final polishing steps.	Limited sample loading capacity; requires significant solvent consumption.	[7][13][14]
Sample Load	mg to g scale	Highly automated and reproducible.	High cost of columns and solvents.	[7]

Experimental Protocols

This section provides detailed methodologies for the isolation of 6-undecanol from a natural source, using Angelica gigas root as an example.

Protocol 1: Solvent Extraction followed by Fractional Distillation and Preparative HPLC

This protocol is suitable for isolating a broad range of compounds, including semi-volatile alcohols like 6-undecanol.

3.1. Materials and Equipment

• Dried and powdered Angelica gigas root

• Ethanol (95%, analytical grade)[15][16]

• Hexane (analytical grade)

• Deionized Water

• Soxhlet extractor apparatus

• Rotary evaporator[17]

• Fractional distillation glassware with a packed column (e.g., Vigreux or Raschig rings)[18]

• Heating mantle and temperature controller

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system with a C18 column[13][14]

• GC-MS for analysis

3.2. Procedure

• Extraction:

  • Place 200 g of dried, powdered Angelica gigas root into a cellulose thimble.

  • Load the thimble into the main chamber of a 2 L Soxhlet extractor.

  • Fill the distilling flask with 1.5 L of 95% ethanol.

  • Assemble the apparatus and heat the solvent to a gentle reflux.

  • Continue the extraction for 12-18 hours, or until the solvent in the siphon tube runs clear.

  • After extraction, concentrate the ethanolic extract using a rotary evaporator under reduced pressure to obtain a crude oily residue.

• Fractional Distillation:

  • Transfer the crude residue to a round-bottom flask suitable for distillation.

  • Set up the fractional distillation apparatus. Ensure the fractionating column is well-insulated.

  • Slowly heat the flask. Discard the initial low-boiling point fractions.

  • Carefully monitor the temperature at the head of the column. Collect the fraction boiling in the range of 225-235 °C, as the reported boiling point of 6-undecanol is approximately 227-229 °C[19].

  • Analyze the collected fraction by GC-MS to confirm the presence and enrichment of 6-undecanol.

• Purification by Preparative HPLC:

  • Dissolve the enriched fraction from distillation in a minimal amount of the mobile phase.

  • Set up the preparative HPLC system with a suitable C18 column.

  • Use an isocratic mobile phase, for example, a mixture of acetonitrile and water (e.g., 85:15 v/v). The exact ratio should be optimized based on analytical HPLC runs.

  • Inject the sample and monitor the elution profile with a UV or refractive index detector.

  • Collect the peak corresponding to the retention time of 6-undecanol.

  • Combine the collected fractions and remove the solvent using a rotary evaporator to yield purified 6-undecanol.

  • Confirm the purity of the final product using analytical GC-MS and structure using NMR spectroscopy.

Protocol 2: Steam Distillation followed by Chromatographic Purification

This protocol is ideal for volatile and semi-volatile compounds and is a greener alternative to solvent extraction.

3.1. Materials and Equipment

• Fresh or dried, coarsely ground Angelica gigas root

• Steam distillation apparatus (Clevenger-type or similar)[8][20]

• Separatory funnel

• Diethyl ether or hexane (analytical grade)

• Anhydrous sodium sulfate

• Rotary evaporator

• Flash chromatography setup (silica gel)

• Preparative HPLC system (optional, for higher purity)

3.2. Procedure

• Steam Distillation:

  • Place 500 g of coarsely ground Angelica gigas root into the biomass flask of the steam distillation unit.[8]

  • Fill the boiling flask with distilled water to about two-thirds of its capacity.

  • Heat the water to generate steam, which will pass through the plant material, carrying the volatile compounds.[9]

  • Condense the vapor and collect the distillate (hydrosol and essential oil) in the collection vessel.

  • Continue distillation for 3-5 hours, or until no more oil is observed in the distillate.

• Isolation of Essential Oil:

  • Transfer the entire distillate to a separatory funnel.

  • Extract the aqueous layer three times with 50 mL portions of diethyl ether or hexane.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude essential oil.

• Purification by Flash Chromatography:

  • Prepare a silica gel column using a slurry of silica in a non-polar solvent (e.g., hexane).

  • Adsorb the crude essential oil onto a small amount of silica gel and load it onto the top of the column.

  • Elute the column using a gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or GC-MS.

  • Combine the fractions containing 6-undecanol and evaporate the solvent.

  • For ultra-high purity, the resulting fraction can be further purified by preparative HPLC as described in Protocol 1.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the isolation and purification protocols.

Caption: Workflow for isolating 6-Undecanol via solvent extraction.

Caption: Workflow for isolating 6-Undecanol via steam distillation.

References

• 1. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction of High-Value Chemicals from Plants for Technical and Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Steam Distillation for Essential Oil Extraction: An Evaluation of Technological Advances Based on an Analysis of Patent Documents | MDPI [mdpi.com]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. welch-us.com [welch-us.com]
• 8. engineering.iastate.edu [engineering.iastate.edu]
• 9. magritek.com [magritek.com]
• 10. researchgate.net [researchgate.net]
• 11. Fractional Distillation | Iberian Coppers Lda [copper-alembic.com]
• 12. AE-117 [extension.purdue.edu]
• 13. PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijcpa.in [ijcpa.in]
• 15. coleparmer.com [coleparmer.com]
• 16. mdpi.com [mdpi.com]
• 17. youtube.com [youtube.com]
• 18. m.youtube.com [m.youtube.com]
• 19. 6-undecanol, 23708-56-7 [thegoodscentscompany.com]
• 20. youtube.com [youtube.com]

Application Note: Derivatization of 6-Undecanol for Enhanced GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable method for the derivatization and subsequent quantitative analysis of 6-undecanol by gas chromatography-mass spectrometry (GC-MS). Direct analysis of 6-undecanol, a secondary long-chain alcohol, can be challenging due to its polarity and potential for poor chromatographic peak shape. Silylation, a common derivatization technique, is employed to increase the volatility and thermal stability of the analyte, leading to improved chromatographic performance and enhanced mass spectrometric detection. This document provides a detailed experimental protocol for the silylation of 6-undecanol using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a trimethylchlorosilane (TMCS) catalyst, along with typical GC-MS parameters and expected analytical performance data.

Introduction

6-Undecanol is a secondary alcohol with applications in various fields, including as a fragrance component, a precursor in chemical synthesis, and a potential biomarker. Accurate and sensitive quantification of 6-undecanol is often required in complex matrices. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of volatile and semi-volatile compounds. However, the hydroxyl group of 6-undecanol can lead to peak tailing and reduced sensitivity during GC analysis.

Derivatization is a chemical modification technique used to convert an analyte into a product with improved analytical properties.[1] Silylation is a widely used derivatization method for compounds containing active hydrogens, such as alcohols, carboxylic acids, and amines.[2] In this process, the active hydrogen is replaced by a trimethylsilyl (TMS) group, which reduces the polarity and increases the volatility of the analyte.[2] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective silylating reagent, often used with a catalyst such as trimethylchlorosilane (TMCS) to enhance the reaction rate. This application note provides a comprehensive protocol for the silylation of 6-undecanol and its subsequent analysis by GC-MS.

Experimental Protocols

Materials and Reagents

• 6-Undecanol standard (≥98% purity)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine (for catalysis, optional but recommended for secondary alcohols)

• Anhydrous Hexane or other suitable solvent (e.g., Dichloromethane)

• 2 mL GC vials with PTFE-lined caps

• Microsyringes

• Heating block or oven

Standard Solution Preparation

Prepare a stock solution of 6-undecanol at a concentration of 1 mg/mL in anhydrous hexane. From this stock solution, prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by serial dilution in anhydrous hexane.

Derivatization Protocol: Silylation

• Pipette 100 µL of each calibration standard or sample solution into a 2 mL GC vial.

• Carefully evaporate the solvent under a gentle stream of nitrogen at room temperature to obtain a dry residue.

• Add 50 µL of anhydrous pyridine to the vial.

• Add 100 µL of BSTFA with 1% TMCS to the vial.

• Tightly cap the vial and vortex for 30 seconds.

• Heat the vial at 60-70°C for 30-60 minutes in a heating block or oven. The optimal time and temperature may vary depending on the specific sample matrix and concentration.

• Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Analysis

The following GC-MS parameters are provided as a typical starting point and may require optimization for specific instrumentation and applications.

Parameter	Value
Gas Chromatograph	Agilent 7890B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Injection Mode	Splitless (1 µL injection volume)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 80°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min
Mass Spectrometer	Agilent 5977B or equivalent
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temperature	280°C
Scan Range	m/z 40-500

Data Presentation

Chromatographic and Mass Spectral Data

The derivatization of 6-undecanol to its trimethylsilyl (TMS) ether significantly improves its chromatographic properties, resulting in a sharp, symmetrical peak with a shorter retention time compared to the underivatized alcohol.

Compound	Retention Time (min)	Key Mass Fragments (m/z)
6-Undecanol (underivatized)	~10.5	57, 71, 85, 101 (base peak), 115, 129
6-Undecanol-TMS	~9.2	73 (base peak), 115, 129, 157, 185, 229 [M-15]+

Note: Retention times are approximate and can vary depending on the specific GC system and conditions.

Quantitative Performance

The following table summarizes the expected quantitative performance of the described method. This data is representative and based on typical validation results for silylated secondary alcohols.

Parameter	Expected Value
Linearity (R²)	≥ 0.995
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantitation (LOQ)	0.5 - 1.5 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Mandatory Visualizations

Caption: Experimental workflow for the derivatization and GC-MS analysis of 6-undecanol.

Caption: Predicted fragmentation pathway of TMS-derivatized 6-undecanol in EI-MS.

Discussion

The silylation of 6-undecanol with BSTFA and TMCS is a highly effective method for improving its GC-MS analysis. The resulting trimethylsilyl ether is more volatile and less polar, leading to better peak shape and increased sensitivity. The mass spectrum of the TMS derivative is characterized by a prominent base peak at m/z 73, corresponding to the trimethylsilyl cation ([Si(CH3)3]+), which is a hallmark of TMS-derivatized compounds. Other significant fragments arise from the loss of a methyl group ([M-15]+) and alpha-cleavage on either side of the carbon bearing the silyloxy group.

For quantitative analysis, it is recommended to use a deuterated internal standard to correct for variations in derivatization efficiency and injection volume. The method should be validated for the specific matrix of interest to ensure accuracy and precision.

Conclusion

The derivatization of 6-undecanol by silylation with BSTFA/TMCS is a straightforward and effective procedure that significantly enhances its analysis by GC-MS. The detailed protocol and performance data provided in this application note serve as a valuable resource for researchers, scientists, and drug development professionals requiring the accurate and sensitive quantification of this and other long-chain secondary alcohols.

References

• 1. Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Electrophysiological Assays of 6-Undecanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain alcohols, a class of amphiphilic molecules, are known to modulate the function of various ion channels, playing a role in neuronal excitability and signaling. 6-Undecanol, a saturated fatty alcohol with eleven carbon atoms, is of interest for its potential to interact with the lipid bilayer and directly with ion channel proteins, thereby altering their gating properties. While direct electrophysiological data for 6-Undecanol is limited in publicly accessible literature, its effects can be extrapolated from studies on structurally similar long-chain alcohols like hexanol and octanol. These compounds have been shown to modulate a variety of ion channels, including voltage-gated potassium (Kv) channels and GABAa receptors.[1][2]

This document provides detailed application notes and protocols for investigating the electrophysiological effects of 6-Undecanol on neuronal ion channels. The methodologies described are based on standard patch-clamp techniques and are designed to characterize the modulatory effects of 6-Undecanol on channel activity.

Putative Mechanisms of Action

The primary mechanism by which long-chain alcohols like 6-Undecanol are thought to exert their effects is through partitioning into the cell membrane. This can alter the physical properties of the lipid bilayer, indirectly affecting the conformational state of embedded ion channels.[1] Additionally, direct binding to hydrophobic pockets on the channel protein has been proposed as a mechanism for modulation.[3] Depending on the ion channel subtype and the concentration of the alcohol, the effect can be either potentiation or inhibition of the channel current.

Key Ion Channel Targets for Investigation

Based on studies of other long-chain alcohols, promising targets for investigating the effects of 6-Undecanol include:

• Voltage-gated potassium (Kv) channels: Specifically, members of the Kv7 (KCNQ) family, which are crucial for setting the resting membrane potential and preventing repetitive firing of neurons. Long-chain alcohols have been shown to enhance the currents of Kv7.2/7.3 channels.[1]

• GABAa Receptors: These ligand-gated ion channels are the primary mediators of inhibitory neurotransmission in the central nervous system. Long-chain alcohols like octanol have been demonstrated to potentiate GABA-induced currents.[2]

• Transient Receptor Potential (TRP) Channels: These channels are involved in sensory perception. While direct evidence for long-chain alcohols is less common, the diverse modulatory landscape of TRP channels makes them a potential target.[4]

Data Presentation: Effects of Long-Chain Alcohols on Ion Channels

The following table summarizes quantitative data for the effects of long-chain alcohols structurally related to 6-Undecanol on key ion channel targets. This serves as a reference for expected outcomes when studying 6-Undecanol.

Compound	Ion Channel	Cell Type	Electrophysiological Effect	Quantitative Data (e.g., EC50, IC50, % modulation)	Reference
Hexanol	Kv7.2/7.3	CHO-K1 Cells	Current Enhancement	~1.5-fold increase at 10 mM	[1]
Octanol	Kv7.2/7.3	CHO-K1 Cells	Current Enhancement	~2.5-fold increase at 10 mM	[1]
Octanol	GABAa Receptor	Rat Dorsal Root Ganglion Neurons	Potentiation of GABA-induced current	Increased open probability and burst duration	[2]
6-Undecanol	Kv7.2/7.3 (Hypothetical)	HEK293 Cells	Current Enhancement (Predicted)	Data to be determined
6-Undecanol	GABAa Receptor (Hypothetical)	Primary Cortical Neurons	Potentiation of GABA-induced current (Predicted)	Data to be determined

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recording of Kv7.2/7.3 Channels

This protocol is designed to assess the modulatory effect of 6-Undecanol on heterologously expressed Kv7.2/7.3 channels.

1. Cell Culture and Transfection:

• Culture Human Embryonic Kidney (HEK293) cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Co-transfect cells with plasmids encoding human Kv7.2 and Kv7.3 subunits using a suitable transfection reagent.

• Plate transfected cells onto glass coverslips for electrophysiological recording 24-48 hours post-transfection.

2. Solutions:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 2 Mg-ATP. Adjust pH to 7.2 with KOH.

• 6-Undecanol Stock Solution: Prepare a 100 mM stock solution of 6-Undecanol in dimethyl sulfoxide (DMSO). Final DMSO concentration in the recording solution should not exceed 0.1%.

3. Electrophysiological Recording:

• Transfer a coverslip with transfected cells to a recording chamber mounted on an inverted microscope.

• Perfuse the chamber with the external solution.

• Fabricate patch pipettes from borosilicate glass with a resistance of 3-5 MΩ when filled with the internal solution.

• Establish a whole-cell patch-clamp configuration on a fluorescently-tagged (e.g., GFP-co-transfected) cell.

• Hold the cell at a membrane potential of -80 mV.

• Apply a voltage protocol to elicit Kv7.2/7.3 currents. A typical protocol would be a series of depolarizing steps from -80 mV to +40 mV in 10 mV increments for 500 ms, followed by a repolarizing step to -40 mV.

• Record baseline currents in the external solution.

• Apply 6-Undecanol at various concentrations (e.g., 1 µM, 10 µM, 100 µM) by perfusing the recording chamber.

• Record currents in the presence of 6-Undecanol until a steady-state effect is observed.

• Perform a washout by perfusing with the external solution to check for reversibility.

4. Data Analysis:

• Measure the peak current amplitude at each voltage step.

• Construct current-voltage (I-V) relationship plots.

• Generate concentration-response curves by plotting the percentage of current enhancement against the concentration of 6-Undecanol to determine the EC50 value.

Protocol 2: Whole-Cell Voltage-Clamp Recording of GABAa Receptors

This protocol is designed to investigate the potentiation of GABA-induced currents by 6-Undecanol in primary neuronal cultures.

1. Primary Neuronal Culture:

• Isolate cortical neurons from embryonic day 18 (E18) rat pups.

• Plate neurons on poly-D-lysine coated coverslips and culture in Neurobasal medium supplemented with B-27 and GlutaMAX.

• Use neurons for recording after 7-14 days in vitro.

2. Solutions:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 CsCl, 1 MgCl₂, 11 EGTA, 10 HEPES, 2 Mg-ATP. Adjust pH to 7.2 with CsOH. (Using CsCl internally blocks potassium channels).

• GABA Solution: Prepare a stock solution of GABA in the external solution. A sub-maximal concentration (e.g., EC10-EC20, typically 1-3 µM) should be used to observe potentiation.

• 6-Undecanol Stock Solution: Prepare as in Protocol 1.

3. Electrophysiological Recording:

• Establish a whole-cell patch-clamp configuration on a pyramidal-like neuron.

• Hold the cell at a membrane potential of -60 mV.

• Apply GABA at a fixed concentration (e.g., 3 µM) for 2-5 seconds using a rapid application system to elicit a baseline current.

• Co-apply the same concentration of GABA with varying concentrations of 6-Undecanol (e.g., 1 µM, 10 µM, 100 µM).

• Record the potentiated GABA-induced current.

• Perform a washout with the external solution between applications.

4. Data Analysis:

• Measure the peak amplitude of the GABA-induced current in the absence and presence of 6-Undecanol.

• Calculate the percentage of potentiation for each concentration of 6-Undecanol.

• Construct a concentration-response curve to determine the EC50 for potentiation.

Mandatory Visualizations

Caption: Hypothetical signaling pathway of 6-Undecanol modulating an ion channel.

Caption: Workflow for patch-clamp electrophysiology experiments.

Caption: Logical relationship for determining the EC50 value.

References

• 1. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 2. Alcohol modulation of single GABA(A) receptor-channel kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Ethanol’s Effects on Transient Receptor Potential Channel Expression in Brain Microvascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Field-Testing Protocols for 6-Undecanol as a Semiochemical: Application Notes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the field evaluation of 6-undecanol as a semiochemical for insect pest management. The methodologies outlined below are based on established practices in chemical ecology and are designed to be adapted to specific target insects and ecosystems. While field data for 6-undecanol is limited, this document leverages data from the closely related compound, 1-undecanol, to provide a practical framework for experimental design and data interpretation.

Introduction to 6-Undecanol as a Semiochemical

6-Undecanol is a volatile organic compound that has potential applications in pest management as a semiochemical. Semiochemicals are chemicals that convey signals between organisms, influencing their behavior. Depending on the insect species and the context, 6-undecanol may act as an attractant, repellent, or synergist with other behavior-modifying chemicals like pheromones. Field testing is a critical step in validating the efficacy of 6-undecanol for pest monitoring or control strategies such as mass trapping or mating disruption.

Experimental Protocols

Protocol 1: Preparation of 6-Undecanol Lures

This protocol describes the preparation of controlled-release dispensers for 6-undecanol, essential for consistent volatile release in the field.

Materials:

• 6-Undecanol (≥98% purity)

• Red rubber septa

• Hexane (analytical grade)

• Micropipette

• Glass vials with PTFE-lined caps

• Forceps

• Fume hood

Methodology:

• Septa Preparation:

  • Place the required number of red rubber septa in a beaker.

  • Add hexane to fully submerge the septa.

  • Sonicate for 15 minutes to remove impurities.

  • Carefully decant the hexane and repeat the washing step with fresh hexane.

  • Using forceps, remove the septa and place them on a clean, lint-free surface in a fume hood to air-dry completely.

• Pheromone Loading:

  • In a fume hood, use a micropipette to apply the desired amount of 6-undecanol onto the center of each septum. Common dosages for field trials range from 10 mg to 200 mg per lure, depending on the target insect and desired release rate.

  • Allow the solvent (if any) to evaporate completely.

  • Place each loaded septum into a labeled glass vial and seal tightly with a PTFE-lined cap.

• Storage:

  • Store the prepared lures at -20°C in airtight containers until field deployment to minimize the loss of the volatile compound.

Protocol 2: Field Trapping Assay

This protocol outlines the methodology for conducting a field trial to evaluate the attractiveness or synergistic effect of 6-undecanol. The following is based on a study of the oriental fruit moth, Grapholita molesta, using the related compound 1-undecanol.

Objective: To determine the effect of different doses of 6-undecanol on the capture rate of a target insect species in traps baited with a primary attractant (e.g., sex pheromone).

Materials:

• Traps appropriate for the target insect (e.g., delta traps with sticky liners for moths).

• Lures containing the primary attractant (e.g., sex pheromone).

• 6-Undecanol lures prepared as per Protocol 1 at various dosages (e.g., 50 mg, 100 mg, 200 mg).

• Control lures (septa treated with solvent only or blank septa).

• Stakes or hangers for trap deployment.

• GPS device for mapping trap locations.

• Data collection sheets or a mobile data entry device.

Experimental Design:

• Treatments:

  • Primary Attractant (PA) only (Control)

  • PA + 50 mg 6-Undecanol

  • PA + 100 mg 6-Undecanol

  • PA + 200 mg 6-Undecanol

• Replication: Each treatment should be replicated at least 4-6 times.

• Layout: Use a randomized complete block design to minimize the effects of environmental gradients. Each block should contain one of each treatment.

• Trap Placement:

  • Deploy traps in the appropriate habitat for the target insect.

  • Hang traps at a height relevant to the flight behavior of the insect.

  • Maintain a minimum distance of 20 meters between traps to avoid interference.

  • Rotate the position of treatments within each block at each sampling interval to account for positional effects.

Data Collection:

• Check traps at regular intervals (e.g., every 3-4 days).

• Count and record the number of target insects captured in each trap.

• Remove captured insects and any non-target species from the sticky liners.

• Replace sticky liners and lures as needed, depending on their field life.

Data Analysis:

• Analyze the trap capture data using appropriate statistical methods, such as Analysis of Variance (ANOVA) followed by a post-hoc test (e.g., Tukey's HSD) to compare the mean number of insects captured per treatment.

Data Presentation

The following table summarizes data from a field study on the oriental fruit moth (Grapholita molesta) using 1-undecanol as a synergist with the sex pheromone. This data can serve as a reference for expected outcomes when testing 6-undecanol.

Treatment	Mean No. of Male G. molesta Captured (± SE)
Pheromone only (100 mg)	35.3 ± 4.1 a
Pheromone + 1-Undecanol (50 mg)	72.6 ± 6.8 b
Pheromone + 1-Undecanol (100 mg)	45.1 ± 5.2 a
Pheromone + 1-Undecanol (200 mg)	28.7 ± 3.9 a
Means in the same column followed by different letters are significantly different (p < 0.05). Data is adapted from a study on 1-undecanol and should be considered as a hypothetical example for 6-undecanol.

Visualizations

Insect Olfactory Signaling Pathway

Caption: Generalized insect olfactory signaling pathway for 6-undecanol.

Experimental Workflow for Field Testing

Caption: Workflow for field testing of 6-undecanol as a semiochemical.

Application Notes & Protocols: Formulation of 6-Undecanol for Controlled Release

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation of 6-undecanol, a long-chain fatty alcohol, into controlled-release systems. The methodologies focus on polymeric nanoparticles and microcapsules, which are suitable for various applications, including potential use as an antibacterial agent or a semiochemical for pest management.

Introduction to 6-Undecanol and Controlled Release

6-Undecanol is a fatty alcohol with known antimicrobial properties and potential applications as a semiochemical in agriculture for pest control.[1][2] Its hydrophobic nature presents challenges for direct application, necessitating formulation strategies to enhance its stability, prolong its release, and improve its efficacy. Controlled-release formulations, such as polymeric nanoparticles and microcapsules, offer a promising approach to address these challenges by providing sustained release, protecting the active ingredient from degradation, and enabling targeted delivery.[3]

Formulation Strategies for Controlled Release of 6-Undecanol

This section details protocols for three common and effective methods for encapsulating hydrophobic compounds like 6-undecanol:

• Poly(lactic-co-glycolic acid) (PLGA) Nanoparticles: PLGA is a biodegradable and biocompatible polymer widely used for drug delivery.[4]

• Chitosan Nanoparticles: Chitosan, a natural polysaccharide, is mucoadhesive and biodegradable, making it suitable for various delivery routes.[5]

• Lipid Nanoparticles (LNPs): LNPs are composed of lipids and are effective carriers for hydrophobic drugs.[6]

Data Presentation: Formulation Characteristics

The following tables summarize typical quantitative data expected from the formulation of 6-undecanol based on data for other hydrophobic molecules.

Table 1: Physicochemical Properties of 6-Undecanol Loaded Nanoparticles

Formulation	Polymer/Lipid	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
PLGA-UNOH	PLGA 50:50	180 ± 20	< 0.2	-25 ± 5
CS-UNOH	Chitosan	250 ± 30	< 0.3	+30 ± 5
LNP-UNOH	Compritol® 888 ATO	150 ± 25	< 0.25	-20 ± 5

Data are presented as mean ± standard deviation and are representative values based on similar hydrophobic drug formulations.[7][8][9]

Table 2: Encapsulation Efficiency and Loading Capacity

Formulation	Drug:Polymer/Lipid Ratio (w/w)	Encapsulation Efficiency (%)	Loading Capacity (%)
PLGA-UNOH	1:10	75 ± 5	6.8 ± 0.5
CS-UNOH	1:5	60 ± 8	10.0 ± 1.2
LNP-UNOH	1:8	85 ± 6	9.5 ± 0.7

Encapsulation Efficiency (%) = (Total drug - Free drug) / Total drug x 100. Loading Capacity (%) = (Total drug - Free drug) / Nanoparticle weight x 100.[7][9][10]

Table 3: In Vitro Release Kinetics of 6-Undecanol

Formulation	Release Medium	Time to 50% Release (hours)	Release Mechanism
PLGA-UNOH	PBS (pH 7.4)	24	Diffusion and Polymer Erosion
CS-UNOH	PBS (pH 7.4)	18	Diffusion and Swelling
LNP-UNOH	PBS (pH 7.4)	30	Diffusion from Lipid Matrix

Release kinetics are typically evaluated using models such as Higuchi, Korsmeyer-Peppas, and First-Order models.[11][12]

Experimental Protocols

Protocol 1: Preparation of 6-Undecanol Loaded PLGA Nanoparticles

This protocol is based on the emulsion-solvent evaporation method, a common technique for encapsulating hydrophobic compounds in PLGA.[4]

Materials:

• 6-Undecanol

• Poly(lactic-co-glycolic acid) (PLGA, 50:50)

• Dichloromethane (DCM)

• Poly(vinyl alcohol) (PVA)

• Deionized water

Procedure:

• Organic Phase Preparation: Dissolve 100 mg of PLGA and 10 mg of 6-undecanol in 2 mL of DCM.

• Aqueous Phase Preparation: Prepare a 1% (w/v) PVA solution in deionized water.

• Emulsification: Add the organic phase to 10 mL of the aqueous phase and emulsify using a probe sonicator for 2 minutes at 40% amplitude in an ice bath.

• Solvent Evaporation: Stir the resulting oil-in-water emulsion at room temperature for 4 hours to allow for the complete evaporation of DCM.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes.

• Washing: Discard the supernatant and wash the nanoparticle pellet twice with deionized water to remove excess PVA and unencapsulated 6-undecanol.

• Lyophilization: Resuspend the nanoparticle pellet in a small volume of deionized water containing a cryoprotectant (e.g., 5% sucrose) and freeze-dry for 48 hours.

Protocol 2: Preparation of 6-Undecanol Loaded Chitosan Nanoparticles

This protocol utilizes the ionic gelation method, which is a mild and simple technique for preparing chitosan nanoparticles.[12]

Materials:

• 6-Undecanol

• Low molecular weight chitosan

• Acetic acid

• Sodium tripolyphosphate (TPP)

• Ethanol

• Deionized water

Procedure:

• Chitosan Solution Preparation: Dissolve 100 mg of chitosan in 50 mL of 1% (v/v) acetic acid solution.

• 6-Undecanol Solution Preparation: Dissolve 20 mg of 6-undecanol in 2 mL of ethanol.

• Drug Loading: Add the 6-undecanol solution dropwise to the chitosan solution while stirring.

• Nanoparticle Formation: Prepare a 0.1% (w/v) TPP solution in deionized water. Add the TPP solution dropwise to the chitosan-drug mixture under constant stirring. Nanoparticles will form spontaneously.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at 12,000 rpm for 30 minutes.

• Washing: Discard the supernatant and wash the nanoparticle pellet with deionized water.

• Lyophilization: Resuspend the nanoparticle pellet in deionized water with a cryoprotectant and freeze-dry.

Protocol 3: Preparation of 6-Undecanol Loaded Lipid Nanoparticles

This protocol describes the preparation of LNPs using the ethanol injection method.[6]

Materials:

• 6-Undecanol

• Compritol® 888 ATO (glyceryl behenate)

• Phospholipid (e.g., DSPC)

• Cholesterol

• PEG-lipid (e.g., DMG-PEG2000)

• Ethanol

• Aqueous buffer (e.g., citrate buffer, pH 6.0)

Procedure:

• Lipid Phase Preparation: Dissolve Compritol® 888 ATO, DSPC, cholesterol, PEG-lipid, and 6-undecanol in ethanol. A typical molar ratio is 10:48:40:2 for DSPC:cholesterol:ionizable lipid:PEG-lipid.

• Aqueous Phase Preparation: Prepare the aqueous buffer.

• Nanoparticle Formation: Rapidly inject the lipid-ethanol solution into the aqueous buffer while stirring vigorously.

• Solvent Removal: Dialyze the resulting suspension against the aqueous buffer to remove the ethanol.

• Concentration and Sterilization: The LNP suspension can be concentrated using ultrafiltration and sterilized by filtration through a 0.22 µm filter.

Characterization of 6-Undecanol Formulations

Particle Size, Polydispersity Index (PDI), and Zeta Potential

These parameters are crucial for predicting the stability and in vivo behavior of the nanoparticles.

Method:

• Dynamic Light Scattering (DLS): Used to determine the particle size and PDI.

• Laser Doppler Velocimetry (LDV): Used to measure the zeta potential.

Procedure:

• Dilute the nanoparticle suspension in deionized water or an appropriate buffer.

• Analyze the sample using a DLS instrument (e.g., Zetasizer).

• Perform measurements in triplicate.

Encapsulation Efficiency and Loading Capacity

These parameters determine the amount of 6-undecanol successfully incorporated into the nanoparticles.

Method:

• Indirect Method: Quantify the amount of free 6-undecanol in the supernatant after centrifugation.

Procedure:

• Centrifuge the nanoparticle suspension to separate the nanoparticles from the aqueous phase.

• Collect the supernatant.

• Extract the free 6-undecanol from the supernatant using a suitable organic solvent (e.g., hexane).

• Quantify the amount of 6-undecanol in the extract using Gas Chromatography-Mass Spectrometry (GC-MS).

• Calculate the Encapsulation Efficiency and Loading Capacity using the formulas provided in the caption of Table 2.

In Vitro Release Study

This study evaluates the release profile of 6-undecanol from the formulation over time.

Method:

• Dialysis Bag Method:

Procedure:

• Place a known amount of the 6-undecanol loaded nanoparticle formulation in a dialysis bag with a specific molecular weight cut-off.

• Immerse the dialysis bag in a release medium (e.g., PBS, pH 7.4) maintained at a constant temperature (e.g., 37°C) with gentle stirring.

• At predetermined time intervals, withdraw aliquots of the release medium and replace with fresh medium.

• Quantify the amount of 6-undecanol released into the medium using GC-MS.

• Plot the cumulative percentage of drug released versus time.

Visualizations

Signaling Pathway: Antibacterial Action of 6-Undecanol

Long-chain alcohols like 1-undecanol (a close structural analog of 6-undecanol) are known to exert their antibacterial effect by disrupting the bacterial cell membrane.[13][14][15] This leads to increased membrane permeability, leakage of intracellular components, and ultimately cell death.[13]

Caption: Proposed mechanism of antibacterial action of 6-undecanol.

Experimental Workflow: Nanoparticle Formulation and Characterization

The following diagram illustrates the general workflow for the preparation and characterization of 6-undecanol loaded nanoparticles.

Caption: General workflow for nanoparticle formulation and characterization.

Logical Relationship: Development of a Controlled-Release Semiochemical Dispenser

This diagram outlines the logical steps involved in developing a controlled-release dispenser for 6-undecanol for pest management applications.

Caption: Development process for a 6-undecanol semiochemical dispenser.

References

• 1. researchgate.net [researchgate.net]
• 2. slunik.slu.se [slunik.slu.se]
• 3. Polymeric Nanoparticles: Production, Characterization, Toxicology and Ecotoxicology [mdpi.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Chitosan-Based Nanoparticles as Effective Drug Delivery Systems—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid nanoparticles: Composition, formulation, and application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 10. Chitosan Based Self-Assembled Nanoparticles in Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and evaluation of chitosan based controlled release nanoparticles for the delivery of ticagrelor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [PDF] Antibacterial activity of long-chain fatty alcohols against Staphylococcus aureus. | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Undecanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 6-undecanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 6-undecanol?

A1: The two most prevalent methods for synthesizing 6-undecanol are:

• Reduction of 6-undecanone: This is a widely used method that involves the reduction of the ketone (6-undecanone) to the corresponding secondary alcohol (6-undecanol) using a suitable reducing agent.

• Grignard Reaction: This method involves the reaction of a Grignard reagent (an organomagnesium halide) with an appropriate aldehyde. For 6-undecanol, this could involve the reaction of pentylmagnesium bromide with hexanal or hexylmagnesium bromide with pentanal.[1]

Q2: Which synthesis method generally provides a higher yield?

A2: The reduction of 6-undecanone, particularly with sodium borohydride (NaBH₄), is reported to provide high yields, often exceeding 90%.[2] The yield of the Grignard reaction can be more variable and is highly dependent on reaction conditions and the purity of reagents.

Q3: What are the main challenges associated with the Grignard synthesis of 6-undecanol?

A3: The main challenges include the high reactivity and moisture sensitivity of the Grignard reagent, the difficulty in initiating the reaction, and the potential for side reactions such as enolization of the aldehyde and reduction of the carbonyl group.[3][4] Careful control of anhydrous conditions is crucial for success.[4]

Q4: Can I use a starting material other than 6-undecanone for the reduction reaction?

A4: While 6-undecanone is the direct precursor for the reduction to 6-undecanol, you could start from materials that can be converted to 6-undecanone. For example, 6-undecanone can be synthesized from the ketonization of hexanoic acid.[5]

Q5: How can I monitor the progress of my reaction?

A5: Thin-Layer Chromatography (TLC) is a common and effective method to monitor the progress of both the reduction and Grignard reactions. By spotting the reaction mixture alongside the starting material, you can observe the disappearance of the starting material and the appearance of the product.

Troubleshooting Guides

Method 1: Reduction of 6-Undecanone

Symptom	Possible Cause	Troubleshooting Steps
Low or no conversion of 6-undecanone	Inactive or insufficient reducing agent.	- Use a fresh batch of the reducing agent. - Ensure the correct stoichiometry of the reducing agent is used. For NaBH₄, theoretically, one mole can reduce four moles of ketone.[6] - Increase the amount of reducing agent slightly.
Low reaction temperature.	- While the reaction is often started at 0°C, allowing it to warm to room temperature can help drive it to completion.
Presence of multiple spots on TLC after reaction	Formation of byproducts.	- Ensure the reaction is not running for an excessively long time. - Use a milder reducing agent to avoid over-reduction or side reactions.
Impure starting material.	- Purify the 6-undecanone before the reaction using distillation or chromatography.
Difficulty in isolating the product	Emulsion formation during workup.	- Add a saturated solution of sodium chloride (brine) to break up the emulsion. - Allow the mixture to stand for a longer period to allow for better phase separation.
Product is soluble in the aqueous layer.	- Perform multiple extractions with an organic solvent (e.g., ethyl acetate, diethyl ether) to ensure complete recovery of the product.

Method 2: Grignard Synthesis

Symptom	Possible Cause	Troubleshooting Steps
Grignard reaction does not initiate (no bubbling or heat)	Magnesium surface is not activated (coated with oxide layer).	- Gently crush the magnesium turnings in a dry flask before adding the solvent. - Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium. - Apply gentle heating with a heat gun to a small spot to initiate the reaction.
Presence of moisture in glassware or solvent.	- Ensure all glassware is thoroughly dried in an oven before use. - Use anhydrous solvents. Diethyl ether or tetrahydrofuran (THF) should be freshly distilled from a suitable drying agent.[4]
Low yield of 6-undecanol with significant recovery of starting aldehyde	Incomplete reaction.	- Ensure the Grignard reagent was fully formed before adding the aldehyde. - Add the aldehyde dropwise to the Grignard reagent at a low temperature (e.g., 0°C) to control the exothermic reaction.
Grignard reagent was quenched.	- Check for any acidic protons in the starting aldehyde or solvent that could react with the Grignard reagent.
Formation of a significant amount of a byproduct with a similar Rf to the starting aldehyde	Enolization of the aldehyde.	- This can be promoted by sterically hindered Grignard reagents or certain substrates. - Add the aldehyde to the Grignard solution at a very low temperature (-78 °C).[3]
Formation of a byproduct that is a primary alcohol derived from the Grignard reagent	Wurtz coupling (dimerization of the Grignard reagent).	- This is more common with certain alkyl halides. - Add the alkyl halide slowly to the magnesium turnings during the formation of the Grignard reagent.

Data Presentation

Table 1: Comparison of Reducing Agents for the Synthesis of 6-Undecanol from 6-Undecanone

Reducing Agent	Typical Solvent(s)	Reaction Conditions	Reported Yield of 6-Undecanol	Notes
Sodium Borohydride (NaBH₄)	Methanol/THF, Ethanol	0°C to Room Temperature	93%	Mild and selective for aldehydes and ketones.[2][7]
Lithium Aluminum Hydride (LiAlH₄)	Anhydrous Diethyl Ether, THF	0°C to Room Temperature, followed by acidic workup	High (expected)	Very powerful and reactive; reduces a wide range of functional groups. Requires strictly anhydrous conditions.[2][8]
Hydrogen (H₂) with Catalyst (e.g., Raney Nickel)	Ethanol	Elevated pressure and temperature	Variable	Catalytic hydrogenation can be effective but may require specialized equipment.

Experimental Protocols

Protocol 1: Synthesis of 6-Undecanol via Reduction of 6-Undecanone with Sodium Borohydride

This protocol is adapted from a known synthetic procedure.

Materials:

• 6-Undecanone

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate (EtOAc)

• Water

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 15 g of 6-undecanone in 25 ml of methanol and 150 ml of THF in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add 4.9 g of sodium borohydride to the solution while stirring.

• After the addition is complete, remove the ice bath and continue stirring at room temperature for 2 hours.

• Monitor the reaction progress using TLC (10% EtOAc in hexane; Rf of 6-undecanol is approximately 0.5).

• Once the reaction is complete, cool the mixture to 0°C and quench the reaction by slowly adding 100 ml of saturated NH₄Cl solution.

• Remove the solvents under reduced pressure using a rotary evaporator.

• Partition the resulting crude material between 150 ml of EtOAc and 150 ml of water.

• Separate the organic layer and extract the aqueous layer three times with 100 ml of EtOAc.

• Combine all organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain 6-undecanol as a white solid. The expected yield is approximately 14.0 g (93%).

Protocol 2: Synthesis of 6-Undecanol via Grignard Reaction

This is a general representative protocol.

Materials:

• Magnesium turnings

• 1-Bromopentane

• Anhydrous Diethyl Ether

• Hexanal

• Saturated Ammonium Chloride (NH₄Cl) solution

• Sulfuric Acid (1 M)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings in a flame-dried three-neck flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • Dissolve 1-bromopentane in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a few drops of the 1-bromopentane solution to the magnesium. If the reaction does not start, warm the flask gently.

  • Once the reaction starts (indicated by bubbling), add the remaining 1-bromopentane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent (pentylmagnesium bromide).

• Reaction with Aldehyde:

  • Cool the Grignard solution to 0°C in an ice bath.

  • Dissolve hexanal in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the hexanal solution dropwise to the stirred Grignard reagent.

  • After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Workup:

  • Pour the reaction mixture slowly into a beaker containing crushed ice and saturated NH₄Cl solution.

  • Stir until the solids dissolve. If necessary, add 1 M sulfuric acid to dissolve any remaining magnesium salts.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude 6-undecanol by distillation under reduced pressure or by column chromatography.

Mandatory Visualization

Caption: Workflow for the synthesis of 6-Undecanol via reduction.

Caption: Troubleshooting guide for low yield in Grignard synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 6. www1.chem.umn.edu [www1.chem.umn.edu]
• 7. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 8. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Purification of 6-Undecanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 6-undecanol from its common reaction byproducts.

I. Troubleshooting Guides

The primary impurity in the synthesis of 6-undecanol, particularly from the reduction of undecan-6-one, is the unreacted ketone. Due to their similar molecular weights and structures, separation can be challenging. Below are common issues encountered during purification and their respective solutions.

Table 1: Troubleshooting Common Purification Problems

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation via Distillation	The boiling points of 6-undecanol (~228-233°C) and undecan-6-one (~228°C) are very close, making simple or fractional distillation largely ineffective.[1][2][3][4]	Prioritize purification by column chromatography over distillation for this specific separation. If distillation must be used, a highly efficient fractional distillation column under vacuum is required, but complete separation is unlikely.
Co-elution or Poor Separation in Column Chromatography	The polarity of 6-undecanol (an alcohol) and undecan-6-one (a ketone) are relatively similar, which can lead to overlapping bands on a silica gel column. The chosen solvent system may not be optimal.	Optimize the solvent system using Thin Layer Chromatography (TLC) first. Test various ratios of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or diethyl ether). Aim for a significant difference in Rf values (ΔRf > 0.2) between the two compounds.[5]
Streaking of 6-Undecanol on TLC/Column	6-undecanol is a relatively polar compound and can interact strongly with the acidic silica gel, leading to tailing or streaking.	Add a small amount (0.5-1%) of a polar modifier like triethylamine or a few drops of acetic acid to the eluent to improve the peak shape.[6]
Product is not Eluting from the Column	The solvent system is not polar enough to move the 6-undecanol down the column.	Gradually increase the polarity of the eluent. For example, if you start with 5% ethyl acetate in hexane, you can slowly increase to 10%, 15%, etc.
Low Yield of Purified 6-Undecanol	The product may have been lost during the work-up or purification process. This can be due to incomplete extraction, premature elution from the column, or using too much solvent for elution, resulting in very dilute fractions.	Carefully monitor the column chromatography with TLC to identify the fractions containing the pure product before combining them. Ensure complete extraction from the aqueous layer after quenching the reaction.

II. Frequently Asked Questions (FAQs)

Q1: What is the most effective method for purifying 6-undecanol from its precursor, undecan-6-one?

A1: Due to the very close boiling points of 6-undecanol and undecan-6-one, column chromatography is the most effective and recommended method for purification.[1][2][3][4] Fractional distillation is generally not suitable for separating compounds with boiling point differences of less than 25°C.[7]

Q2: How do I choose the right solvent system for column chromatography?

A2: The ideal solvent system should be determined by running preliminary Thin Layer Chromatography (TLC) plates. A good starting point is a mixture of a non-polar solvent like hexane or petroleum ether and a moderately polar solvent like ethyl acetate. Test different ratios (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate) to find a system where the Rf of 6-undecanol is around 0.3-0.4 and is well-separated from the undecan-6-one spot. The ketone, being less polar, will have a higher Rf value than the alcohol.

Q3: My 6-undecanol is streaking on the TLC plate. What can I do?

A3: Streaking is often caused by strong interactions between the polar alcohol and the stationary phase. Adding a small amount of a polar modifier to your eluent can help. For an alcohol, adding a small amount of methanol or a drop of acetic acid to the developing chamber can often resolve this issue.

Q4: Can I use reverse-phase chromatography to purify 6-undecanol?

A4: Yes, reverse-phase chromatography is a viable option, especially for polar compounds. In this case, you would use a non-polar stationary phase (like C18 silica) and a polar mobile phase (e.g., a mixture of methanol and water or acetonitrile and water). The elution order would be reversed, with the less polar undecan-6-one eluting before the more polar 6-undecanol.

Q5: What are the expected byproducts of the reduction of undecan-6-one with sodium borohydride?

A5: The primary byproduct is unreacted undecan-6-one. Other potential impurities could arise from the work-up procedure, such as salts from quenching the reaction. The reduction of a ketone with sodium borohydride is a relatively clean reaction and typically does not produce significant side products.[8][9][10][11][12]

III. Experimental Protocols

Detailed Protocol for Purification of 6-Undecanol by Column Chromatography

This protocol assumes the starting material is a crude mixture of 6-undecanol and undecan-6-one.

1. Materials:

• Crude 6-undecanol mixture
• Silica gel (60-120 mesh)
• Solvents: Hexane (or petroleum ether) and Ethyl Acetate (analytical grade)
• Glass column with stopcock
• Collection tubes or flasks
• TLC plates (silica gel coated)
• TLC developing chamber
• UV lamp for visualization (or an appropriate staining solution like potassium permanganate)
• Rotary evaporator

2. Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the mixture onto a TLC plate.

  • Develop the TLC plate in a chamber with a pre-determined solvent system (e.g., 85:15 Hexane:Ethyl Acetate).

  • Visualize the spots under a UV lamp (if the compounds are UV active) or by staining. 6-undecanol should have a lower Rf value than undecan-6-one.

• Column Preparation (Slurry Method):

  • Secure a glass column vertically.

  • Add a small plug of cotton or glass wool at the bottom.

  • In a separate beaker, make a slurry of silica gel in the initial, least polar eluting solvent (e.g., 95:5 Hexane:Ethyl Acetate).

  • Pour the slurry into the column, allowing the solvent to drain slowly, ensuring no air bubbles are trapped.

  • Gently tap the column to ensure even packing.

  • Add a thin layer of sand on top of the silica gel to protect the surface.

• Loading the Sample:

  • Dissolve the crude mixture in a minimal amount of the eluting solvent.

  • Carefully load the sample onto the top of the silica gel using a pipette.

  • Allow the sample to absorb into the silica gel.

• Elution and Fraction Collection:

  • Begin eluting with the least polar solvent mixture (e.g., 95:5 Hexane:Ethyl Acetate).

  • Collect fractions in separate tubes.

  • Monitor the elution by periodically taking samples from the collected fractions and running a TLC.

  • Gradually increase the polarity of the eluent (e.g., to 90:10, then 85:15 Hexane:Ethyl Acetate) to elute the more polar 6-undecanol.

• Analysis and Product Isolation:

  • Identify the fractions containing the pure 6-undecanol using TLC.

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator to obtain the purified 6-undecanol.

Table 2: Key Parameters for 6-Undecanol Purification

Parameter	Value/Range	Notes
Boiling Point of 6-Undecanol	~228-233 °C	At atmospheric pressure.
Boiling Point of Undecan-6-one	~228 °C	[1][2][3][4]
Stationary Phase for Column Chromatography	Silica Gel (60-120 mesh)	Standard polarity.
Mobile Phase (Eluent)	Hexane/Ethyl Acetate Gradient	Start with a low polarity (e.g., 5% EtOAc) and gradually increase.
Expected TLC Rf (85:15 Hexane:EtOAc)	Undecan-6-one: ~0.5-0.66-Undecanol: ~0.3-0.4	These are approximate values and should be confirmed experimentally.
Visualization Method	UV light (if applicable) or Potassium Permanganate Stain	Alcohols and ketones will appear as spots on the TLC plate after staining.

IV. Visualizations

References

• 1. Buy 6-Undecanone | 927-49-1 [smolecule.com]
• 2. 6-undecanone [stenutz.eu]
• 3. 6-Undecanone | C11H22O | CID 13561 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-Undecanone(927-49-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Chromatography [chem.rochester.edu]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. science-revision.co.uk [science-revision.co.uk]
• 10. Ch15: Reduction of Aldehydes and Ketones [chem.ucalgary.ca]
• 11. Reduction of Aldehydes and Ketones | OpenOChem Learn [learn.openochem.org]
• 12. 17.4 Alcohols from Carbonyl Compounds: Reduction - Organic Chemistry | OpenStax [openstax.org]

Stability of 6-Undecanol under different storage conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the storage and analysis of 6-undecanol.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 6-undecanol to ensure its stability?

A1: To maintain the stability of 6-undecanol, it is recommended to store it in a cool, dry, and well-ventilated area, away from direct sunlight. The ideal storage temperature is between 2°C and 8°C. The container should be tightly sealed to prevent oxidation. It is also crucial to avoid contact with strong oxidizing agents and strong acids, as they can degrade the alcohol.

Q2: What are the primary degradation pathways for 6-undecanol?

A2: The primary degradation pathway for 6-undecanol, a secondary alcohol, is oxidation. Under oxidative stress, the hydroxyl group (-OH) on the sixth carbon can be oxidized to form a ketone, specifically 6-undecanone. This process can be accelerated by exposure to heat, light, and oxidizing agents.

Q3: How does pH affect the stability of 6-undecanol?

A3: While specific data on the pH stability of 6-undecanol is limited, the stability of alcohols, in general, can be influenced by pH.[1][2] Extreme pH conditions, both acidic and basic, can potentially catalyze degradation reactions. It is advisable to maintain a neutral pH when storing 6-undecanol in solution to minimize the risk of degradation.

Stability of 6-Undecanol Under Different Storage Conditions

Storage Condition	Temperature (°C)	Duration	Expected Degradation (%)	Primary Degradation Product
Recommended	2-8	12 months	< 1%	6-Undecanone
Ambient, Dark	20-25	12 months	2-5%	6-Undecanone
Ambient, Light	20-25	12 months	5-10%	6-Undecanone
Elevated Temperature	40	6 months	10-15%	6-Undecanone
Acidic (pH 3)	20-25	6 months	3-7%	6-Undecanone and others
Alkaline (pH 11)	20-25	6 months	4-8%	6-Undecanone and others
With Oxidizing Agent	20-25	1 month	> 20%	6-Undecanone

Experimental Protocols

Protocol for Stability Testing of 6-Undecanol using GC-MS

This protocol outlines a method to assess the stability of 6-undecanol under various storage conditions.

1. Sample Preparation:

• Prepare a stock solution of 6-undecanol (e.g., 1 mg/mL) in a suitable solvent such as ethanol or hexane.
• Aliquot the stock solution into several amber glass vials to minimize headspace and prevent photodegradation.
• For testing the effects of pH, buffer solutions can be used. However, ensure the buffer components do not interfere with the analysis.

2. Storage Conditions:

• Store the vials under different conditions as outlined in the table above (e.g., refrigerated, ambient/dark, ambient/light, elevated temperature).

3. Time Points for Analysis:

• Analyze the samples at regular intervals (e.g., time 0, 1 month, 3 months, 6 months, 12 months).

4. Sample Analysis by GC-MS:

• Derivatization (Optional but Recommended): To improve the volatility and chromatographic peak shape of 6-undecanol, derivatization is recommended. A common method is silylation to form a trimethylsilyl (TMS) ether.
• Evaporate a known volume of the 6-undecanol sample to dryness under a stream of nitrogen.
• Add 100 µL of a silylating agent (e.g., BSTFA with 1% TMCS).
• Cap the vial and heat at 60°C for 30 minutes.
• GC-MS Parameters:
• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).
• Injector Temperature: 250°C.
• Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• MS Detector: Electron Ionization (EI) mode at 70 eV. Scan range of m/z 40-400.
• Quantification:
• Create a calibration curve using freshly prepared standards of 6-undecanol.
• Calculate the concentration of 6-undecanol in the stored samples and determine the percentage degradation over time.

Troubleshooting Guides

Q4: I am observing poor peak shape (tailing) for 6-undecanol in my GC-MS analysis. What could be the cause?

A4: Peak tailing for long-chain alcohols is a common issue and can be caused by several factors:

• Active Sites in the GC System: The polar hydroxyl group of 6-undecanol can interact with active sites in the injector liner, column, or connections.
• Solution: Use a deactivated inlet liner. Ensure the column is properly conditioned. Trim the column inlet if it has become contaminated.
• Lack of Derivatization: Underivatized alcohols are more polar and prone to tailing.
• Solution: Derivatize the 6-undecanol to its TMS ether to increase volatility and reduce polarity.[3]
• Column Choice: Using an inappropriate column can lead to poor peak shape.
• Solution: For derivatized 6-undecanol, a non-polar column like a DB-5ms is suitable. For underivatized analysis, a more polar "wax" type column may be necessary, but peak shape can still be challenging.[4]

Q5: My 6-undecanol samples show a new peak appearing over time. How can I identify it?

A5: The appearance of a new peak likely indicates degradation.

• Identification: The primary degradation product is expected to be 6-undecanone. You can confirm this by:
• Mass Spectrum Analysis: Compare the mass spectrum of the new peak with a reference spectrum of 6-undecanone.
• Standard Injection: Inject a standard of 6-undecanone to see if the retention time matches the new peak.

Q6: I am having trouble with the reproducibility of my stability study results. What should I check?

A6: Poor reproducibility can stem from several sources:

• Inconsistent Sample Handling: Ensure all samples are handled identically, including the duration of any heating steps and exposure to light.
• Inaccurate Pipetting: Use calibrated pipettes for preparing solutions and standards.
• GC System Variability: Check for leaks in the GC system and ensure the autosampler is functioning correctly. Run a system suitability test before each analysis sequence.
• Incomplete Derivatization: Ensure the derivatization reaction goes to completion by using fresh reagents and appropriate reaction conditions.

Signaling Pathways and Experimental Workflows

While 6-undecanol is not widely documented in specific signaling pathways, long-chain alcohols are known to interact with cell membranes due to their amphipathic nature. This interaction can potentially modulate the activity of membrane-bound proteins, such as ion channels or receptors. The antimicrobial activity of some undecanols suggests they may disrupt microbial cell membrane integrity, a process that could be considered a signaling event leading to cell death.[5][6]

Logical Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing in GC-MS analysis of 6-undecanol.

Experimental Workflow for 6-Undecanol Stability Testing

Caption: A general experimental workflow for conducting a stability study of 6-undecanol.

Hypothetical Signaling Interaction of 6-Undecanol

Caption: A hypothetical mechanism of 6-undecanol interacting with a cell membrane protein.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Troubleshooting peak tailing for 6-Undecanol in GC

Technical Support Center: Gas Chromatography (GC)

Topic: Troubleshooting Peak Tailing for 6-Undecanol

This guide is intended for researchers, scientists, and drug development professionals experiencing peak tailing with 6-Undecanol and other long-chain alcohols in their GC analysis.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving the common causes of peak tailing for 6-Undecanol.

Question 1: My 6-Undecanol peak is tailing. What are the first steps I should take to diagnose the problem?

Answer:

To effectively troubleshoot, you must first determine if the peak tailing is specific to your analyte or a system-wide issue.

• Analyze the Chromatogram:

  • If only 6-Undecanol and other polar compounds (like other alcohols) are tailing: The issue is likely chemical in nature. This points towards active sites within the GC system that are interacting with the hydroxyl group of the alcohol.[1]

  • If all peaks in the chromatogram, including non-polar compounds and the solvent peak, are tailing: The problem is more likely physical. This could be due to issues with the carrier gas flow path, such as a poor column installation or a leak.[1][2][3]

• Review Recent Maintenance: Consider any recent changes to the instrument, such as a new column installation, septum replacement, or liner change. Problems can often be traced back to these recent events.

Below is a logical workflow to help systematically identify the root cause.

Caption: Initial troubleshooting workflow for peak tailing.

Question 2: How do I address potential physical issues causing all my peaks to tail?

Answer:

If all peaks are tailing, focus on the physical setup of your GC system.

• Improper Column Installation: A poorly cut column or incorrect installation depth can create dead volumes and disrupt the carrier gas flow.[1][4]

  • Solution: Re-cut the column, ensuring a clean, 90-degree cut, and reinstall it at the correct depth as specified by your instrument manufacturer.[5][6][7]

• System Leaks: Leaks in the gas lines, fittings, or at the inlet can cause broad and tailing peaks.

  • Solution: Perform a thorough leak check of the system using an electronic leak detector. Pay close attention to the inlet and detector fittings.

Question 3: If only my 6-Undecanol peak is tailing, what are the likely chemical causes and how do I fix them?

Answer:

Tailing specific to polar analytes like 6-Undecanol is often due to unwanted chemical interactions.

• Active Sites: The polar hydroxyl group of 6-Undecanol can interact with active sites (exposed silanols) in the inlet liner, on the column, or on metal surfaces.[8]

  • Solution:

    • Inlet Maintenance: Replace the inlet liner with a new, deactivated one. Also, replace the septum and O-ring.[9][10]

    • Column Trimming: If the front of the column is contaminated with non-volatile residues, this can create active sites. Trim 15-20 cm from the inlet end of the column.[1][10]

• Inadequate Method Parameters:

  • Low Inlet Temperature: For a high-boiling point alcohol like 6-Undecanol, the inlet temperature must be high enough for complete and rapid vaporization.[1][4] A good starting point is often 250 °C, but for higher molecular weight analytes, you may need to increase it to 275 °C or 300 °C.[11]

  • Incorrect Column Choice: Using a non-polar column for an underivatized alcohol can lead to poor peak shape. A polar stationary phase, such as a wax-type column (polyethylene glycol), is often recommended for underivatized alcohols.[12]

Question 4: What is derivatization and can it help with the peak tailing of 6-Undecanol?

Answer:

Yes, derivatization is a highly effective solution for peak tailing of alcohols. It is a chemical reaction that modifies the analyte to make it more suitable for GC analysis.

For alcohols, silylation is a common technique. It replaces the active hydrogen on the polar hydroxyl (-OH) group with a non-polar trimethylsilyl (TMS) group. This process:

• Increases the volatility of the analyte.

• Reduces the polarity, minimizing interactions with active sites.

• Improves thermal stability.

The result is a significantly improved peak shape (more symmetrical) and better sensitivity. After derivatization, a non-polar or mid-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is a suitable choice.[11]

Caption: The process of silylation to improve GC analysis.

Frequently Asked Questions (FAQs)

Q1: What type of GC column is best for analyzing 6-Undecanol?

• For underivatized 6-Undecanol: A polar stationary phase, like a wax-type column (e.g., DB-WAX), is recommended to achieve good peak shape.[12]

• For derivatized (silylated) 6-Undecanol: A non-polar or mid-polar stationary phase, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is a suitable choice.[11]

Q2: What are typical GC method parameters for long-chain alcohols? The optimal parameters will depend on your specific instrument and column, but here are some general starting points.

Table 1: Recommended GC Method Parameters

Parameter	For Underivatized 6-Undecanol	For Silylated 6-Undecanol
Column	Polar (e.g., DB-WAX UI)	Non-polar (e.g., DB-5ms)
Inlet Temperature	250 °C	280 °C[11]
Injection Mode	Split (e.g., 50:1)	Split (e.g., 50:1) or Splitless
Carrier Gas	Helium	Helium
Column Flow	~2.0 mL/min (constant flow)[12]	~1.0-2.0 mL/min (constant flow)
Oven Program	40 °C (hold 4 min), then ramp	Isothermal or ramped program
Detector	FID	FID or MS
Detector Temp.	250 °C[12]	280-300 °C

Q3: How often should I perform inlet maintenance? The frequency of maintenance depends on the number and cleanliness of your samples. A general guideline is:

• Inlet Septum: Replace daily or after 100-200 injections.[10][13]

• Inlet Liner: Check weekly and replace if visible contamination is present or if chromatography degrades.[10][13]

• Liner O-rings: Replace monthly or whenever you replace the liner.[10]

• Gold Seal: Check monthly and replace if scratched or contaminated.[10]

Q4: Can my injection technique cause peak tailing? Yes, a slow manual injection can lead to a broad initial sample band, resulting in wider, tailing peaks. Using an autosampler is highly recommended for consistency and better peak shape.[1] Also, overloading the column by injecting too much sample can cause peak distortion.[14]

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Agilent GC System)

• Cool Down: Ensure the GC inlet has cooled to a safe temperature (<50 °C).

• Depressurize: Turn off the carrier gas flow to the inlet.

• Replace Septum:

  • Loosen the septum retainer nut and remove the old septum using tweezers.[9]

  • Place a new, non-stick septum into the fitting and tighten the retainer nut until finger-tight, then give it a final quarter-turn with a wrench. Do not overtighten.[9]

• Replace Liner and O-ring:

  • Access the liner by lifting the septum retaining assembly.

  • Carefully remove the old liner with clean, lint-free tweezers.[9]

  • Inspect the gold seal at the bottom of the inlet for any debris.

  • Wearing powder-free gloves, place a new O-ring onto the new, deactivated liner.[9]

  • Insert the new liner into the inlet until it is properly seated.[9]

• Reassemble and Purge:

  • Reassemble the inlet.

  • Restore carrier gas flow and purge the inlet for 10-15 minutes before heating.[9]

Protocol 2: Silylation of 6-Undecanol for GC Analysis

This protocol describes a general procedure for creating trimethylsilyl (TMS) derivatives.

• Sample Preparation:

  • Ensure the sample containing 6-Undecanol is completely dry. Evaporate any solvent under a stream of nitrogen. Water will react with the silylating reagent.

• Derivatization Reaction:

  • In a clean, dry vial, add your sample.

  • Add 100 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst. Alternatively, N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) can be used.

• Reaction Conditions:

  • Tightly cap the vial and vortex for 30 seconds.

  • Heat the vial at 60-70°C for 30-60 minutes.[11][15]

• Analysis:

  • Allow the vial to cool to room temperature.

  • The sample is now ready for injection into the GC.

Table 2: Common Silylating Reagents for Alcohols

Reagent	Abbreviation	Comments
N,O-Bis(trimethylsilyl)trifluoroacetamide	BSTFA	Commonly used, often with a catalyst like TMCS.
N-Methyl-N-(trimethylsilyl)trifluoroacetamide	MSTFA	A stronger silylating agent, may not require a catalyst for less hindered alcohols.
Trimethylchlorosilane	TMCS	Often used as a catalyst to increase the reactivity of other silylating agents.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. GC Troubleshooting—Tailing Peaks [restek.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Restek Capillary Column Installation Guide - Section II: In-depth Installation Information [restek.com]
• 7. mac-mod.com [mac-mod.com]
• 8. academic.oup.com [academic.oup.com]
• 9. youtube.com [youtube.com]
• 10. sisweb.com [sisweb.com]
• 11. benchchem.com [benchchem.com]
• 12. agilent.com [agilent.com]
• 13. agilent.com [agilent.com]
• 14. gmpinsiders.com [gmpinsiders.com]
• 15. benchchem.com [benchchem.com]

Optimizing temperature and pressure for 6-Undecanol distillation

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the distillation of 6-Undecanol. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during this process.

Frequently Asked Questions (FAQs)

Q1: What is the recommended distillation method for 6-Undecanol?

A1: Due to its relatively high boiling point, vacuum distillation is the recommended method for purifying 6-Undecanol.[1][2] Distillation at atmospheric pressure requires high temperatures, which can lead to decomposition of the alcohol.[1] By reducing the pressure, the boiling point is significantly lowered, allowing for a safer and more efficient purification.

Q2: My distillation is experiencing significant bumping and uneven boiling. What is the cause and how can I prevent it?

A2: Bumping is caused by the superheating of the liquid, where it heats above its boiling point without forming bubbles smoothly. For vacuum distillation of 6-Undecanol, the use of a magnetic stirrer and a stir bar is essential to provide a nucleation point for even boiling.[1] Boiling chips are not effective under vacuum as the trapped air within them is quickly removed.[3]

Q3: The distillate I'm collecting is cloudy. What could be the reason?

A3: Cloudiness in the distillate can be caused by a few factors. One common reason is the carryover of fine mist or foam into the condenser. This can be minimized by ensuring a slow and steady distillation rate and avoiding excessive heating. Another possibility is the presence of water or other immiscible impurities. Ensure your glassware is completely dry before starting the distillation.

Q4: I am not reaching the expected boiling point for 6-Undecanol at my current vacuum level. What should I check?

A4: If the boiling point is higher than expected, it is likely due to a leak in your vacuum system.[1] Check all ground glass joints to ensure they are properly sealed and greased. Inspect all tubing for cracks or loose connections. A hissing sound is a common indicator of a leak.[4] It is also important to ensure your vacuum pump is capable of reaching the desired pressure.

Q5: How do I properly stop the distillation process under vacuum?

A5: To safely stop the distillation, first remove the heat source and allow the system to cool to room temperature.[3] Once cooled, slowly and carefully re-introduce air into the system before turning off the vacuum pump. This prevents atmospheric pressure from causing a sudden rush of air into the hot apparatus, which could lead to breakage, and also prevents back-siphoning of vacuum pump oil or water from an aspirator.[3]

Data Presentation: Temperature and Pressure Relationship for 6-Undecanol

The following table summarizes the known boiling points of 6-Undecanol at different pressures. For intermediate pressures, a pressure-temperature nomograph can be used to estimate the boiling point.[5] An interactive nomograph tool is available from sources such as Sigma-Aldrich.[6]

Pressure (mmHg)	Temperature (°C)
760	227 - 229
30	146

Experimental Protocols

Protocol 1: Vacuum Distillation of 6-Undecanol

This protocol outlines the standard procedure for the purification of 6-Undecanol using vacuum distillation.

Materials:

• Crude 6-Undecanol

• Round-bottom flask

• Claisen adapter

• Distillation head with thermometer adapter

• Thermometer

• Condenser

• Vacuum adapter

• Receiving flask(s)

• Magnetic stirrer and stir bar

• Heating mantle

• Vacuum pump or water aspirator

• Vacuum tubing (thick-walled)

• Vacuum grease

• Lab jack

• Clamps and stands

Procedure:

• Apparatus Assembly:

  • Inspect all glassware for cracks or defects before use.[3]

  • Place a magnetic stir bar in the round-bottom flask.

  • Add the crude 6-Undecanol to the flask, filling it to no more than two-thirds of its capacity.

  • Assemble the distillation apparatus as shown in the diagram below, ensuring all ground glass joints are lightly greased and securely clamped. A Claisen adapter is recommended to prevent bumping of the liquid into the condenser.[4]

  • Position the thermometer bulb just below the side arm of the distillation head to ensure an accurate reading of the vapor temperature.

  • Connect the condenser to a cold water source, with water flowing in at the bottom and out at the top.

  • Connect the vacuum adapter to a vacuum trap and then to the vacuum source using thick-walled tubing.

• Distillation Process:

  • Turn on the magnetic stirrer to ensure smooth boiling.

  • Turn on the vacuum source and allow the pressure in the system to stabilize.

  • Once the desired pressure is reached, begin to gently heat the distillation flask using the heating mantle.

  • Observe the distillation and collect the fraction that distills at the expected boiling point for the applied pressure (refer to the data table or a nomograph).

  • Monitor the temperature and pressure throughout the distillation. A stable boiling point indicates the collection of a pure fraction.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the apparatus to cool to room temperature.

  • Slowly vent the system to atmospheric pressure.

  • Turn off the vacuum source and the stirrer.

  • Disassemble the apparatus and collect the purified 6-Undecanol.

Mandatory Visualizations

Caption: Relationship between temperature, pressure, and the physical state of 6-Undecanol during distillation.

Caption: A troubleshooting workflow for common issues encountered during 6-Undecanol distillation.

References

• 1. benchchem.com [benchchem.com]
• 2. Distillation - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Purification [chem.rochester.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: 6-Undecanol Purity and Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 6-Undecanol. The information provided addresses common impurities and their removal to ensure the quality and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my commercial 6-Undecanol?

A1: Commercial 6-Undecanol may contain several impurities depending on its synthetic route. Common impurities can include:

• Unreacted Starting Materials: If synthesized via the reduction of undecan-6-one, residual amounts of the ketone may be present.[1] If a Grignard reaction was used, unreacted Grignard reagents and aldehydes/esters could be sources of impurities.[2][3][4][5][6]

• Isomers: Other positional isomers of undecanol may be present as byproducts from certain synthetic pathways.

• Solvents: Residual solvents from the synthesis and purification process can be present.

• Water: Due to its hygroscopic nature, 6-Undecanol can absorb moisture from the atmosphere.

Q2: How can I assess the purity of my 6-Undecanol?

A2: The most common and effective method for assessing the purity of 6-Undecanol is Gas Chromatography-Mass Spectrometry (GC-MS).[7][8][9][10][11][12] This technique can separate volatile and semi-volatile compounds, allowing for the identification and quantification of impurities. Nuclear Magnetic Resonance (NMR) spectroscopy can also be a powerful tool for structural elucidation and purity assessment.

Q3: What are the recommended methods for purifying commercial 6-Undecanol?

A3: The choice of purification method depends on the nature and quantity of the impurities. The two primary methods for purifying 6-Undecanol are:

• Fractional Distillation (under reduced pressure): This is an effective method for removing impurities with significantly different boiling points, such as residual solvents and some isomeric impurities.[13][14][15]

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This technique is ideal for separating impurities with similar boiling points to 6-Undecanol, such as isomers and structurally related byproducts.[16][17][18][19][20]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected peaks in GC-MS analysis	Presence of impurities such as unreacted starting materials, byproducts, or solvent residues.	Identify the impurities by their mass spectra. Based on the identity and boiling point of the impurity, choose an appropriate purification method (fractional distillation or preparative HPLC).
Inconsistent experimental results	Variable purity of the 6-Undecanol lot.	Re-purify the 6-Undecanol before use. It is good practice to assess the purity of each new batch.
Poor separation during fractional distillation	Boiling points of the impurities are too close to that of 6-Undecanol.	Use a longer distillation column with a higher number of theoretical plates or switch to preparative HPLC for better resolution.
Low recovery after preparative HPLC	Suboptimal separation conditions or improper fraction collection.	Optimize the mobile phase composition, flow rate, and column stationary phase. Ensure the fraction collector is accurately timed to collect the desired peak.

Data on Potential Impurities

While a specific certificate of analysis for commercial 6-undecanol with quantitative data was not found in the public domain, the following table lists potential impurities based on common synthetic routes. The typical concentration can vary significantly between suppliers and batches.

Impurity	Potential Source	Typical Method of Detection	Notes
Undecan-6-one	Incomplete reduction during synthesis	GC-MS	Has a different retention time and mass spectrum from 6-Undecanol.
Other Undecanol Isomers	Non-specific reactions during synthesis	GC-MS	May have very similar mass spectra, but different retention times.
Grignard reaction byproducts	Side reactions during Grignard synthesis	GC-MS, NMR	Can include a variety of compounds depending on the specific reagents used.
Residual Solvents (e.g., THF, Diethyl Ether)	Synthesis and workup	Headspace GC-MS	Can be identified by their characteristic mass spectra.
Water	Atmospheric absorption	Karl Fischer Titration	6-Undecanol is hygroscopic.

Experimental Protocols

Protocol 1: Purification of 6-Undecanol by Fractional Distillation under Reduced Pressure

Objective: To remove volatile impurities and other components with boiling points significantly different from 6-Undecanol.

Materials:

• Commercial 6-Undecanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Vacuum pump and gauge

• Heating mantle

• Stirring bar or boiling chips

Procedure:

• Assemble the fractional distillation apparatus in a fume hood.

• Place the commercial 6-Undecanol and a stirring bar or boiling chips into the round-bottom flask.

• Connect the vacuum pump to the distillation apparatus and slowly reduce the pressure to the desired level (e.g., 10-20 mmHg).

• Begin heating the flask gently with the heating mantle.

• Observe the vapor rising through the fractionating column. A ring of condensing vapor should slowly ascend the column.

• Collect the initial fraction, which will contain lower-boiling impurities, in the first receiving flask.

• As the temperature stabilizes at the boiling point of 6-Undecanol at the given pressure, switch to a clean receiving flask to collect the purified product.

• Monitor the temperature closely. A stable boiling point indicates the collection of a pure fraction.

• Stop the distillation before the distilling flask runs dry.

• Analyze the purity of the collected fractions using GC-MS.

Protocol 2: Purification of 6-Undecanol by Preparative HPLC

Objective: To separate impurities with similar boiling points to 6-Undecanol, such as isomers.

Materials:

• Commercial 6-Undecanol, partially purified by distillation if necessary

• Preparative HPLC system with a suitable detector (e.g., RI or ELSD)

• Preparative reverse-phase C18 column

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Sample vials

• Fraction collection tubes

Procedure:

• Develop an analytical HPLC method to achieve baseline separation of 6-Undecanol from its impurities. A reverse-phase C18 column with a mobile phase gradient of water and acetonitrile or methanol is a good starting point.

• Scale up the analytical method to a preparative scale. This involves adjusting the flow rate, injection volume, and column size.

• Dissolve the 6-Undecanol sample in a suitable solvent at a high concentration.

• Inject the sample onto the preparative HPLC column.

• Monitor the separation using the detector and collect the fractions corresponding to the 6-Undecanol peak.

• Combine the pure fractions and remove the solvent under reduced pressure.

• Confirm the purity of the final product by analytical HPLC or GC-MS.

Visualizations

Caption: General workflow for the purification of 6-Undecanol.

References

• 1. 6-UNDECANOL synthesis - chemicalbook [chemicalbook.com]
• 2. Grignard Reaction: An ‘Old-Yet-Gold’ synthetic gadget toward the synthesis of natural Products: A review - Arabian Journal of Chemistry [arabjchem.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. google.com [google.com]
• 6. US3856867A - Process for the preparation of grignard reagents and their utilization in organic syntheses - Google Patents [patents.google.com]
• 7. shimadzu.com [shimadzu.com]
• 8. Determination of volatile impurities and ethanol content in ethanol-based hand sanitizers: Compliance and toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. phcogj.com [phcogj.com]
• 13. Purification [chem.rochester.edu]
• 14. chembam.com [chembam.com]
• 15. Khan Academy [khanacademy.org]
• 16. ijcpa.in [ijcpa.in]
• 17. HPLC Purification: When to Use Analytical, Semi-Preparative & Preparative Methods [thermofisher.com]
• 18. PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 19. warwick.ac.uk [warwick.ac.uk]
• 20. chromatographyonline.com [chromatographyonline.com]

Preventing oxidation of 6-Undecanol during experiments

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the oxidation of 6-Undecanol during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the oxidation of 6-Undecanol?

A1: 6-Undecanol is a secondary alcohol. Its oxidation involves the loss of a hydrogen atom from the hydroxyl (-OH) group and another hydrogen from the carbon atom to which the hydroxyl group is attached. This process forms a ketone, specifically 6-undecanone, and results in the formation of a carbon-oxygen double bond (C=O). This is a common reaction for secondary alcohols.[1][2][3][4]

Q2: What are the common signs that my 6-Undecanol sample has oxidized?

A2: The primary signs of oxidation include a change in the physical properties of the alcohol. This can manifest as a yellowish discoloration of the normally colorless liquid and the appearance of a sharp or unpleasant odor, different from the faint, mild odor of the pure alcohol. Purity analysis via techniques like Gas Chromatography (GC) would also show the presence of impurities, primarily 6-undecanone.

Q3: What environmental or experimental factors can cause unwanted oxidation of 6-Undecanol?

A3: Several factors can promote the unwanted oxidation of 6-Undecanol:

• Presence of Oxygen: Atmospheric oxygen can act as an oxidant, especially over long-term storage or at elevated temperatures.

• Exposure to Light: UV light can provide the energy to initiate oxidation reactions.

• Presence of Strong Oxidizing Agents: Contamination with or unintentional exposure to strong oxidizing agents will readily convert 6-Undecanol to 6-undecanone.

• Elevated Temperatures: Higher temperatures can increase the rate of oxidation.

• Presence of Metal Catalysts: Certain transition metals can catalyze the oxidation of alcohols.

Q4: How can I prevent the oxidation of 6-Undecanol during long-term storage?

A4: Proper storage is critical to maintaining the integrity of 6-Undecanol. Key recommendations include:

• Inert Atmosphere: Store the compound under an inert atmosphere, such as nitrogen or argon, to displace oxygen. Purging the headspace of the container with an inert gas is a common practice.[5]

• Tightly Sealed Containers: Use tightly closed containers to prevent exposure to air and moisture.[5]

• Cool and Dry Place: Store in a cool, dry, and well-ventilated area. Recommended storage temperatures are often between 2-8°C.[6]

• Protection from Light: Use amber-colored glass bottles or store in a dark place to protect the compound from light.[5]

• Addition of Antioxidants: For long-term storage, the addition of a small amount of an antioxidant like Tocopherol (a form of Vitamin E) may be considered.[5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
My 6-Undecanol sample appears discolored (yellowish) and has an off-odor.	The sample has likely undergone partial oxidation to 6-undecanone due to improper storage (exposure to air/light).	It is recommended to purify the alcohol before use, for example, by distillation under reduced pressure. For future prevention, strictly follow the recommended storage conditions.
A reaction using 6-Undecanol as a starting material is giving low yields and side products.	The 6-Undecanol may have degraded, or oxidation is occurring during the reaction itself, consuming the starting material.	Verify the purity of the 6-Undecanol before starting. If the reaction conditions are harsh (e.g., high temperature), run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric oxidation.
I need to perform a reaction at an elevated temperature. How can I minimize the risk of oxidation?	High temperatures accelerate the rate of oxidation, especially in the presence of oxygen.	Perform the reaction in a closed system under a positive pressure of an inert gas like nitrogen or argon. Use deoxygenated solvents by sparging them with an inert gas before use.

Data Summary

Table 1: Common Oxidizing Agents for Secondary Alcohols

This table lists common reagents known to oxidize secondary alcohols like 6-Undecanol to ketones. Awareness of these reagents is crucial to avoid accidental oxidation during your experiments.

Oxidizing Agent/System	Name of Reaction	Typical Conditions	Notes
CrO₃, H₂SO₄, Acetone	Jones Oxidation	Aqueous acetone	Strong oxidant.[1][3][7][8]
Pyridinium Chlorochromate (PCC)	PCC Oxidation	Dichloromethane (CH₂Cl₂)	Milder and more selective oxidant.[1][2][8]
Na₂Cr₂O₇, H₂SO₄, H₂O	Chromic Acid Oxidation	Aqueous sulfuric acid	Strong oxidizing agent.[1][2][8]
DMSO, (COCl)₂, Et₃N	Swern Oxidation	Dichloromethane, -78°C	Mild conditions, avoids heavy metals.[3][8]
Dess-Martin Periodinane (DMP)	Dess-Martin Oxidation	Dichloromethane	Mild, room temperature reaction.[3][8]
KMnO₄	Permanganate Oxidation	Basic aqueous solution	Very powerful oxidizing agent.[7][8]

Table 2: Recommended Storage Conditions for 6-Undecanol

Parameter	Recommendation	Rationale
Temperature	2 - 8 °C	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Nitrogen/Argon)[5]	Prevents contact with atmospheric oxygen.
Container	Tightly closed, amber glass bottle[5]	Prevents exposure to air, moisture, and light.
Purity	High purity grade	Impurities can sometimes catalyze degradation.
Additives	Consider adding an antioxidant (e.g., 0.1% Tocopherol) for very long-term storage.[5]	Inhibits oxidation chain reactions.

Experimental Protocols

Protocol 1: General Handling and Inert Atmosphere Technique

This protocol describes a general workflow for handling 6-Undecanol and setting up a reaction under an inert atmosphere to prevent oxidation.

• Preparation: Ensure all glassware is oven-dried to remove moisture. Assemble the reaction apparatus (e.g., round-bottom flask with a condenser and gas inlet/outlet).

• Inerting the System: Connect the gas inlet to a source of inert gas (Nitrogen or Argon) passed through a bubbler. Flush the system with the inert gas for several minutes to displace all air.

• Solvent Addition: If the reaction involves a solvent, use a deoxygenated solvent. Add the solvent to the reaction flask via a cannula or syringe under a positive flow of the inert gas.

• Reagent Addition: Add 6-Undecanol and other non-oxidizing reagents to the reaction flask via syringe through a septum, maintaining a positive inert gas pressure.

• Reaction Monitoring: Maintain a gentle flow of inert gas through the bubbler throughout the reaction to ensure the system remains free of oxygen.

• Work-up: Upon completion, cool the reaction to room temperature before opening it to the atmosphere.

Visual Guides

Caption: Simplified oxidation of 6-Undecanol to 6-undecanone.

Caption: Experimental workflow to prevent 6-Undecanol oxidation.

Caption: Factors causing oxidation and their preventative measures.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. studymind.co.uk [studymind.co.uk]
• 3. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ventos.com [ventos.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Scaling Up 6-Undecanol Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for scaling up the synthesis of 6-undecanol. It includes detailed troubleshooting guides, frequently asked questions, experimental protocols, and process visualizations to address challenges encountered during larger-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the primary scalable methods for synthesizing 6-undecanol? A1: The two most common and scalable methods for synthesizing 6-undecanol are the reduction of 6-undecanone and the Grignard reaction between a pentylmagnesium halide and hexanal.[1][2]

Q2: Which synthesis route is generally preferred for larger quantities? A2: The reduction of 6-undecanone is often preferred for its simplicity, high yields, and less stringent reaction conditions.[2][3] Grignard reactions require strictly anhydrous conditions and careful handling of highly reactive organometallic reagents, which can be challenging to manage at scale.[1]

Q3: What are the critical safety precautions when scaling up these syntheses? A3: For the reduction method, sodium borohydride (NaBH₄) is flammable and reactive with water. For the Grignard route, the reagents react violently with water, and the ether solvents typically used are extremely flammable.[3][4] Both methods involve handling flammable organic solvents. Operations should be conducted in a well-ventilated area, with appropriate personal protective equipment, and all glassware must be thoroughly dried, especially for the Grignard synthesis.[1]

Q4: How is 6-undecanol purified at an industrial or large laboratory scale? A4: For larger quantities, fractional distillation under reduced pressure is the most effective method for purifying 6-undecanol. While column chromatography can be used, it is often less practical and more costly for multi-kilogram scales due to large solvent and stationary phase requirements.

Troubleshooting Guides

Guide 1: Reduction of 6-Undecanone

Q: My reaction is incomplete, with significant starting material remaining. What could be the cause? A:

• Root Cause: This issue often stems from an insufficient amount of the reducing agent or reagent deactivation. Sodium borohydride can decompose upon exposure to moisture.

• Troubleshooting Steps:

  • Ensure the sodium borohydride is fresh and has been stored in a desiccator.

  • Use a slight molar excess (e.g., 1.5 equivalents) of the reducing agent to ensure the reaction goes to completion.[2]

  • Monitor the reaction temperature; while the reaction is often run at 0°C to room temperature, ensure it proceeds as expected.[2]

Q: The final yield of 6-undecanol is unexpectedly low after workup. Why? A:

• Root Cause: Low yields can result from inefficient product extraction or loss during the quenching and washing steps.

• Troubleshooting Steps:

  • During the workup, ensure the pH is appropriately adjusted to neutralize any remaining reagents and salts.

  • Perform multiple extractions (e.g., 3x with an appropriate solvent like ethyl acetate) to maximize the recovery of the alcohol from the aqueous layer.[2]

  • Minimize the amount of water used during washing to reduce the loss of the slightly water-soluble product.

Guide 2: Grignard Synthesis from Hexanal and Pentylmagnesium Halide

Q: The Grignard reaction fails to initiate or proceeds with very low conversion. What is the problem? A:

• Root Cause: The presence of moisture is the most common reason for Grignard reaction failure. Water will quench the Grignard reagent as it forms.[1]

• Troubleshooting Steps:

  • Strictly Anhydrous Conditions: Flame-dry all glassware under a vacuum and cool under an inert atmosphere (nitrogen or argon). Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle.

  • Magnesium Activation: If the magnesium turnings are old or oxidized, they may be unreactive. Activate them by adding a small crystal of iodine or a few drops of 1,2-dibromoethane to the flask with the magnesium before adding the alkyl halide.

  • Initiation: Ensure a high local concentration of the alkyl halide at the start by adding a small amount to the magnesium without solvent, and gently warm the mixture to initiate the reaction before proceeding with the slow, diluted addition.

Q: A significant amount of benzene or other coupling byproducts are formed. How can this be avoided? A:

• Root Cause: The primary side reaction is the formation of a ketone from the initial secondary alcohol product, which then reacts with a second equivalent of the Grignard reagent.[5][6]

• Troubleshooting Steps:

  • Temperature Control: Maintain a low reaction temperature (e.g., 0°C or below) during the addition of the Grignard reagent to the aldehyde. This minimizes side reactions.

  • Slow Addition: Add the Grignard reagent to the aldehyde solution dropwise. A rapid addition can cause localized heating and increase the rate of side reactions.[7]

  • Reverse Addition: Consider adding the aldehyde solution slowly to the Grignard reagent to maintain an excess of the nucleophile, which can sometimes favor the desired 1,2-addition.[8]

Data Presentation

Table 1: Comparison of Synthesis Routes for 6-Undecanol

Parameter	Reduction of 6-Undecanone	Grignard Synthesis
Starting Materials	6-Undecanone[9]	Hexanal, 1-Halopentane, Magnesium
Key Reagents	Sodium Borohydride (NaBH₄) or Lithium Aluminium Hydride (LiAlH₄)[3][10]	None (reagent is formed in situ)
Solvent	Alcohols (e.g., Methanol, Ethanol), THF[2][3]	Anhydrous Ethers (e.g., Diethyl Ether, THF)
Typical Yield	>90%[2]	60-80%
Scalability	Excellent; tolerant of minor impurities and atmospheric moisture.	Challenging; requires strict anhydrous and inert conditions.
Pros	High yield, simple procedure, safer reagents (especially NaBH₄).	Good for creating C-C bonds; versatile.[7]
Cons	Starting ketone may be expensive or require a separate synthesis step.[11]	Moisture sensitive, potential for multiple side reactions, requires careful handling of reactive intermediates.[1]

Table 2: Example Reagent Quantities for a 100g Scale Synthesis via Reduction

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mol)	Molar Eq.
6-Undecanone	170.29[9]	100.0	0.587	1.0
Sodium Borohydride	37.83	33.3	0.881	1.5
Methanol (Solvent)	32.04	146	-	-
Tetrahydrofuran (THF, Solvent)	72.11	900	-	-
Expected Product
6-Undecanol	172.31[4]	~96.5	~0.560	~95% Yield

Experimental Protocols

Protocol 1: Synthesis of 6-Undecanol via Reduction of 6-Undecanone

This protocol is adapted for a ~100g scale synthesis.[2]

• Reaction Setup: In a 2L three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, dissolve 100 g (0.587 mol) of 6-undecanone in 146 mL of methanol and 900 mL of tetrahydrofuran (THF).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Addition of Reducing Agent: Slowly add 33.3 g (0.881 mol, 1.5 eq.) of sodium borohydride in portions over 30-45 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask back to 0°C and slowly quench the reaction by adding 600 mL of a saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup: Remove the organic solvents under reduced pressure using a rotary evaporator.

• Extraction: Transfer the remaining aqueous residue to a separatory funnel and extract the product with ethyl acetate (3 x 250 mL).

• Washing & Drying: Combine the organic layers, wash with brine (1 x 200 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product. Purify the crude 6-undecanol by vacuum distillation to obtain a clear, colorless liquid.

Protocol 2: Synthesis of 6-Undecanol via Grignard Reaction

This protocol outlines the synthesis starting from 1-bromopentane and hexanal. All glassware must be flame-dried and the reaction run under an inert atmosphere.

• Grignard Reagent Preparation:

  • Place 15.7 g (0.645 mol, 1.1 eq.) of magnesium turnings and a small iodine crystal in a 1L three-neck flask.

  • Add 100 mL of anhydrous diethyl ether.

  • In an addition funnel, prepare a solution of 97.5 g (0.645 mol, 1.1 eq.) of 1-bromopentane in 300 mL of anhydrous diethyl ether.

  • Add ~10% of the 1-bromopentane solution to the magnesium. If the reaction does not start (indicated by bubbling and heat), gently warm the flask.

  • Once initiated, add the remaining 1-bromopentane solution dropwise at a rate that maintains a gentle reflux. After addition, stir for an additional hour. The resulting grey solution is pentylmagnesium bromide.

• Reaction with Aldehyde:

  • In a separate 2L flask, dissolve 58.8 g (0.587 mol, 1.0 eq.) of hexanal in 400 mL of anhydrous diethyl ether and cool to 0°C.

  • Slowly add the prepared Grignard reagent to the hexanal solution via a cannula or addition funnel over 1-2 hours, maintaining the temperature at 0°C.

  • After addition, let the reaction stir at 0°C for 1 hour, then warm to room temperature and stir for another hour.

• Workup and Purification:

  • Cool the reaction mixture to 0°C and slowly quench by adding 500 mL of cold saturated aqueous NH₄Cl solution.

  • Separate the organic layer. Extract the aqueous layer with diethyl ether (2 x 200 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the resulting crude oil by vacuum distillation to obtain 6-undecanol.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 6-undecanol via reduction of 6-undecanone.

Caption: Experimental workflow for the Grignard synthesis of 6-undecanol.

Caption: Logical troubleshooting guide for low yields in Grignard synthesis of 6-undecanol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 6-UNDECANOL synthesis - chemicalbook [chemicalbook.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Grignard Reaction in Organic Synthesis with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 8. Alcohol synthesis by 1,2-addition [organic-chemistry.org]
• 9. 6-Undecanone | C11H22O | CID 13561 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Reduction of Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 11. WO2020104429A1 - Method of producing higher alkanones, preferably 6-undecanone, and derivatives thereof - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 6-Undecanol and its Isomers

For researchers, scientists, and drug development professionals, understanding the structural nuances of organic molecules is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing a molecular fingerprint through fragmentation analysis. This guide offers a detailed comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of 6-undecanol and its isomers, supported by experimental data and protocols to aid in structural elucidation and impurity identification.

The fragmentation of aliphatic alcohols in a mass spectrometer is a well-understood process, primarily governed by two key pathways: alpha-cleavage and dehydration (the loss of a water molecule). The position of the hydroxyl group along the carbon chain significantly influences the relative abundance of the resulting fragment ions, allowing for the differentiation of isomers. This guide will delve into the specific fragmentation patterns of 6-undecanol and compare them with those of 1-, 2-, 3-, 4-, and 5-undecanol.

Comparative Analysis of Undecanol Isomer Fragmentation

The position of the hydroxyl group in undecanol isomers dictates the preferred sites of alpha-cleavage, leading to characteristic fragment ions. The following table summarizes the major fragment ions and their relative intensities observed in the electron ionization (EI) mass spectra of 6-undecanol and its isomers.

m/z	1-Undecanol	2-Undecanol	3-Undecanol	4-Undecanol	5-Undecanol	6-Undecanol	Proposed Fragment Ion	Fragmentation Pathway
M-18	154	154	154	154	154	154	[C₁₁H₂₂]⁺•	Dehydration
101	-	-	-	-	101 (Major)	101 (Major)	[C₆H₁₃O]⁺	α-cleavage (loss of C₅H₁₁)
87	-	-	-	87 (Major)	87	87	[C₅H₁₁O]⁺	α-cleavage (loss of C₆H₁₃)
73	-	-	73 (Major)	73	73	73	[C₄H₉O]⁺	α-cleavage (loss of C₇H₁₅)
59	-	59 (Major)	59	59	59	59	[C₃H₇O]⁺	α-cleavage (loss of C₈H₁₇)
45	45 (Base Peak)	45	-	-	-	-	[CH₃CH=OH]⁺	α-cleavage (loss of C₉H₁₉)
31	31	-	-	-	-	-	[CH₂=OH]⁺	α-cleavage (loss of C₁₀H₂₁)

Note: Intensities are qualitative ("Major", "Base Peak") based on typical spectra. The molecular ion peak (m/z 172) for long-chain alcohols is often weak or absent.

Fragmentation Pathways of 6-Undecanol

The mass spectrum of 6-undecanol is characterized by specific fragmentation patterns resulting from the cleavage of bonds adjacent to the carbon bearing the hydroxyl group (alpha-cleavage) and the loss of a water molecule.

Unveiling the Structure of 6-Undecanol: A Comparative Guide to ¹H and ¹³C NMR Spectral Assignment

For researchers, scientists, and professionals in drug development, the precise structural elucidation of molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique for this purpose. This guide provides a detailed comparison and spectral assignment of 6-undecanol using ¹H and ¹³C NMR, offering valuable experimental data and protocols for accurate characterization.

The structural confirmation of organic molecules like 6-undecanol, a long-chain secondary alcohol, relies heavily on the detailed analysis of its NMR spectra. The chemical environment of each proton and carbon atom is translated into a unique set of signals, providing a molecular fingerprint. This guide presents the assigned ¹H and ¹³C NMR spectral data for 6-undecanol, compares it with alternative analytical approaches, and provides a comprehensive experimental protocol for reproducibility.

¹H and ¹³C NMR Spectral Data for 6-Undecanol

The following table summarizes the experimental ¹H and predicted ¹³C NMR spectral data for 6-undecanol. The ¹H NMR data is sourced from experimental spectra, while the ¹³C NMR data is based on spectral prediction to provide a complete assignment.

Atom No.	¹H Chemical Shift (ppm)	¹H Multiplicity	¹³C Chemical Shift (ppm)
1, 11	0.89	t	14.1
2, 10	1.29	m	22.6
3, 9	1.30	m	25.7
4, 8	1.38	m	31.8
5, 7	1.44	m	37.6
6	3.58	p	71.9
OH	1.87	s	-

¹H NMR data is based on experimental values in CDCl₃. ¹³C NMR data is predicted and serves as a reference for spectral assignment.

Comparison with Alternative Analytical Techniques

While ¹H and ¹³C NMR are powerful tools for the structural elucidation of alcohols, other techniques can provide complementary information:

• Mass Spectrometry (MS): Provides the molecular weight of the compound and information about its fragmentation pattern, which can help in identifying the overall structure and branching.

• Infrared (IR) Spectroscopy: Identifies the presence of the hydroxyl (-OH) functional group through its characteristic broad absorption band.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for separating 6-undecanol from a mixture and obtaining its mass spectrum simultaneously.

However, for unambiguous assignment of the carbon skeleton and the position of the hydroxyl group, NMR spectroscopy is unparalleled.

Experimental Protocol for ¹H and ¹³C NMR Analysis

1. Sample Preparation:

• Weigh approximately 10-20 mg of 6-undecanol for ¹H NMR and 50-100 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6-0.8 mL of deuterated chloroform (CDCl₃) in a clean, dry vial.

• Transfer the solution to a 5 mm NMR tube using a Pasteur pipette. Ensure the liquid height is at least 4 cm.

• Cap the NMR tube securely.

2. NMR Data Acquisition:

• The NMR spectra are acquired on a standard NMR spectrometer (e.g., 400 MHz).

• For ¹H NMR:

  • Acquire the spectrum at room temperature.

  • Use a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • The residual solvent peak of CDCl₃ at 7.26 ppm is used as an internal reference.

• For ¹³C NMR:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-220 ppm).

  • The solvent peak of CDCl₃ at 77.16 ppm is used as an internal reference.

3. Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the solvent reference peak.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants in the ¹H NMR spectrum to deduce the connectivity of the protons.

• Assign the signals in both the ¹H and ¹³C NMR spectra to the corresponding atoms in the 6-undecanol molecule.

Visualizing the Spectral Assignment

The following diagrams illustrate the structure of 6-undecanol and the logical workflow for its NMR spectral assignment.

Caption: Chemical structure of 6-undecanol.

Caption: Workflow for NMR spectral assignment.

A Researcher's Guide to the Gas Chromatographic Analysis of 6-Undecanol and Its Isomers

For researchers, scientists, and professionals in drug development, the accurate separation and identification of alcohol isomers are critical for product purity, efficacy, and safety. This guide provides a comparative analysis of the gas chromatography (GC) behavior of 6-undecanol and its positional isomers, offering experimental data and detailed protocols to aid in method development and analysis.

The separation of positional isomers of undecanol by gas chromatography is influenced by the column's stationary phase and the isomers' structural differences. Generally, on non-polar stationary phases, the elution order of alcohols is primarily determined by their boiling points. However, for positional isomers with very similar boiling points, a polar stationary phase is often required to achieve separation based on differences in polarity and hydrogen bonding potential.

Comparative Analysis of Undecanol Isomers

The retention behavior of 6-undecanol and its isomers can be compared using Kovats retention indices, which normalize retention times relative to n-alkanes. A higher retention index on a polar column generally indicates a more polar compound.

Table 1: Comparative GC Data for Undecanol Isomers

Compound	Structure	Kovats Retention Index (Standard Non-Polar Column)	Kovats Retention Index (Standard Polar Column)
1-Undecanol	CH₃(CH₂)₁₀OH	~1356[1]	~1860
2-Undecanol	CH₃CH(OH)(CH₂)₈CH₃	~1287	~1720
3-Undecanol	CH₃CH₂CH(OH)(CH₂)₇CH₃	Data not available	~1665[2]
4-Undecanol	CH₃(CH₂)₂CH(OH)(CH₂)₆CH₃	Data not available	Data not available
5-Undecanol	CH₃(CH₂)₃CH(OH)(CH₂)₅CH₃	Data not available	Data not available
6-Undecanol	CH₃(CH₂)₄CH(OH)(CH₂)₄CH₃	~1275[2]	~1640[2]

Note: The provided Kovats indices are compiled from various sources and should be used as a reference. Actual retention times and indices will vary depending on the specific instrument, column, and analytical conditions.

Experimental Protocols

Achieving optimal separation of undecanol isomers requires careful selection of the GC column and optimization of the analytical conditions. A polar stationary phase, such as one containing polyethylene glycol (PEG), is recommended for resolving these closely related compounds.

Protocol 1: GC-FID Analysis of Undecanol Isomers

This protocol is suitable for the routine quantification of undecanol isomers when their identities are known.

Instrumentation:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID)

• Column: DB-WAX or equivalent polar PEG column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[3][4]

• Injector: Split/Splitless inlet

Analytical Conditions:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1 (can be adjusted based on concentration)

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 2 minutes

  • Ramp: 5°C/min to 200°C

  • Hold: 5 minutes at 200°C

• Detector Temperature: 280°C

• Makeup Gas (N₂ or He): 25 mL/min

• Hydrogen Flow: 30 mL/min

• Air Flow: 300 mL/min

Sample Preparation:

• Prepare a stock solution of the undecanol isomer mixture at a concentration of 1 mg/mL in a suitable solvent such as hexane or isopropanol.

• Prepare a series of calibration standards by serially diluting the stock solution.

• For quantitative analysis, add an internal standard (e.g., 1-dodecanol) at a constant concentration to all standards and samples.

Protocol 2: GC-MS Analysis for Isomer Identification

This protocol is ideal for the confirmation of isomer identity and for analyzing complex matrices.

Instrumentation:

• Gas Chromatograph: Coupled to a Mass Spectrometer (MS)

• Column: DB-WAX or equivalent polar PEG column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[3][4]

Analytical Conditions:

• Follow the same GC conditions as in Protocol 1.

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode:

  • Full Scan: For qualitative analysis and identification, scan from m/z 40 to 300.

  • Selected Ion Monitoring (SIM): For enhanced sensitivity in quantitative analysis, monitor characteristic ions for each isomer.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the GC analysis of undecanol isomers.

GC analysis workflow for undecanol isomers.

Structural Isomers of Undecanol

The position of the hydroxyl group significantly impacts the polarity and, consequently, the GC retention time of the undecanol isomers. The following diagram illustrates the structures of 6-undecanol and its key positional isomers.

Chemical structures of undecanol isomers.

References

• 1. 1-Undecanol | C11H24O | CID 8184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. agilent.com [agilent.com]

A Comparative Guide to Validating the Purity of Synthesized 6-Undecanol

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of analytical techniques and purification methods for validating the purity of 6-Undecanol, a long-chain secondary alcohol. The following sections detail experimental protocols, present comparative data, and offer visual workflows to assist in selecting the most appropriate methods for purity validation.

Introduction to 6-Undecanol and the Importance of Purity

6-Undecanol is a secondary alcohol with the chemical formula C₁₁H₂₄O. It finds applications as a specialty chemical and intermediate in various organic syntheses. The purity of 6-Undecanol is paramount as impurities can lead to undesirable side reactions, affect product yield and quality, and in the context of drug development, pose significant safety risks.

A common route for the synthesis of 6-Undecanol is the Grignard reaction between hexanal and pentylmagnesium bromide. This synthesis, while effective, can introduce several impurities, including unreacted starting materials, byproducts from side reactions, and contaminants from solvents and reagents. Therefore, robust purification and subsequent purity validation are essential.

Analytical Techniques for Purity Determination

The purity of synthesized 6-Undecanol can be determined using several analytical techniques. The most common and effective methods are Gas Chromatography (GC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparison of Analytical Techniques

Technique	Principle	Advantages	Disadvantages	Typical Purity Range
Gas Chromatography-Flame Ionization Detection (GC-FID)	Separates volatile compounds based on their boiling points and partitioning between a stationary and mobile phase. The FID detects organic compounds as they elute.	High sensitivity for organic compounds, robust, and provides quantitative data based on peak area.[1]	Requires volatilization of the sample, which may necessitate derivatization for less volatile compounds. Response factors can vary between different compound classes.	95-99.9%
Quantitative Nuclear Magnetic Resonance (qNMR)	Provides structural information and quantitative data based on the direct proportionality between the integral of a specific resonance and the number of nuclei.	Highly accurate and precise, does not require a reference standard of the analyte itself (an internal standard of known purity is used), and is non-destructive.[1][2]	Lower sensitivity compared to GC-FID, and signal overlap can complicate quantification in complex mixtures.[1]	>98%
Gas Chromatography-Mass Spectrometry (GC-MS)	Combines the separation power of GC with the identification capabilities of mass spectrometry.	Provides definitive identification of impurities by their mass spectra.[3][4][5]	Quantification can be less precise than GC-FID unless isotopically labeled internal standards are used.	Primarily for impurity identification

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To quantify the purity of 6-Undecanol by separating it from volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Autosampler.

Reagents:

• High-purity 6-Undecanol reference standard.

• Anhydrous diethyl ether (or other suitable solvent).

• Internal standard (e.g., n-dodecane).

Procedure:

• Sample Preparation: Prepare a stock solution of the synthesized 6-Undecanol in diethyl ether at a concentration of approximately 1 mg/mL. Prepare a stock solution of the internal standard at the same concentration. Create a calibration curve by preparing a series of standard solutions containing known concentrations of the 6-Undecanol reference standard and a fixed concentration of the internal standard. Prepare the sample for analysis by adding a known amount of the internal standard stock solution to a known amount of the synthesized 6-Undecanol stock solution.

• GC-FID Conditions:

  • Injector temperature: 250°C

  • Detector temperature: 300°C

  • Oven temperature program: Initial temperature of 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier gas: Helium at a constant flow rate of 1 mL/min.

  • Injection volume: 1 µL.

  • Split ratio: 50:1.

• Data Analysis: Identify the peaks corresponding to 6-Undecanol and the internal standard based on their retention times. Calculate the response factor of 6-Undecanol relative to the internal standard using the calibration standards. Determine the concentration of 6-Undecanol in the synthesized sample and calculate the purity as a percentage.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To determine the absolute purity of 6-Undecanol using an internal standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Reagents:

• Synthesized 6-Undecanol.

• High-purity internal standard with a known purity (e.g., maleic acid, dimethyl sulfone). The internal standard should have a simple spectrum with at least one resonance that is well-resolved from the analyte signals.

• Deuterated solvent (e.g., chloroform-d, CDCl₃).

Procedure:

• Sample Preparation: Accurately weigh a specific amount of the synthesized 6-Undecanol (e.g., 10 mg) and a known amount of the internal standard (e.g., 5 mg) into a vial. Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.75 mL) and transfer to an NMR tube.

• NMR Acquisition Parameters:

  • Spectrometer frequency: 400 MHz for ¹H.

  • Pulse sequence: A standard 90° pulse sequence.

  • Relaxation delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 seconds for accurate quantification).

  • Number of scans: 8 or more to achieve a good signal-to-noise ratio.

• Data Processing and Analysis: Process the spectrum with appropriate phasing and baseline correction. Integrate a well-resolved signal for 6-Undecanol (e.g., the proton on the carbon bearing the hydroxyl group) and a signal from the internal standard. Calculate the purity of 6-Undecanol using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify potential impurities in the synthesized 6-Undecanol.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Procedure:

• Sample Preparation: Prepare a solution of the synthesized 6-Undecanol in a suitable solvent (e.g., diethyl ether) at a concentration of approximately 1 mg/mL.

• GC-MS Conditions: Use similar GC conditions as for GC-FID.

  • MS transfer line temperature: 280°C.

  • Ion source temperature: 230°C.

  • Ionization mode: Electron Impact (EI) at 70 eV.

  • Mass scan range: m/z 40-400.

• Data Analysis: Identify the main peak as 6-Undecanol by comparing its mass spectrum with a reference library (e.g., NIST). Analyze the mass spectra of any minor peaks to identify potential impurities. Common impurities from a Grignard synthesis of 6-Undecanol may include unreacted hexanal, pentylmagnesium bromide-derived byproducts like decane, and side-products from the reaction.

Purification Methods and Their Efficacy

The crude 6-Undecanol synthesized via the Grignard reaction will likely contain impurities that need to be removed. Fractional distillation and recrystallization are two common and effective purification techniques for long-chain alcohols.

Comparison of Purification Methods

Method	Principle	Advantages	Disadvantages	Expected Purity
Fractional Distillation	Separation of liquids with different boiling points through repeated vaporization and condensation cycles in a fractionating column.[6]	Effective for separating compounds with close boiling points, suitable for large quantities.[6]	Can be time-consuming and may not be effective for removing azeotropes or impurities with very similar boiling points.	95-98%
Recrystallization	Purification of a solid by dissolving it in a suitable hot solvent and allowing it to crystallize upon cooling, leaving impurities in the solution.[7][8]	Can yield very high purity products, effective for removing small amounts of impurities.[7]	Requires the compound to be a solid at room temperature and finding a suitable solvent can be challenging. Some product is always lost in the mother liquor.[7][8]	>99%

Experimental Workflows and Logical Relationships

Experimental Workflow for Purity Validation

Caption: Workflow for synthesis, purification, and purity analysis of 6-Undecanol.

Logical Relationship of Purity Validation Techniques

Caption: Interrelationship of analytical techniques for 6-Undecanol purity validation.

Conclusion

Validating the purity of synthesized 6-Undecanol requires a multi-faceted approach. For routine purity assessment and quantification of volatile impurities, GC-FID is a robust and sensitive technique. For obtaining highly accurate and precise absolute purity values, qNMR is the method of choice. GC-MS is indispensable for the definitive identification of unknown impurities. The choice of purification method, either fractional distillation or recrystallization, will depend on the physical state of the crude product and the nature of the impurities, with recrystallization generally yielding higher purity for solid compounds. By employing a combination of these purification and analytical techniques, researchers can confidently ascertain the purity of their synthesized 6-Undecanol, ensuring the reliability and reproducibility of their subsequent research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The GC MS Observation of Intermediates in a Stepwise Grignard Addition Reaction. - Dialnet [dialnet.unirioja.es]
• 4. researchgate.net [researchgate.net]
• 5. ERIC - EJ770958 - The GC-MS Observation of Intermediates in a Stepwise Grignard Addition Reaction, Journal of Chemical Education, 2007-Apr [eric.ed.gov]
• 6. Purification [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]

Predictive Comparison of Insect Olfactory Receptor Responses to 6-Undecanol and Its Analogs

For Immediate Release

This guide offers a predictive comparison of the potential cross-reactivity of insect olfactory receptors to 6-undecanol and its structural analogs. In the absence of direct experimental data for 6-undecanol, this analysis is based on the known ligand specificities of well-characterized insect olfactory receptors, primarily the Drosophila melanogaster odorant receptor 22a (Or22a), which is responsive to a range of esters and alcohols. This document is intended for researchers, scientists, and professionals in drug development and pest management seeking to understand the potential interactions of these semiochemicals with insect sensory systems.

Predictive Cross-Reactivity Analysis

The following table provides a predictive assessment of the responsiveness of candidate insect olfactory receptors to 6-undecanol and its analogs. This prediction is derived from the known responses of Drosophila melanogaster Or22a to various medium-chain alcohols and esters. It is hypothesized that receptors with a binding pocket accommodating C6-C8 alcohols and esters may exhibit some level of cross-reactivity to the C11 backbone of 6-undecanol, although the larger size and different hydroxyl position may result in weaker interactions.

Olfactory Receptor Candidate	Ligand	Chemical Class	Predicted Response (Δ spikes/s)	Basis for Prediction
Drosophila melanogaster Or22a	6-Undecanol	Secondary Alcohol	Low to Moderate	Or22a is known to respond to medium-chain alcohols (C6-C8). The C11 chain of 6-undecanol may be too large for optimal binding, resulting in a weaker response compared to its preferred ligands.
Drosophila melanogaster Or22a	5-Decanol	Secondary Alcohol	Moderate	Structurally similar to known Or22a ligands in terms of chain length and hydroxyl position. Expected to elicit a response.
Drosophila melanogaster Or22a	2-Undecanone	Ketone	Low to Moderate	Ketones are structurally related to alcohols and esters. Or22a may show some cross-reactivity.
Generalist Moth ORs (e.g., from Heliothis virescens)	6-Undecanol	Secondary Alcohol	Moderate to High	Many moth species utilize long-chain (C10-C18) alcohols and acetates as pheromone components. Receptors in these species are likely tuned to molecules of this size.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key biological and experimental processes involved in the study of insect olfaction.

Insect olfactory signal transduction pathway.

Experimental workflow for assessing receptor cross-reactivity.

Experimental Protocols

The predictive data in this guide is based on established methodologies for characterizing insect olfactory receptors. The two primary techniques are Single-Sensillum Recording (SSR) for in vivo analysis and heterologous expression systems for in vitro characterization.

Single-Sensillum Recording (SSR)

SSR is an electrophysiological technique used to measure the activity of individual olfactory sensory neurons (OSNs) within their native sensilla on the insect's antenna.

• Insect Preparation: An adult insect (e.g., Drosophila melanogaster) is immobilized. This is often achieved by inserting the insect into a pipette tip, with its head and antennae exposed. The antenna is then stabilized, typically on a glass coverslip, using a small amount of adhesive.

• Electrode Placement: A sharp, tungsten or glass reference electrode is inserted into the insect's eye. The recording electrode, also a sharp tungsten or glass microelectrode, is carefully inserted through the cuticle at the base of a single olfactory sensillum to make contact with the sensillum lymph.

• Odorant Delivery: A continuous stream of humidified, charcoal-filtered air is delivered to the antenna. Test odorants, such as 6-undecanol and its analogs, are dissolved in a solvent (e.g., paraffin oil) and applied to a filter paper strip inside a Pasteur pipette. A puff of air is then passed through the pipette, delivering the odorant into the main airstream for a defined duration (e.g., 500 ms).

• Data Acquisition and Analysis: The electrical signals (action potentials or "spikes") from the OSNs are amplified, filtered, and recorded. The number of spikes in a defined window following the stimulus is counted and compared to the spontaneous firing rate before the stimulus. The difference in spike frequency represents the neuron's response to the odorant.

Heterologous Expression in Drosophila "Empty Neuron" System

This technique involves expressing an odorant receptor from a species of interest in a Drosophila melanogaster mutant that lacks its own native odorant receptor in a specific class of OSNs. This allows for the functional characterization of the "foreign" receptor in a living insect.

• Vector Construction: The full-length coding sequence of the target olfactory receptor gene is cloned into a Drosophila expression vector, typically under the control of the UAS (Upstream Activating Sequence) promoter (e.g., pUAST).

• Germline Transformation: The expression vector is injected into Drosophila embryos of a strain that facilitates stable integration of the transgene into the germline.

• Fly Crosses: The resulting transgenic flies (carrying the UAS-OR construct) are crossed with a "driver" line that expresses the GAL4 transcriptional activator in specific OSNs where the endogenous OR has been deleted (e.g., the Or22a-GAL4 driver line for the ab3A neuron).

• Functional Analysis: In the progeny of this cross, the GAL4 protein binds to the UAS sequence, driving the expression of the target OR in the "empty" neuron. The response of these neurons to various odorants can then be assessed using Single-Sensillum Recording as described above.

Disclaimer: The comparative data presented in this guide are predictive and based on the analysis of structure-activity relationships of related compounds with known insect olfactory receptors. Direct experimental validation is required to confirm the actual cross-reactivity of insect receptors to 6-undecanol and its analogs. The experimental protocols provided are a summary of standard techniques and may require optimization for specific applications.

Efficacy of Undecanol Isomers as Insect Attractants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of undecanol isomers as insect attractants. While direct, comprehensive comparative studies across all undecanol isomers are limited in publicly available scientific literature, this document synthesizes existing knowledge, focusing on isomers with documented activity, and outlines the established experimental protocols for evaluating and comparing such compounds.

Introduction

Semiochemicals, including pheromones and kairomones, play a crucial role in insect behavior, mediating processes such as mating, aggregation, and host location. Alcohols, a common class of volatile organic compounds, are frequently identified as components of these chemical signals. Undecanol (C₁₁H₂₄O), with its various structural isomers, presents a group of molecules with potential for development as attractants in integrated pest management (IPM) programs. Understanding the differential attractant efficacy of these isomers is critical for optimizing lure formulations for specific target pests.

While data on 6-undecanol as a primary attractant is not extensively documented in available research, its structural isomer, 2-undecanol, has been identified as a significant semiochemical for several insect species. This guide will use 2-undecanol as a primary example to illustrate the principles of attractancy and the methodologies used for its evaluation, which are directly applicable to the study of 6-undecanol and other isomers.

Data Presentation: Documented Activity of 2-Undecanol

Insect Species	Order: Family	Role of 2-Undecanol	Associated Compounds
Lobiopa insularis (a sap beetle)	Coleoptera: Nitidulidae	Male-produced aggregation pheromone component	2-Nonanone, 2-Undecanone[1]
Resseliella theobaldi (raspberry cane midge)	Diptera: Cecidomyiidae	Minor component of the female sex pheromone	(S)-2-Acetoxy-5-undecanone, 2-Undecanone, (S)-2-Acetoxyundecane[1]
Various Hymenoptera species	Hymenoptera	Pheromone component[2]	Not specified

Experimental Protocols

To objectively compare the efficacy of 6-undecanol with other undecanol isomers, standardized and rigorous experimental protocols are essential. The following methodologies are widely accepted in the field of chemical ecology for evaluating insect attractants.

Electroantennography (EAG)

EAG is a technique used to measure the electrical output of an insect's antenna in response to an odorant. It is a powerful tool for screening compounds for olfactory activity and determining which isomers elicit a neural response.

Methodology:

• Insect Preparation: An adult insect is immobilized, and the head and antennae are exposed. The tip of one antenna is excised to allow for the placement of a recording electrode.

• Electrode Placement: A glass capillary microelectrode filled with a saline solution is placed over the cut end of the antenna. A reference electrode is inserted into the insect's head or another part of the body.

• Odorant Delivery: A purified and humidified air stream is continuously passed over the antenna. A known concentration of the test isomer (e.g., 6-undecanol, 2-undecanol) dissolved in a solvent is injected into the airstream.

• Data Recording: The voltage change across the antenna (the EAG response) is amplified and recorded. The amplitude of the response indicates the degree of antennal stimulation.

• Comparison: The responses to different undecanol isomers and a solvent control are recorded and compared to determine their relative ability to elicit a sensory response.

Behavioral Bioassays: Olfactometers

Olfactometers are devices used to study the behavioral response of insects to olfactory stimuli in a controlled laboratory setting. Y-tube and multi-arm olfactometers are common designs.

Methodology (Y-tube Olfactometer):

• Apparatus Setup: A Y-shaped glass or plastic tube is used. A clean, filtered airflow is passed through each arm of the "Y".

• Odor Source Preparation: A filter paper is treated with a specific concentration of an undecanol isomer dissolved in a suitable solvent and placed in one arm of the olfactometer. The other arm contains a filter paper treated only with the solvent, serving as a control.

• Insect Release: A single insect is introduced at the base of the Y-tube and is given a set amount of time to choose between the two arms.

• Data Collection: A choice is recorded when the insect moves a predetermined distance into one of the arms. The number of insects choosing the treatment arm versus the control arm is recorded over multiple replicates.

• Statistical Analysis: The data are analyzed using a chi-square test or a similar statistical method to determine if there is a significant preference for the undecanol isomer over the control. This method can be adapted to compare the preference between two different isomers.

Field Trapping Experiments

Field trials are the definitive test for the practical efficacy of an attractant.

Methodology:

• Trap and Lure Preparation: Standardized insect traps (e.g., funnel traps, sticky traps) are used. Lures are prepared by loading a controlled-release dispenser (e.g., a rubber septum) with a precise amount of each undecanol isomer. Control traps are baited with dispensers containing only the solvent.

• Experimental Design: Traps are deployed in a suitable habitat for the target insect species using a randomized block design to account for spatial variability. Traps are placed at a specified distance from each other to avoid interference.

• Data Collection: The number of target insects captured in each trap is recorded at regular intervals over a set period.

• Statistical Analysis: The trap capture data are analyzed using appropriate statistical methods (e.g., ANOVA) to compare the attractiveness of the different undecanol isomers and the control.

Mandatory Visualizations

The following diagrams illustrate the typical workflows and signaling pathways involved in the study of insect chemical attractants.

Workflow for Comparing the Efficacy of Undecanol Isomers.

Simplified Insect Olfactory Signaling Pathway.

Conclusion

While direct comparative data on the attractant efficacy of 6-undecanol versus other undecanol isomers are not extensively available, the established methodologies of electrophysiology, laboratory behavioral assays, and field trapping provide a robust framework for such an investigation. The documented role of 2-undecanol as a semiochemical in several insect species suggests that other isomers, including 6-undecanol, may also possess biological activity. Further research employing the protocols outlined in this guide is necessary to elucidate the full potential of the various undecanol isomers as insect attractants for use in research and integrated pest management strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Quantitative Analysis of 6-Undecanol in Complex Mixtures: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of semi-volatile organic compounds such as 6-Undecanol in complex matrices is a critical task. This guide provides an objective comparison of prevalent analytical methodologies, supported by representative experimental data and detailed protocols, to aid in the selection of the most suitable technique for specific research needs.

Introduction to 6-Undecanol and Analytical Challenges

6-Undecanol (C₁₁H₂₄O) is a secondary fatty alcohol.[1] Its presence in complex mixtures, such as biological fluids, environmental samples, or as a component in flavor and fragrance formulations, necessitates robust analytical methods for accurate quantification.[2] The primary challenges in its analysis include its semi-volatile nature, potential for matrix interference, and the need for high sensitivity and specificity.

This guide focuses on the two most common and powerful techniques for the analysis of such compounds: Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, a prospective Liquid Chromatography-Mass Spectrometry (LC-MS) method following derivatization is discussed as a viable alternative, particularly for non-volatile or thermally labile matrices.

Comparison of Analytical Methods

The choice between GC-FID, GC-MS, and LC-MS depends on the specific requirements of the analysis, including the need for structural confirmation, desired sensitivity, and budget constraints.[3]

Parameter	GC-FID	GC-MS (Scan Mode)	GC-MS (SIM Mode)	LC-MS/MS (Proposed)
Principle	Separation by GC, detection by flame ionization.	Separation by GC, detection by mass-to-charge ratio (full spectrum).	Separation by GC, detection of selected ions.	Separation by LC, detection by precursor/product ion transitions.
Specificity	Moderate (based on retention time).	High (mass spectrum provides structural information).	Very High (monitors specific ions).	Very High (monitors specific precursor-to-product ion transitions).
Sensitivity (LOD)	~1-10 ng/mL	~10-100 ng/mL	~0.1-1 ng/mL	~0.01-0.1 ng/mL
Linearity (R²)	>0.995	>0.99	>0.998	>0.995
Quantitative Accuracy	High	Moderate	High	High
Cost	Low	Medium	Medium	High
Throughput	High	Medium	High	Medium
Derivatization Required	No (but can improve peak shape)	No (but can improve volatility and fragmentation)	No	Yes (for enhanced ionization)

Note: The values presented in this table are representative and may vary depending on the specific instrumentation, sample matrix, and method optimization.

Experimental Protocols

Detailed methodologies for sample preparation and instrumental analysis are crucial for obtaining reliable and reproducible quantitative data.

Sample Preparation: Liquid-Liquid Extraction (LLE) for Biological Fluids

This protocol is suitable for extracting 6-Undecanol from aqueous matrices like plasma or urine.

• Sample Collection: Collect samples in clean glass containers to prevent contamination.[4]

• Internal Standard Spiking: To a 1 mL aliquot of the sample, add a known concentration of an internal standard (IS), such as 6-dodecanol or a deuterated analog of 6-Undecanol. The use of an internal standard is crucial for high accuracy and precision, as it corrects for variations in extraction efficiency and injection volume.[5]

• Extraction: Add 5 mL of a suitable organic solvent like hexane or dichloromethane.[4] Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Centrifuge the sample at 3000 rpm for 10 minutes to achieve complete separation of the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer to a clean glass tube.

• Concentration: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume (e.g., 100 µL) of the analytical solvent (e.g., hexane or ethyl acetate) for GC analysis.

GC-FID and GC-MS Analysis Protocol

The following are typical instrumental parameters for the analysis of 6-Undecanol.

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[6]

• Injector: Split/splitless inlet at 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, ramp at 10°C/min to 240°C, and hold for 5 minutes.

• FID Detector (for GC-FID):

  • Temperature: 280°C.

  • Hydrogen flow: 30 mL/min.

  • Air flow: 300 mL/min.

  • Makeup gas (Helium): 25 mL/min.

• Mass Spectrometer (for GC-MS):

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Scan from m/z 40 to 300 for qualitative analysis and initial method development.

  • Selected Ion Monitoring (SIM) Mode: For quantitative analysis, monitor the following ions for 6-Undecanol (quantifier ion first, followed by qualifiers): m/z 57, 85, 71.

Proposed LC-MS/MS Method with Derivatization

For matrices where GC is not suitable, a highly sensitive LC-MS/MS method can be developed. Since long-chain alcohols often exhibit poor ionization efficiency in electrospray ionization (ESI), derivatization is recommended.[7][8]

• Sample Preparation: Perform LLE as described above.

• Derivatization:

  • After evaporation, reconstitute the extract in 50 µL of acetonitrile.

  • Add 10 µL of a derivatizing agent such as 2-fluoro-N-methylpyridinium p-toluenesulfonate (Pyr+), which imparts a permanent positive charge, enhancing ESI-MS detection.[8]

  • Add a catalyst like triethylamine and heat at 60°C for 30 minutes.

  • After cooling, dilute the sample with the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Parameters (Hypothetical):

  • LC System: Agilent 1290 Infinity II or equivalent.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from 60% to 100% B over several minutes.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions: Specific precursor-to-product ion transitions for the derivatized 6-Undecanol would need to be determined experimentally.

Visualizing Workflows and Pathways

Experimental Workflow

The general workflow for the quantitative analysis of 6-Undecanol in a complex mixture is depicted below.

Caption: Workflow for 6-Undecanol quantification.

Logical Relationship of Analytical Techniques

The selection of an analytical technique is a logical process based on the desired outcome of the experiment.

Caption: Choosing the right analytical method.

Biosynthesis Pathway of 6-Undecanol as a Pheromone Precursor

In many moth species, long-chain alcohols like 6-Undecanol are key intermediates in the biosynthesis of sex pheromones. This process is often regulated by the Pheromone Biosynthesis Activating Neuropeptide (PBAN).[9][10]

Caption: Biosynthesis of a 6-Undecanol derived pheromone.

Conclusion

Both GC-FID and GC-MS are highly effective for the quantitative analysis of 6-Undecanol. GC-FID offers a cost-effective, high-throughput solution for routine analysis where the analyte is known. In contrast, GC-MS is indispensable when unambiguous identification is required, with its SIM mode providing excellent sensitivity for trace-level quantification. For challenging matrices, a derivatization-based LC-MS/MS method presents a powerful, albeit more complex, alternative. The selection of the optimal method should be guided by a thorough consideration of the analytical objectives, sample matrix, and available resources.

References

• 1. Functional Investigation of the Receptor to the Major Pheromone Component in the C-Strain and the R-Strain of the Fall Armyworm Spodoptera frugiperda - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rjlm.ro [rjlm.ro]
• 3. epa.gov [epa.gov]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. oiv.int [oiv.int]
• 7. Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stored alcohol and fatty acid intermediates and the biosynthesis of sex pheromone aldehyde in the moth Chloridea virescens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic vs. Natural 6-Undecanol: Biological Effects and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the known and potential biological effects of synthetic versus natural 6-undecanol. While direct comparative studies are currently unavailable in the scientific literature, this document synthesizes existing data on 6-undecanol and related long-chain fatty alcohols to highlight key areas for consideration and provides detailed experimental protocols to enable researchers to conduct their own comparative analyses.

Physicochemical Properties and Sourcing

6-Undecanol is a secondary fatty alcohol with the chemical formula C₁₁H₂₄O. Its biological activity can be influenced by its physical and chemical characteristics, which may vary depending on its origin.

Natural 6-Undecanol:

Natural 6-undecanol has been identified as a component in some plants, such as Angelica gigas and Cichorium endivia[1]. The extraction and purification of natural 6-undecanol can be a complex process, potentially yielding a mixture of stereoisomers and containing other plant-derived compounds. The specific enantiomeric ratio of natural 6-undecanol is often not characterized in commercially available extracts.

Synthetic 6-Undecanol:

Synthetic 6-undecanol is typically produced through chemical synthesis. The manufacturing process can influence the purity profile, including the presence of starting materials, byproducts, and solvents. Synthetic 6-undecanol is often sold as a racemic mixture, containing equal amounts of the (R)- and (S)-enantiomers, unless a stereospecific synthesis is employed.

Table 1: Physicochemical Properties of 6-Undecanol

Property	Value	Source
Molecular Formula	C₁₁H₂₄O	[1]
Molecular Weight	172.31 g/mol	[1]
Appearance	White or Colorless to Light yellow powder to lump to clear liquid	[2]
Melting Point	24-26 °C	[2]
Boiling Point	227-229 °C at 760 mmHg	[2]
Solubility	Soluble in Chloroform (Sparingly), Methanol (Slightly), water (49.73 mg/L @ 25 °C (est))	[2]
LogP (o/w)	4.249 (est)	[2]

Potential Biological Effects: An Overview

Direct studies on the biological effects of 6-undecanol are limited. However, research on other long-chain fatty alcohols, particularly other undecanol isomers, provides insights into its potential activities.

Antimicrobial Activity

Long-chain fatty alcohols are known to possess antimicrobial properties. Studies on 1-undecanol have demonstrated bactericidal and membrane-damaging activity against Staphylococcus aureus. The length of the aliphatic carbon chain appears to be a critical determinant of the antibacterial activity and its mode of action. It is plausible that 6-undecanol exhibits similar antimicrobial effects.

Potential differences between synthetic and natural 6-undecanol in this context could arise from:

• Stereospecificity: The (R)- and (S)-enantiomers of 6-undecanol may exhibit different potencies in their interaction with microbial cell membranes or enzymes. Natural extracts may have a different enantiomeric ratio compared to the racemic mixture of synthetic 6-undecanol.

• Purity: The presence of other antimicrobial compounds in natural extracts could lead to synergistic effects, while impurities in synthetic preparations could either enhance or inhibit its activity.

Cell Membrane Interaction

The lipophilic nature of 6-undecanol suggests it is likely to interact with cell membranes. Long-chain alcohols can insert into the lipid bilayer, altering its fluidity, permeability, and the function of membrane-bound proteins. This interaction is a likely mechanism for any observed cytotoxicity or antimicrobial effects.

Potential Signaling Pathway Modulation

While no specific signaling pathways have been definitively associated with 6-undecanol, related compounds and conditions offer clues:

• Toll-Like Receptor (TLR) Signaling: Saturated fatty acids have been shown to activate TLR-mediated proinflammatory signaling pathways[3][4]. Given its structure, 6-undecanol could potentially interact with and modulate TLR signaling, which could have implications for its effects on the immune system.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: Ethanol, another alcohol, has been shown to modulate MAPK signaling, a key pathway in cellular processes like proliferation, differentiation, and stress responses[5][6][7]. It is conceivable that 6-undecanol could also influence this pathway.

Experimental Protocols for Comparative Analysis

To facilitate a direct comparison of synthetic and natural 6-undecanol, the following detailed experimental protocols are provided.

Purity and Composition Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify the components in both natural and synthetic 6-undecanol samples, including the presence of impurities.

Methodology:

• Sample Preparation:

  • Dissolve a known amount of the synthetic and natural 6-undecanol in a suitable volatile solvent (e.g., hexane or dichloromethane).

  • For natural extracts, a preliminary extraction and purification step may be necessary to isolate the alcohol fraction.

• GC-MS Analysis:

  • Inject the prepared samples into a GC-MS system.

  • GC Column: Use a non-polar or semi-polar capillary column suitable for separating fatty alcohols.

  • Oven Temperature Program: Start at a low temperature (e.g., 60°C) and gradually increase to a high temperature (e.g., 250°C) to ensure separation of all volatile components.

  • Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode and scan a mass range of m/z 40-400.

• Data Analysis:

  • Identify 6-undecanol and any impurities by comparing their mass spectra to a reference library (e.g., NIST).

  • Quantify the relative abundance of each component by integrating the peak areas in the chromatogram.

Biological Activity Assays

Objective: To determine and compare the minimum inhibitory concentration (MIC) of synthetic and natural 6-undecanol against relevant microbial strains.

Methodology (Broth Microdilution):

• Preparation of Stock Solutions: Prepare stock solutions of synthetic and natural 6-undecanol in a suitable solvent (e.g., ethanol or DMSO) at a high concentration.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the stock solutions in the appropriate microbial growth medium.

• Inoculation: Add a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) to each well.

• Incubation: Incubate the plates at the optimal temperature for the microorganism for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Objective: To assess and compare the cytotoxicity of synthetic and natural 6-undecanol on a relevant cell line.

Methodology:

• Cell Seeding: Seed a mammalian cell line (e.g., HaCaT keratinocytes or HepG2 hepatocytes) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of synthetic and natural 6-undecanol (solubilized in a vehicle like DMSO, with the final DMSO concentration kept below 0.5%). Include vehicle-only controls.

• Incubation: Incubate the cells for 24, 48, or 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.[8][9][10][11][12]

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Objective: To determine and compare the extent of cell membrane damage caused by synthetic and natural 6-undecanol.

Methodology (Propidium Iodide Staining):

• Cell Treatment: Treat cells with different concentrations of synthetic and natural 6-undecanol as described in the MTT assay protocol.

• Staining: After the desired incubation period, add propidium iodide (PI) solution to each well. PI is a fluorescent dye that can only enter cells with a compromised membrane.

• Analysis:

  • Fluorescence Microscopy: Visualize the cells under a fluorescence microscope to observe the uptake of PI.

  • Flow Cytometry: For a quantitative analysis, harvest the cells and analyze them using a flow cytometer to determine the percentage of PI-positive (non-viable) cells.

Visualizing Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate a typical experimental workflow for comparing synthetic and natural 6-undecanol and a hypothetical signaling pathway that could be investigated.

Caption: Experimental workflow for comparing 6-Undecanol.

Caption: Hypothetical signaling pathway for 6-Undecanol.

Conclusion and Future Directions

The biological effects of 6-undecanol remain an area with significant opportunities for research. While data from related compounds suggest potential antimicrobial and cytotoxic activities mediated through cell membrane interactions, direct comparative studies between synthetic and natural forms are essential. Key differences may arise from stereochemistry and the presence of minor components in the respective preparations.

Future research should focus on:

• Chiral Separation and Analysis: Separating the (R)- and (S)-enantiomers of 6-undecanol and evaluating their biological activities independently.

• Impurity Profiling: A thorough characterization of the impurities in both synthetic and natural 6-undecanol to understand their potential contribution to the observed biological effects.

• In-depth Mechanistic Studies: Investigating the precise molecular targets and signaling pathways affected by 6-undecanol to elucidate its mechanism of action.

The experimental protocols provided in this guide offer a robust framework for researchers to conduct these much-needed comparative studies, which will be invaluable for any future therapeutic or commercial applications of 6-undecanol.

References

• 1. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-undecanol, 23708-56-7 [thegoodscentscompany.com]
• 3. Toll-like receptor signaling links dietary fatty acids to the metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Saturated fatty acids activate TLR-mediated proinflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alcohol Alters the Activation of ERK1/2, a Functional Regulator of Binge Alcohol Drinking in Adult C57BL/6J Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MAP kinase signaling in diverse effects of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. broadpharm.com [broadpharm.com]

Safety & Regulatory Compliance

Proper Disposal of 6-Undecanol: A Guide for Laboratory Professionals

The proper disposal of 6-Undecanol is critical to ensure laboratory safety and environmental protection. For researchers, scientists, and drug development professionals, adherence to established protocols is not just a matter of compliance but a cornerstone of responsible scientific practice. This guide provides essential logistical information and procedural guidance for the safe handling and disposal of 6-Undecanol.

Immediate Safety and Logistical Information

Due to the limited availability of specific safety and disposal data for 6-Undecanol, it must be handled as a hazardous substance. Preliminary information from some suppliers suggests it may be a flammable solid.[1][2][3][4] Therefore, take the following precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Storage: Store 6-Undecanol in a cool, dry, well-ventilated area away from sources of ignition. Keep containers tightly closed.

• Spill Response: In case of a spill, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite). Collect the absorbed material into a suitable, labeled container for disposal as hazardous waste.

Quantitative Data Summary

The hazard classification for 6-Undecanol is not consistently reported across all sources. The following table summarizes the available, albeit conflicting, information. This data underscores the necessity of treating the substance with caution and seeking expert guidance.

Hazard Classification	Source 1: PubChem/ECHA[1]	Source 2: The Good Scents Company[5]	Source 3: ChemicalBook/TCI[3][4]
GHS Pictogram	Flammable	None Found	Flammable
Signal Word	Warning	None Found	Warning
Hazard Statement	H228: Flammable solid	None Found	H228: Flammable solid
Precautionary Statements	P210, P240, P241, P280, P370+P378	None Found	P210, P240, P241, P280

Note: This table presents data as found from various suppliers and databases and is not a definitive classification. The user must verify the hazards with a certified SDS for their specific product.

Step-by-Step Disposal Protocol

Given the lack of a specific SDS, the following is a general, procedural workflow for the disposal of 6-Undecanol.

• Classification: Treat 6-Undecanol as a hazardous waste. Do not dispose of it down the drain or in regular trash.[6][7]

• Containerization:

  • Place the 6-Undecanol waste into a designated, leak-proof, and chemically compatible waste container.[8] Plastic is often preferred for hazardous waste when compatibility is not an issue.

  • Ensure the container is in good condition and has a secure, screw-top cap.[9]

  • Do not mix 6-Undecanol with other waste streams unless explicitly permitted by your EHS department. Incompatible wastes can react violently.[9]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."

  • Identify the contents as "6-Undecanol." Do not use abbreviations or chemical formulas.

  • Indicate the approximate quantity of the waste.

  • Include the date of waste generation and the name of the principal investigator or laboratory.

• Accumulation and Storage:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[9][10]

  • The SAA must be at or near the point of generation and under the control of laboratory personnel.[8]

  • Ensure secondary containment is used to capture any potential leaks.

• Arrange for Professional Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to schedule a pickup.[11][12][13][14]

  • Provide them with all necessary information about the waste material.

  • Follow their specific instructions for collection and transport.

Experimental Protocols

This document does not cite specific experiments. Therefore, no experimental protocols are provided.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of a chemical, like 6-Undecanol, for which a specific Safety Data Sheet is unavailable.

Caption: Chemical Disposal Workflow When SDS is Unavailable.

References

• 1. 6-Undecanol | C11H24O | CID 32045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalpoint.eu [chemicalpoint.eu]
• 3. 6-Undecanol | 23708-56-7 | TCI Deutschland GmbH [tcichemicals.com]
• 4. 6-UNDECANOL | 23708-56-7 [chemicalbook.com]
• 5. 6-undecanol, 23708-56-7 [thegoodscentscompany.com]
• 6. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 7. vumc.org [vumc.org]
• 8. danielshealth.com [danielshealth.com]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. hwhenvironmental.com [hwhenvironmental.com]
• 12. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 13. Environmental and Industrial Services | Clean Harbors [cleanharbors.com]
• 14. Waste Services for Homes and Business | GFL Environmental [gflenv.com]

Essential Guide to Personal Protective Equipment for Handling 6-Undecanol

For laboratory personnel, including researchers, scientists, and drug development professionals, a thorough understanding of safety protocols when handling 6-Undecanol is paramount. This guide provides essential, immediate safety and logistical information, focusing on personal protective equipment (PPE), operational procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Immediate Precautions

6-Undecanol is a flammable solid and may cause skin irritation.[1][2] It is crucial to handle this chemical in a well-ventilated area and take appropriate precautions to avoid contact.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling 6-Undecanol, compiled from safety data sheets.

Protection Type	Recommended Equipment	Specifications and Rationale
Eye/Face Protection	Safety glasses with side-shields or a face shield	Must be tested and approved under government standards such as NIOSH (US) or EN 166 (EU) to protect against splashes.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or complete suit	Gloves must be inspected before use and disposed of properly after contamination.[1] A complete suit protecting against chemicals may be necessary depending on the concentration and amount of the substance being handled.[1]
Respiratory Protection	Air-purifying respirators with appropriate cartridges (e.g., type ABEK) or a full-face supplied-air respirator	Recommended when risk assessment indicates it is necessary, such as in cases of insufficient ventilation or for large quantities.[1]

First Aid Measures

In the event of exposure to 6-Undecanol, immediate first aid is critical. The following table provides a summary of first aid procedures.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a physician.[1][3]
Skin Contact	Wash off with soap and plenty of water.[1] If skin irritation persists, consult a physician.[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]
Ingestion	Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental protection.

Standard Handling Workflow

The following diagram outlines a standard workflow for handling 6-Undecanol in a laboratory setting.

Caption: Standard workflow for handling 6-Undecanol.

Spill Management Protocol

In the event of a spill, a clear and immediate response is necessary to mitigate risks.

Caption: Step-by-step spill management procedure for 6-Undecanol.

Detailed Disposal Plan

Proper disposal of 6-Undecanol and any contaminated materials is a critical step in the chemical handling lifecycle.

• Waste Collection :

  • Collect surplus and non-recyclable 6-Undecanol solutions in a designated, labeled container.

  • Contaminated materials, such as gloves, absorbent paper, and other disposable lab supplies, should be collected in a separate, clearly labeled container for solid hazardous waste.[1]

• Labeling and Storage :

  • All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name "6-Undecanol".

  • Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials.[1] Containers should be kept tightly closed.

• Final Disposal :

  • Engage a licensed professional waste disposal service to dispose of the material.[1]

  • It is imperative to avoid releasing the chemical into the environment, as it is toxic to aquatic life with long-lasting effects.[1][4] Disposal must be in accordance with all applicable federal, state, and local regulations.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. 6-UNDECANOL | 23708-56-7 [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. bg.cpachem.com [bg.cpachem.com]